Boc-Dap(Dde)-OH

• CAS: 1263045-09-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure and Application of Boc-D-Dap(Dde)-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Nα-Boc-Nβ-Dde-D-2,3-diaminopropionic acid [Boc-D-Dap(Dde)-OH], a specialized amino acid derivative pivotal for the synthesis of complex peptides and peptidomimetics. We will delve into its unique structural attributes, the strategic roles of its orthogonal protecting groups, and its application in advanced peptide chemistry, supported by detailed protocols and analytical considerations.

Core Structure and Strategic Importance

Boc-D-Dap(Dde)-OH is a non-proteinogenic amino acid derivative built upon a D-2,3-diaminopropionic acid (D-Dap) core. The D-Dap scaffold is particularly valuable as it introduces a secondary amine on the β-carbon, providing a site for chemical modifications such as branching, cyclization, or conjugation.[1][2] The utility of this core is unlocked through the strategic use of two distinct and orthogonal protecting groups: the tert-butyloxycarbonyl (Boc) group and the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group.

Molecular Identity:

Property	Value
Full Chemical Name	(2R)-2-[(tert-butoxycarbonyl)amino]-3-{[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl]amino}propanoic acid
Molecular Formula	C₁₈H₂₈N₂O₆
Molecular Weight	368.43 g/mol
CAS Number	1263045-09-5

The core innovation of Boc-D-Dap(Dde)-OH lies in the differential lability of its protecting groups. The α-amino group is shielded by the acid-labile Boc group, compatible with Boc-based solid-phase peptide synthesis (SPPS).[3] The β-amino group is protected by the Dde group, which is stable to the acidic conditions used to remove Boc and the basic conditions used to remove Fmoc protecting groups.[4] This Dde group can be selectively cleaved under mild conditions using hydrazine.[5] This orthogonal protection scheme is the cornerstone of its utility, allowing for precise, site-specific modifications of the β-amino group while the peptide backbone remains intact and protected.

Caption: Orthogonal protection scheme of Boc-D-Dap(Dde)-OH.

Physicochemical and Analytical Characterization

Ensuring the identity and purity of Boc-D-Dap(Dde)-OH is paramount for its successful application in synthesis. A combination of chromatographic and spectroscopic techniques is employed for its characterization.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is the standard method for assessing the purity of this reagent. The hydrophobic nature of both the Boc and Dde groups results in a significant retention time on a C18 column.

Typical Analytical HPLC Protocol:

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% TFA in Acetonitrile (ACN)
Gradient	Linear gradient, e.g., 5% to 95% B over 20-30 minutes
Flow Rate	1.0 mL/min
Detection	UV at 210-220 nm
Expected Purity	>98%

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) in positive ion mode is typically used.

Expected Mass Spectrometry Data:

Ion Species	Expected m/z
[M+H]⁺	369.43
[M+Na]⁺	391.41

The fragmentation pattern in MS/MS analysis would likely show characteristic losses of the Boc group (100 Da) and fragmentation of the Dde group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provides detailed structural confirmation. While specific spectra for Boc-D-Dap(Dde)-OH are not widely published, the expected chemical shifts can be predicted based on the analysis of its constituent parts.

Predicted ¹H NMR Chemical Shifts (in CDCl₃):

• ~1.45 ppm: A sharp singlet corresponding to the nine equivalent protons of the tert-butyl group of the Boc protector.

• ~1.05 ppm: A singlet from the six protons of the two methyl groups on the Dde protector.

• ~2.3-2.5 ppm: Signals from the methylene protons of the Dde cyclohexanedione ring.

• ~2.5 ppm: A signal from the methyl group of the ethylidene portion of the Dde protector.

• ~3.5-4.5 ppm: Complex multiplets corresponding to the α- and β-protons of the Dap backbone.

• ~5.0-6.0 ppm: A broad signal from the Boc-protected amine proton.

• ~10.0-12.0 ppm: A broad singlet from the carboxylic acid proton, which may be exchangeable with deuterium in deuterated solvents.[2]

Predicted ¹³C NMR Chemical Shifts:

• ~28 ppm: Carbon signals from the methyl groups of the Boc protector.

• ~80 ppm: The quaternary carbon of the Boc group.

• ~156 ppm: The carbonyl carbon of the Boc group.

• ~110-190 ppm: A series of signals corresponding to the carbons of the Dde group.

• ~50-60 ppm: Signals for the α- and β-carbons of the Dap core.

• ~175 ppm: The carbonyl carbon of the carboxylic acid.

Experimental Protocols and Synthetic Applications

The primary application of Boc-D-Dap(Dde)-OH is in SPPS for the creation of peptides with site-specific modifications at the β-amino position.

Incorporation into a Peptide Chain via Boc-SPPS

The following protocol outlines the incorporation of a Boc-D-Dap(Dde)-OH residue into a growing peptide chain on a solid support.

Workflow for Boc-D-Dap(Dde)-OH Coupling:

• Resin Preparation: Start with a resin-bound peptide that has a free N-terminal amine, typically generated after a deprotection step with trifluoroacetic acid (TFA). Neutralize the resin with a base such as diisopropylethylamine (DIEA) in dichloromethane (DCM).

• Activation: In a separate vessel, dissolve Boc-D-Dap(Dde)-OH (2-3 equivalents relative to resin loading) and a coupling agent such as HBTU (0.95 equivalents relative to the amino acid) in a suitable solvent like N,N-dimethylformamide (DMF). Add DIEA (3-4 equivalents) to begin the activation.

• Coupling: Add the activated amino acid solution to the resin. Agitate the reaction vessel for 1-2 hours at room temperature.

• Monitoring and Washing: Monitor the completion of the coupling reaction using a qualitative ninhydrin (Kaiser) test. Once complete, wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

Caption: Workflow for coupling Boc-D-Dap(Dde)-OH in SPPS.

Orthogonal Deprotection of the Dde Group

Once the peptide is synthesized to the desired length, the Dde group can be selectively removed on-resin to unmask the β-amino group for further modification.

Protocol for Dde Removal:

• Resin Preparation: Swell the peptide-resin in DMF.

• Deprotection Cocktail: Prepare a solution of 2% hydrazine monohydrate in DMF.

• Reaction: Treat the resin with the hydrazine solution. Typically, 2-3 treatments of 3-5 minutes each are sufficient for complete Dde removal.

• Washing: Thoroughly wash the resin with DMF to remove all traces of hydrazine and the cleaved Dde adduct. The resin now bears a peptide with a free β-amino group at the D-Dap residue, ready for conjugation, cyclization, or branching.

Causality and Trustworthiness: The use of a 2% hydrazine solution is critical; higher concentrations can lead to undesired side reactions.[5] The multiple short treatments ensure complete removal without prolonged exposure of the peptide to the reagent. This self-validating protocol can be monitored by LC-MS analysis of a small cleavage sample to confirm the mass change corresponding to Dde removal.

Conclusion and Future Perspectives

Boc-D-Dap(Dde)-OH is a sophisticated and powerful tool for peptide chemists and drug development professionals. Its well-defined orthogonal protection scheme provides a reliable method for introducing site-specific modifications, enabling the synthesis of complex and novel peptide architectures. Understanding the structure, analytical characteristics, and reaction protocols associated with this reagent is essential for leveraging its full potential in creating next-generation therapeutics and biochemical probes. As the demand for more complex and functionally diverse peptides grows, the strategic application of such precisely engineered building blocks will continue to be a cornerstone of innovation in the field.

References

• PubChem. Dde-D-Dap(Fmoc)-OH | C28H30N2O6 | CID 135742646. [Link]

• Chemistry Connected. NMR shifts 1H -general.cdx. [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. [Link]

• Bapeks. Boc-Dap(Dde). [Link]

• Organic & Biomolecular Chemistry. A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. [Link]

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Boc-D-Dap(Dde)-OH physicochemical properties

An In-depth Technical Guide to Boc-D-Dap(Dde)-OH: Physicochemical Properties and Strategic Applications in Peptide Synthesis

Introduction

In the intricate field of peptide synthesis and drug development, the choice of building blocks is paramount to achieving the desired molecular architecture and biological function. Boc-D-Dap(Dde)-OH, a derivative of D-2,3-diaminopropionic acid, stands out as a highly specialized reagent. Its strategic value lies not just in its core structure but in the sophisticated orthogonal protection scheme it employs. This guide, prepared for researchers, scientists, and drug development professionals, provides a comprehensive overview of the physicochemical properties of Boc-D-Dap(Dde)-OH, delves into the causality behind its application, and presents field-proven protocols for its effective use.

The molecule features two distinct protecting groups: the acid-labile tert-Butyloxycarbonyl (Boc) group on the alpha-amine and the hydrazine-sensitive 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group on the side-chain amine. This configuration is not arbitrary; it is a deliberate design that unlocks advanced synthetic pathways, particularly for the creation of branched peptides, cyclic peptides, and molecules requiring site-specific modifications. Understanding the nuanced properties of this reagent is the first step toward harnessing its full potential in complex synthetic endeavors.

Core Physicochemical Properties

The fundamental characteristics of Boc-D-Dap(Dde)-OH dictate its behavior in synthetic environments, from solubility and reactivity to storage and handling. A precise understanding of these properties is essential for reproducible and successful outcomes.

The structure consists of a D-diaminopropionic acid core. The alpha-amine is protected by the bulky, acid-sensitive Boc group, which is a cornerstone of one of the primary strategies in solid-phase peptide synthesis (SPPS). The side-chain (beta-amine) is protected by the Dde group, which is notably stable to the acidic conditions used for Boc removal and the basic conditions used for Fmoc removal, but can be selectively cleaved with hydrazine.[1][2] This chemical orthogonality is the molecule's most powerful feature.

Table 1: Summary of Physicochemical Properties for Boc-D-Dap(Dde)-OH

Property	Value	Source(s)
CAS Number	1263047-33-1	[3]
Molecular Formula	C₁₈H₂₈N₂O₆	[3][4]
Molecular Weight	368.42 g/mol	[3]
Appearance	White to off-white crystalline powder	[]
Predicted Boiling Point	551.4 ± 50.0 °C	[3]
Predicted Density	1.182 ± 0.06 g/cm³	[3]
Predicted pKa	3.58 ± 0.10	[3]
Storage	2-8 °C, under inert atmosphere	[]

The Principle of Orthogonality: A Strategic Advantage

In peptide chemistry, "orthogonality" refers to the ability to remove one class of protecting group in the presence of others by using specific, non-interfering chemical conditions. Boc-D-Dap(Dde)-OH is a quintessential example of a building block designed for an orthogonal synthetic strategy.

The causality behind this design is to enable selective chemical manipulation at a specific site within a complex peptide while it is still attached to the solid support. For instance, after incorporating Boc-D-Dap(Dde)-OH into a peptide chain, the Dde group can be removed, unmasking the side-chain amine.[1] This newly available nucleophile can then be used to initiate the synthesis of a second peptide chain (creating a branched peptide), to be cyclized with another part of the molecule, or to be conjugated with a label or cargo molecule like a fluorescent dye. All of this can be accomplished without disturbing the acid-labile Boc group on the N-terminus or other acid-labile side-chain protecting groups.

Caption: Orthogonal deprotection pathways of Boc-D-Dap(Dde)-OH.

Analytical Characterization for Quality Assurance

Ensuring the identity, purity, and structural integrity of Boc-D-Dap(Dde)-OH is a critical prerequisite for its use in synthesis. A multi-pronged analytical approach is a self-validating system that guarantees the quality of this crucial reagent.

Table 2: Key Analytical Methods for Characterization

Technique	Primary Application	Insights Provided
Reverse-Phase HPLC (RP-HPLC)	Purity assessment and quantification.	Provides retention time and peak area percentage, which confirms the purity of the compound against potential impurities.[6]
Nuclear Magnetic Resonance (NMR)	Definitive structural confirmation.	¹H and ¹³C NMR spectra confirm the chemical structure by showing characteristic signals for the Boc, Dde, and amino acid backbone protons and carbons.[6]
Mass Spectrometry (MS)	Molecular weight verification.	Provides the mass-to-charge ratio (m/z), confirming that the molecular weight of the compound matches the theoretical value (368.42 g/mol ).

The combination of these techniques provides a trustworthy and comprehensive profile of the reagent. HPLC confirms "how much" of the correct compound is present, while NMR and MS confirm "what" the compound is.[6]

Field-Proven Experimental Protocols

The theoretical advantages of Boc-D-Dap(Dde)-OH are realized through its practical application. The following protocols are based on established methodologies in solid-phase peptide synthesis.

Protocol 4.1: Selective Dde Group Removal on Solid Support

This protocol is central to the unique utility of Boc-D-Dap(Dde)-OH. The choice of 2% hydrazine is critical; higher concentrations can risk side reactions, while lower concentrations may lead to incomplete deprotection.[1]

Methodology:

• Resin Swelling: Swell the peptide-resin (containing the Boc-D-Dap(Dde)-OH residue) in N,N-dimethylformamide (DMF) for 30 minutes.

• Solvent Wash: Drain the DMF and wash the resin thoroughly with fresh DMF (3 x 1-minute washes).

• Deprotection: Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF. Add this solution to the resin (approximately 10 mL per gram of resin).

• Reaction: Agitate the resin slurry at room temperature. The reaction is typically complete within 10-20 minutes. Perform multiple treatments (e.g., 3 x 10 minutes) to ensure complete removal.

• Thorough Washing: Drain the hydrazine solution and wash the resin extensively with DMF (at least 5 x 1-minute washes) to remove all traces of hydrazine and the cleaved Dde-hydrazine adduct.

• Verification: A small sample of resin can be cleaved and analyzed by HPLC-MS to confirm the selective removal of the Dde group.

Protocol 4.2: Standard Boc Group Removal

This is a standard procedure in Boc-SPPS. The use of a scavenger is a self-validating measure to prevent the reactive tert-butyl cation, generated during deprotection, from causing unwanted alkylation of sensitive residues like tryptophan or methionine.[7]

Methodology:

• Resin Swelling/Wash: Swell the peptide-resin in dichloromethane (DCM) for 20 minutes. Drain and wash with DCM (2 x 1-minute washes).

• Deprotection: Prepare a solution of 25-50% trifluoroacetic acid (TFA) in DCM, containing 1-5% of a scavenger such as anisole or thioanisole.

• Reaction: Add the TFA solution to the resin and agitate for 20-30 minutes at room temperature.

• Washing: Drain the TFA solution and wash the resin thoroughly with DCM (3x), followed by a neutralization wash with 5-10% diisopropylethylamine (DIEA) in DCM or DMF (2x), and finally with the synthesis solvent (DMF or DCM) until neutral.

Caption: Workflow for synthesizing a branched peptide using Boc-D-Dap(Dde)-OH.

Handling, Storage, and Safety

As a high-purity chemical reagent, proper handling and storage of Boc-D-Dap(Dde)-OH are essential to maintain its integrity and ensure user safety.

• Storage: The compound should be stored in a cool, dry, and dark place, ideally at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and air.[]

• Handling: Use standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the powder in a well-ventilated area or a fume hood.

• Safety: The reagents used for deprotection, particularly strong acids like TFA and the toxic reagent hydrazine, must be handled with extreme caution in a certified chemical fume hood.[8] Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

Boc-D-Dap(Dde)-OH is far more than a simple protected amino acid; it is a sophisticated chemical tool that empowers scientists to construct complex, non-linear peptide architectures. Its value is rooted in the robust and reliable orthogonality of its Boc and Dde protecting groups. By understanding its core physicochemical properties, leveraging rigorous analytical validation, and applying field-proven protocols, researchers can confidently incorporate this building block to advance the frontiers of peptide chemistry, from novel therapeutic agents to advanced biomaterials.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2755946, Boc-Dap-OH. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Dap(Dde)-OH; CAS 247127-51-1. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 135742646, Dde-D-Dap(Fmoc)-OH. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-D-Dap(Boc)-OH; CAS 198544-42-2. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Retrieved from [Link]

• ResearchGate. (2022). Is it possible to remove Dde protecting groups in aqueous phase?. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Biotage. (2023). Optimizing the removal of an ivDde protecting group. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 3. BOC-D-DAP(DDE)-OH price,buy BOC-D-DAP(DDE)-OH - chemicalbook [chemicalbook.com]
• 4. chempep.com [chempep.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

A Technical Guide to Boc-D-Dap(Dde)-OH: An Orthogonal Building Block for Advanced Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nα-(tert-Butoxycarbonyl)-Nβ-[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl]-D-2,3-diaminopropionic acid, commonly abbreviated as Boc-D-Dap(Dde)-OH, is a non-proteinogenic amino acid derivative indispensable for the sophisticated synthesis of complex peptides. Its unique architecture, featuring two distinct and orthogonally stable protecting groups, positions it as a critical tool for creating branched peptides, cyclic structures, and peptides conjugated to labels or other molecules. This guide provides a detailed examination of its chemical properties, the strategic principles of its application, validated experimental protocols for its use in Solid-Phase Peptide Synthesis (SPPS), and expert insights into potential challenges and solutions.

Core Physicochemical Properties

Boc-D-Dap(Dde)-OH is a derivative of D-2,3-diaminopropionic acid (D-Dap), a non-canonical amino acid.[1] The defining feature of this reagent is the strategic placement of two chemically distinct protecting groups: the acid-labile tert-Butoxycarbonyl (Boc) group on the α-amino position and the hydrazine-labile 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group on the β-amino side-chain.

dot digraph "Boc_D_Dap_Dde_OH_Structure" { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123]; node [shape=none, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

// Define nodes for atoms C_alpha [label="Cα", pos="0,0!", fontcolor="#202124"]; C_carboxyl [label="C", pos="1.5,-0.5!", fontcolor="#202124"]; O_carboxyl1 [label="O", pos="2.5,-0.1!", fontcolor="#EA4335"]; O_carboxyl2 [label="OH", pos="1.7,-1.5!", fontcolor="#EA4335"]; N_alpha [label="NαH", pos="-1.2,0.5!", fontcolor="#4285F4"]; C_beta [label="CβH₂", pos="-0.5,-1.4!", fontcolor="#202124"]; N_beta [label="NβH", pos="0,-2.8!", fontcolor="#4285F4"]; H_alpha [label="H", pos="0.3,0.9!", fontcolor="#5F6368"];

// Boc Group Boc_C [label="C", pos="-2.5,0.2!", fontcolor="#202124"]; Boc_O1 [label="O", pos="-2.7,1.2!", fontcolor="#EA4335"]; Boc_O2 [label="O", pos="-3.5,-0.4!", fontcolor="#EA4335"]; tBu_C [label="C", pos="-4.8,-0.7!", fontcolor="#202124"]; tBu_CH3_1 [label="CH₃", pos="-5.8,-0.1!", fontcolor="#202124"]; tBu_CH3_2 [label="H₃C", pos="-5.2,-1.7!", fontcolor="#202124"]; tBu_CH3_3 [label="CH₃", pos="-4.5,0.2!", fontcolor="#202124"];

// Dde Group Dde_C1 [label="C", pos="1.2,-3.5!", fontcolor="#202124"]; Dde_CH3 [label="CH₃", pos="1.5,-4.5!", fontcolor="#202124"]; Dde_C2 [label="C", pos="2.2,-2.8!", fontcolor="#202124"]; Dde_C3 [label="C", pos="3.5,-3.2!", fontcolor="#202124"]; Dde_O1 [label="O", pos="4.5,-2.8!", fontcolor="#EA4335"]; Dde_C4 [label="CH₂", pos="3.8,-4.5!", fontcolor="#202124"]; Dde_C_gem [label="C", pos="2.8,-5.5!", fontcolor="#202124"]; Dde_gem_CH3_1 [label="CH₃", pos="3.2,-6.5!", fontcolor="#202124"]; Dde_gem_CH3_2 [label="H₃C", pos="1.8,-5.8!", fontcolor="#202124"]; Dde_C5 [label="CH₂", pos="1.5,-4.8!", fontcolor="#202124"]; Dde_C6 [label="C", pos="1.2,-3.5!", fontcolor="#202124"]; Dde_O2 [label="O", pos="0.2,-3.2!", fontcolor="#EA4335"];

// Define edges (bonds) C_alpha -- C_carboxyl; C_carboxyl -- O_carboxyl1 [style=double]; C_carboxyl -- O_carboxyl2; C_alpha -- N_alpha; C_alpha -- C_beta; C_alpha -- H_alpha; C_beta -- N_beta;

// Boc bonds N_alpha -- Boc_C; Boc_C -- Boc_O1 [style=double]; Boc_C -- Boc_O2; Boc_O2 -- tBu_C; tBu_C -- tBu_CH3_1; tBu_C -- tBu_CH3_2; tBu_C -- tBu_CH3_3;

// Dde bonds N_beta -- Dde_C1; Dde_C1 -- Dde_CH3; Dde_C1 -- Dde_C2 [style=double]; Dde_C2 -- Dde_C3; Dde_C3 -- Dde_O1 [style=double]; Dde_C3 -- Dde_C4; Dde_C4 -- Dde_C_gem; Dde_C_gem -- Dde_gem_CH3_1; Dde_C_gem -- Dde_gem_CH3_2; Dde_C_gem -- Dde_C5; Dde_C5 -- Dde_C6; Dde_C6 -- Dde_O2 [style=double]; Dde_C6 -- Dde_C2; } Caption: Chemical structure of Boc-D-Dap(Dde)-OH.

Table 1: Physicochemical Properties of Boc-D-Dap(Dde)-OH

Property	Value	Reference(s)
CAS Number	Not explicitly assigned; L-isomer is 1263045-09-5	[2]
Molecular Formula	C₁₈H₂₈N₂O₆	[2]
Molecular Weight	368.44 g/mol	[2]
Appearance	White to off-white solid	[]

| Storage | Store at 2-8 °C, inert atmosphere |[] |

The Principle of Orthogonal Protection in Peptide Synthesis

The strategic power of Boc-D-Dap(Dde)-OH lies in its orthogonal protecting group scheme. In peptide synthesis, orthogonality refers to the ability to remove one class of protecting group under a specific set of chemical conditions without affecting another class.[4] This allows for precise, site-specific modifications at various stages of synthesis.

• Nα-Boc (tert-Butoxycarbonyl) Group : This group protects the alpha-amino function, the site of peptide bond formation. It is stable to the basic and nucleophilic conditions used for Fmoc and Dde removal but is readily cleaved by moderate to strong acids, such as Trifluoroacetic Acid (TFA).[4]

• Nβ-Dde Group : Protecting the side-chain beta-amino group, the Dde group is exceptionally stable to the acidic conditions of Boc deprotection and the basic conditions (piperidine) of Fmoc deprotection.[5] Its key feature is its lability to dilute solutions of hydrazine, a potent nucleophile.[4][6]

This orthogonality is the cornerstone of its utility, enabling chemists to unmask the side-chain amine for further reaction while the peptide backbone remains fully protected and anchored to the solid support.

Application in Solid-Phase Peptide Synthesis (SPPS)

The primary application of Boc-D-Dap(Dde)-OH is to introduce a reactive handle on the side chain of a peptide, which can be selectively deprotected on-resin for subsequent modification.

Causality Behind Experimental Choices

The choice of reagents in the following protocol is dictated by the chemical properties of the protecting groups.

• Coupling Reagents (HBTU/HATU, DIEA): These are standard activating agents for forming the amide (peptide) bond. They are non-destructive to the Boc and Dde groups.

• Hydrazine (2% in DMF): This is the critical reagent for selective Dde removal. Its concentration is kept low (2%) to ensure efficacy while minimizing potential side reactions, such as cleavage of the peptide at glycine residues or the conversion of arginine to ornithine.[6] The reaction is typically fast, often requiring only a few short treatments.

• Post-Deprotection Washes: Extensive washing with a solvent like DMF is crucial after every reaction step to remove excess reagents and byproducts, ensuring high purity of the final product.

Detailed Experimental Protocol: On-Resin Side-Chain Modification

This protocol outlines the selective deprotection of the Dde group on a resin-bound peptide and subsequent modification.

Materials and Reagents:

• Peptide-resin containing a Boc-D-Dap(Dde)-OH residue

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Hydrazine monohydrate

• Reagents for side-chain modification (e.g., an activated carboxylic acid, isothiocyanate, etc.)

• Dichloromethane (DCM)

Step-by-Step Methodology:

• Resin Preparation:

  • Swell the peptide-resin in DMF for 30-60 minutes in a reaction vessel.

  • Drain the solvent.

• Selective Dde Deprotection:

  • Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in DMF.[4][6]

  • Add the 2% hydrazine solution to the resin (approx. 10-15 mL per gram of resin).

  • Agitate the mixture gently at room temperature for 3-5 minutes.[6]

  • Drain the reaction vessel.

  • Repeat the hydrazine treatment two more times (for a total of three treatments) to ensure complete removal.[6]

  • Causality: Multiple short treatments are more effective and generate fewer side products than a single long treatment.

• Thorough Washing:

  • Wash the resin extensively with DMF (5-7 cycles) to completely remove all traces of hydrazine and the cleaved Dde-hydrazine adduct.

  • Wash with DCM (3 cycles) and perform a final wash with DMF (2 cycles).

  • Self-Validation: A small sample of resin beads can be tested with a colorimetric assay (e.g., Kaiser test) to confirm the presence of a free primary amine on the side chain.

• On-Resin Side-Chain Modification:

  • Dissolve the desired modification reagent (e.g., an activated fluorophore, biotin, or another peptide fragment) in a suitable solvent (typically DMF) with appropriate coupling agents if necessary (e.g., HBTU/DIEA for a carboxylic acid).

  • Add the solution to the resin and agitate at room temperature for 2-12 hours, depending on the reaction kinetics.

  • Monitor the reaction for completion (e.g., via a negative Kaiser test).

• Final Washing:

  • Wash the resin thoroughly with DMF (5 cycles) and DCM (5 cycles) to remove all excess reagents.

  • Dry the resin under vacuum. The peptide is now modified at the specific side chain and ready for final cleavage from the resin and global deprotection.

Expert Insights & Troubleshooting

While powerful, the Dde group is not without its challenges. Understanding these nuances is key to its successful implementation.

The Challenge of Dde Migration

A known complication is the potential for the Dde group to "migrate" from one amine to another free amine within the peptide sequence.[5][7]

• Mechanism: This side reaction occurs via nucleophilic attack by a free amine (e.g., the ε-amino group of a lysine residue) on the Dde-protected amine.[7]

• Causality: The migration is significantly accelerated by the presence of piperidine, the reagent used for Fmoc group removal in orthogonal Fmoc/Boc strategies.[7] Therefore, this issue is of higher concern when Boc-D-Dap(Dde)-OH is used in a synthesis that also involves Fmoc-protected amino acids.

• Mitigation Strategy: To prevent migration during Fmoc deprotection, the use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) for a short duration (e.g., 2% DBU, 3 x 3 min) has been shown to be effective.[7]

The ivDde Alternative

To address the stability and migration issues of the Dde group, the more sterically hindered 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl (ivDde) group was developed.[6]

• Advantages: The ivDde group is significantly less prone to premature cleavage during long syntheses and exhibits much lower rates of side-chain migration.[5]

• Disadvantages: The increased stability can sometimes make the ivDde group more difficult to remove, potentially requiring longer reaction times or slightly higher concentrations of hydrazine (e.g., 4%).[5][8]

Alternative Deprotection Reagents

While hydrazine is the standard reagent, milder conditions have been developed that can be advantageous, especially for sensitive peptide sequences.

• Hydroxylamine: A solution of hydroxylamine hydrochloride and imidazole in NMP or a DMF/CH₂Cl₂ mixture can effectively remove the Dde group and is often considered milder than hydrazine, providing full orthogonality with the Fmoc group.[6][9]

Conclusion

Boc-D-Dap(Dde)-OH is a highly versatile and powerful building block for modern peptide chemistry. Its value is rooted in the principle of orthogonal protection, which grants chemists precise control over site-specific modifications. By enabling the synthesis of branched, cyclic, and conjugated peptides, it plays a pivotal role in advancing drug discovery, developing novel biomaterials, and creating sophisticated molecular probes. A thorough understanding of its application, including the causality behind deprotection protocols and awareness of potential side reactions like Dde migration, allows researchers to fully harness its synthetic potential.

References

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Retrieved from https://www.aapptec.com/technical-support-information-bulletin-1182-removal-of-dde-and-ivdde-protecting-groups
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks. Retrieved from https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/chemistry-and-synthesis/peptide-synthesis/orthogonal-building-blocks
• BOC Sciences. (n.d.). CAS 247127-51-1 Fmoc-Dap(Dde)-OH. Retrieved from https://www.bocsci.com/fmoc-dap-dde-oh-cas-247127-51-1-item-247127-51-1-471299.html
• Biotage. (2023, January 30). Optimizing the removal of an ivDde protecting group. Retrieved from https://www.biotage.com/blog/optimizing-the-removal-of-an-ivdde-protecting-group
• Sigma-Aldrich. (n.d.). Boc-Dap-OH ≥98.0% (TLC). Retrieved from https://www.sigmaaldrich.com/US/en/product/aldrich/15402
• ResearchGate. (2019, August 28). How to remove Dde protection in solution phase reaction? Retrieved from https://www.researchgate.net/post/How_to_remove_Dde_protection_in_solution_phase_reaction
• Augustin, M., et al. (1998). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Science, 4(5), 290-8. Retrieved from https://pubmed.ncbi.nlm.nih.gov/9714363/
• Advanced ChemTech. (n.d.). 2,3-Diaminopropionic Acid Archives. Retrieved from https://www.advancedchemtech.com/product-category/amino-acids/unusual-amino-acids/23-diaminopropionic-acid/
• BLD Pharm. (n.d.). 76387-70-7|Boc-D-Dap-OH. Retrieved from https://www.bldpharm.com/products/76387-70-7.html
• ChemPep. (n.d.). Boc-Dap(Dde)-OH. Retrieved from https://www.chempep.com/products/boc-dapdde-oh/
• Britton, H. L., et al. (2016). A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. Organic & Biomolecular Chemistry, 14(4), 1211-1215. Retrieved from https://pubs.rsc.org/en/content/articlelanding/2016/ob/c5ob02377a
• National Center for Biotechnology Information. (n.d.). Boc-Dap-OH. PubChem Compound Database. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2755946
• Chem-Impex. (n.d.). Nα-Fmoc-Nβ-Boc-D-2,3-diaminopropionic acid. Retrieved from https://www.chemimpex.com/products/07125
• National Center for Biotechnology Information. (n.d.). 2,3-Diaminopropionic acid. PubChem Compound Database. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/364
• Agusti, R., et al. (2004). Full Orthogonality between Dde and Fmoc: The Direct Synthesis of PNA−Peptide Conjugates. Organic Letters, 6(15), 2481–2484. Retrieved from https://pubs.acs.org/doi/10.1021/ol0492167
• BLD Pharm. (n.d.). 1313054-38-4|Boc-Dap(ivDde)-OH. Retrieved from https://www.bldpharm.com/products/1313054-38-4.html
• Royal Society of Chemistry. (n.d.). A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers - Supplementary Information. Retrieved from https://www.rsc.
• Chem-Impex. (n.d.). Nα-Boc-Nβ-allyoxycarbonyl-D-2,3-diaminopropionic acid. Retrieved from https://www.chemimpex.com/products/08290

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An In-depth Technical Guide to Orthogonal Protection Strategy with Boc and Dde Groups

Introduction: The Imperative of Selectivity in Complex Molecule Synthesis

In the intricate world of chemical synthesis, particularly in the realms of peptide chemistry and drug development, the ability to selectively unmask a specific functional group amidst a multitude of others is paramount. This necessity has given rise to the concept of orthogonal protection, a cornerstone of modern synthetic strategy. An orthogonal protecting group strategy employs a set of protecting groups that can be removed under distinct, non-interacting chemical conditions. This allows for the sequential and controlled manipulation of different parts of a molecule, a critical capability for the synthesis of complex architectures such as cyclic peptides, branched peptides, and molecules with site-specific modifications.[1][2][3]

This guide provides a comprehensive technical overview of a widely employed orthogonal pair: the acid-labile tert-butyloxycarbonyl (Boc) group and the hydrazine-sensitive 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group. We will delve into the chemical rationale behind their selection, their mechanisms of action, and field-proven protocols for their application, providing researchers and drug development professionals with the knowledge to effectively leverage this powerful synthetic tool.

The Protagonists: A Tale of Two Protecting Groups

The efficacy of any orthogonal strategy hinges on the distinct chemical liabilities of the chosen protecting groups. The Boc/Dde pairing is a classic example of this principle, offering a robust and versatile system for the differential protection of amine functionalities.

The Boc Group: A Stalwart of Acid-Labile Protection

The tert-butyloxycarbonyl (Boc) group is one of the most common amine protecting groups in organic synthesis, particularly in the Boc/Bzl strategy for solid-phase peptide synthesis (SPPS).[4][] Its popularity stems from its ease of introduction, general stability to a wide range of non-acidic reagents, and its clean and efficient removal under acidic conditions.[1][6][7]

Protection Mechanism: The Boc group is typically introduced by reacting an amine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[7][8][9] The amine nucleophilically attacks one of the carbonyl carbons of Boc₂O, leading to the formation of a carbamate and the release of tert-butyl carbonate, which subsequently decomposes to isobutylene and carbon dioxide.[9][10]

Deprotection Mechanism: The key to the Boc group's utility is its facile cleavage under acidic conditions, most commonly with trifluoroacetic acid (TFA).[][6] The acid protonates the carbonyl oxygen of the carbamate, initiating a cascade that results in the formation of a stable tert-butyl cation, carbon dioxide, and the free amine. This deprotection is typically rapid and quantitative.

The Dde Group: A Specialist in Hydrazine-Mediated Cleavage

The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group provides an elegant orthogonal protection for amines, particularly the side chains of lysine and ornithine in peptide synthesis.[11][12] Its defining characteristic is its stability to both the acidic conditions used for Boc removal and the basic conditions (e.g., piperidine) used for Fmoc deprotection in SPPS.[13] This makes it an ideal partner for strategies requiring selective side-chain manipulation.

Deprotection Mechanism: The selective removal of the Dde group is achieved by treatment with a dilute solution of hydrazine (typically 2% in DMF).[11][12][14] The reaction proceeds via a nucleophilic attack of hydrazine on the Dde moiety, leading to a cyclization reaction that releases the free amine and forms a stable, chromophoric indazole derivative.[13] This chromophoric byproduct is advantageous as it allows for the spectrophotometric monitoring of the deprotection reaction.[13]

A more sterically hindered version, the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl (ivDde) group, was developed to address issues of Dde group migration and partial loss during prolonged syntheses.[11] While more robust, the ivDde group can sometimes be more difficult to remove.[13][15]

The Orthogonal Strategy in Action: A Symphony of Selective Deprotection

The true power of the Boc and Dde groups is realized when they are used in concert. A common scenario in the synthesis of a complex peptide involves the protection of the N-terminal amine with a Boc group, while the side-chain amine of a lysine residue is protected with a Dde group. This setup allows for the selective deprotection and subsequent modification of the lysine side chain while the rest of the peptide remains protected.

Logical Workflow of Boc/Dde Orthogonal Deprotection

Caption: Workflow for selective side-chain modification using the Boc/Dde orthogonal strategy.

This orthogonal approach is invaluable for:

• Synthesis of Cyclic Peptides: The side-chain amine can be deprotected and cyclized with the C-terminus.

• Branched Peptides: A second peptide chain can be synthesized on the deprotected side-chain.

• Post-Synthesis Modification: The attachment of labels, such as fluorophores or biotin, or the introduction of non-natural amino acids.

Comparative Deprotection Conditions

Protecting Group	Reagent	Typical Conditions	Stability
Boc	Trifluoroacetic Acid (TFA)	25-50% TFA in Dichloromethane (DCM)	Stable to hydrazine and piperidine
Dde	Hydrazine Monohydrate	2% Hydrazine in N,N-Dimethylformamide (DMF)	Stable to TFA and piperidine
ivDde	Hydrazine Monohydrate	2-10% Hydrazine in DMF	Stable to TFA and piperidine

Field-Proven Experimental Protocols

The following protocols are provided as a guide for the selective deprotection of Dde and the subsequent deprotection of Boc in a solid-phase peptide synthesis context.

Protocol 1: Selective On-Resin Deprotection of the Dde Group

This protocol describes the removal of the Dde group from a resin-bound peptide, leaving the Boc group and other acid-labile protecting groups intact.

Materials:

• Peptide-resin with Dde-protected amine(s).

• N,N-Dimethylformamide (DMF), peptide synthesis grade.

• Hydrazine monohydrate.

• Deprotection Solution: 2% (v/v) hydrazine monohydrate in DMF. Caution: Prepare this solution fresh before use. Hydrazine is toxic and should be handled in a well-ventilated fume hood.

Procedure:

• Swell the peptide-resin in DMF for 30 minutes.

• Drain the DMF from the reaction vessel.

• Add the 2% hydrazine/DMF solution to the resin (approximately 10 mL per gram of resin).

• Agitate the mixture at room temperature for 3-5 minutes.[11]

• Drain the deprotection solution.

• Repeat steps 3-5 two to three more times to ensure complete removal.[11] The reaction can be monitored by checking the absorbance of the filtrate for the chromophoric indazole byproduct.[13]

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of hydrazine and the deprotection byproduct.

• The resin is now ready for the next step, such as side-chain modification.

Protocol 2: Boc Group Deprotection and Cleavage from Resin

This protocol outlines the final deprotection step, removing the N-terminal Boc group and cleaving the peptide from the resin.

Materials:

• Peptide-resin with Boc-protected N-terminus.

• Dichloromethane (DCM), peptide synthesis grade.

• Trifluoroacetic acid (TFA).

• Scavengers (e.g., triisopropylsilane (TIS), water) as required by the peptide sequence.

• Deprotection/Cleavage Cocktail: A common mixture is 95% TFA, 2.5% TIS, and 2.5% water. Caution: TFA is highly corrosive. Handle with appropriate personal protective equipment in a fume hood.

Procedure:

• Wash the peptide-resin with DCM and drain.

• Add the pre-chilled TFA cleavage cocktail to the resin.

• Agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of TFA to recover any remaining peptide.

• Concentrate the combined filtrate under a stream of nitrogen or by rotary evaporation.

• Precipitate the crude peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

• Dry the peptide pellet under vacuum.

Deprotection Logic Diagram

Caption: Decision diagram for the selective deprotection of Boc and Dde groups.

Conclusion: A Versatile Tool for Advanced Synthesis

The orthogonal protection strategy employing the acid-labile Boc group and the hydrazine-labile Dde group offers a robust and reliable method for the synthesis of complex molecules. The highly distinct deprotection conditions for these two groups provide chemists with precise control over the synthetic route, enabling the construction of sophisticated peptide architectures and other modified organic molecules that are central to drug discovery and development.[2] By understanding the underlying chemical principles and adhering to validated protocols, researchers can effectively harness the power of this orthogonal pair to advance their scientific objectives.

References

• Werther, P. et al. (2018). A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. Edinburgh Research Explorer. [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. [Link]

• Biotage. (2023). Optimizing the removal of an ivDde protecting group. [Link]

• ResearchGate. Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• jOeCHEM. (2020). Peptide Synthesis with the Boc Protecting Group. YouTube. [Link]

• Scott, P. et al. (2016). A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. Organic & Biomolecular Chemistry. [Link]

• Payne, R. J. et al. (2011). A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. PubMed. [Link]

• Creative Biolabs. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Zhang, Q. et al. (2022). An Orthogonal Protection Strategy for Synthesizing Scaffold-Modifiable Dendrons and Their Application in Drug Delivery. ACS Central Science. [Link]

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An In-depth Technical Guide to Boc-Dap(Dde)-OH: A Linchpin of Orthogonal Peptide Chemistry

This guide provides an in-depth exploration of N-α-tert-butyloxycarbonyl-N-β-[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl]-L-2,3-diaminopropionic acid, commonly known as Boc-Dap(Dde)-OH. We will dissect its structural attributes, the foundational principles of its orthogonal protection strategy, and its pivotal role in the synthesis of complex and modified peptides for advanced research and drug development.

The Principle of Orthogonal Protection in Peptide Synthesis

Modern peptide chemistry frequently requires the synthesis of molecules with non-linear architectures, such as branched or cyclic peptides, or the site-specific attachment of labels and cargo molecules. Achieving this level of molecular precision hinges on the concept of orthogonal protection . An orthogonal protection scheme employs multiple classes of protecting groups on a single molecule, where each class can be removed by a specific chemical mechanism without affecting the others.[1][2]

The Boc/Bzl strategy, a cornerstone of solid-phase peptide synthesis (SPPS), is a classic example of differential, though not strictly orthogonal, protection. It uses the acid-labile tert-butyloxycarbonyl (Boc) group for temporary Nα-amino protection and more robust, acid-labile benzyl (Bzl)-based groups for side-chain protection.[3] The Boc group is cleaved with moderate acid (e.g., trifluoroacetic acid, TFA), while Bzl groups require a much stronger acid like hydrofluoric acid (HF) for removal.[3] Boc-Dap(Dde)-OH introduces a true layer of orthogonality into this system, enabling sophisticated molecular engineering.

Boc-Dap(Dde)-OH: A Structural and Physicochemical Overview

Boc-Dap(Dde)-OH is a derivative of the non-proteinogenic amino acid L-2,3-diaminopropionic acid (Dap).[4] Its structure is uniquely engineered for versatility:

• The α-Amino Group: Protected by the acid-labile Boc group.

• The β-Amino (Side-Chain) Group: Protected by the hydrazine-labile Dde group.

• The Carboxyl Group: Remains free to participate in standard peptide bond formation.

This dual-protection scheme is the source of its utility, allowing chemists to selectively unmask one of two distinct amino functionalities on the same residue at will.

Diagram: Chemical Structure of Boc-Dap(Dde)-OH

Caption: Structure of Boc-Dap(Dde)-OH.

Data Presentation: Physicochemical Properties

Property	Value	Source
Synonym	Nα-Boc-Nγ-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid	[5]
Molecular Formula	C₁₈H₂₈N₂O₆	[5]
Molecular Weight	368.5 g/mol	[5]
Appearance	White to off-white solid	[4]

The Core Directive: An Orthogonal Deprotection Strategy

The true power of Boc-Dap(Dde)-OH lies in the differential lability of its two protecting groups. One can be removed while the other remains completely intact, providing a strategic branch point for further chemical synthesis.

Diagram: Orthogonal Deprotection Workflow

Caption: Orthogonal cleavage of Boc and Dde groups.

Data Presentation: Orthogonal Deprotection Conditions

Protecting Group	Cleavage Reagent	Stability Conditions	Causality & Field Insights
Boc	50% TFA in DCM[1][6]	Stable to 2% hydrazine in DMF.	The Boc group is an acetal derivative highly susceptible to acidolysis. The tert-butyl carbocation generated during cleavage can alkylate sensitive residues like Trp and Met; inclusion of scavengers is critical.[1]
Dde	2% Hydrazine in DMF[7][8]	Stable to strong acids (TFA, HF) and piperidine.[7]	Cleavage proceeds via nucleophilic attack by hydrazine. Using >2% hydrazine is ill-advised as it can cause undesired side reactions, such as peptide backbone cleavage at glycine residues.[7]

Field-Proven Applications & Experimental Protocols

The ability to selectively unmask the β-amino group of a Dap residue on-resin opens a vast landscape of synthetic possibilities.

Synthesis of Branched Peptides

Branched peptides, such as synthetic vaccines or drug delivery platforms, can be readily assembled using Boc-Dap(Dde)-OH as the branching point.

Experimental Protocol: On-Resin Dde Deprotection for Branching

• Prerequisite: The linear peptide chain has been fully assembled using standard SPPS, with Boc-Dap(Dde)-OH incorporated at the desired branching site. The N-terminal α-amino group must be protected (e.g., with Boc) to prevent reaction with hydrazine.[7]

• Step 1: Reagent Preparation: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in high-purity N,N-Dimethylformamide (DMF).[7]

• Step 2: Resin Treatment: Swell the peptidyl-resin in DMF. Drain the solvent and add the 2% hydrazine solution (approx. 25 mL per gram of resin).[7]

• Step 3: Reaction: Gently agitate the resin slurry at room temperature for 3 minutes. Filter the resin and collect the filtrate.[7]

• Step 4: Repetition and Monitoring: Repeat Step 3 two more times. The progress of the deprotection can be monitored by measuring the UV absorbance of the filtrate at 290 nm, which corresponds to the release of the indazole by-product.[9]

• Step 5: Washing: After the final treatment, wash the resin thoroughly with DMF (at least 3 times) to remove all traces of hydrazine and by-products.[7]

• Step 6: Branch Synthesis: The resin now bears a free side-chain amine, ready for the synthesis of the second peptide chain using standard coupling protocols.

On-Resin Cyclization

Intramolecular cyclization is a key strategy for improving peptide stability and receptor affinity. Boc-Dap(Dde)-OH can facilitate side-chain-to-tail or side-chain-to-side-chain cyclization.

Diagram: Workflow for Side-Chain-to-Tail Cyclization

Caption: On-resin cyclization workflow.

Site-Specific Labeling and Conjugation

The selective deprotection of the Dde group provides a unique chemical handle for attaching reporter molecules (e.g., fluorophores, biotin) or for conjugation to larger carriers or drug payloads, without affecting other nucleophilic sites in the peptide. The protocol follows the same Dde deprotection steps, followed by coupling of the desired label to the newly exposed side-chain amine.

Concluding Remarks

Boc-Dap(Dde)-OH is more than a mere building block; it is a strategic tool that embodies the principles of orthogonal synthesis. Its reliable, high-fidelity deprotection chemistry grants peptide chemists precise control over molecular architecture. By enabling the construction of branched peptides, facilitating robust cyclization strategies, and providing a unique handle for site-specific modification, Boc-Dap(Dde)-OH continues to be an indispensable reagent in the quest for novel therapeutics and advanced biomaterials.

References

• jOeCHEM (2020). Peptide Synthesis with the Boc Protecting Group. Available at: [Link]

• Google Patents (2021). Process for the manufacture of degarelix and its intermediates (US11168114B2).

• AAPPTec (2012). A Practical Guide to Solid Phase Peptide Synthesis. Available at: [Link]

• Merck Millipore. Product Focus: Reagents for the synthesis of cyclic and modified peptides Novabiochem®. Available at: [Link]

• AAPPTec. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Available at: [Link]

• National Center for Biotechnology Information. Boc-Dap-OH. PubChem Compound Summary for CID 2755946. Available at: [Link]

• Organic Chemistry Portal. Boc Deprotection - TFA. Available at: [Link]

• ResearchGate (2013). How to do work-up of a BOC deprotection reaction by TFA? Available at: [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). Available at: [Link]

• ResearchGate (2018). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Available at: [Link]

• ResearchGate (2019). How to remove Dde protection in solution phase reaction? Available at: [Link]

• The Royal Society of Chemistry (2010). Supporting Information. Available at: [Link]

• Royal Society of Chemistry (2016). A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. Org. Biomol. Chem., 14, 613-616. Available at: [Link]

• Biotage (2023). Optimizing the removal of an ivDde protecting group. Available at: [Link]

• Reddit (2023). Boc De-protection. Available at: [Link]

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A Strategic Guide to Orthogonal Protection: Choosing Between Boc-Dap(Dde)-OH and Fmoc-Dap(Boc)-OH for Advanced Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of complex peptides, particularly those requiring site-specific modifications such as branching, cyclization, or labeling, hinges on a robust and precise protecting group strategy. The principle of orthogonality—the selective removal of one class of protecting groups in the presence of others—is paramount. This guide provides an in-depth technical analysis of two key building blocks used in Solid-Phase Peptide Synthesis (SPPS): Boc-Dap(Dde)-OH and Fmoc-Dap(Boc)-OH . By examining the chemical rationale behind their design and application, this document serves as a decision-making framework for scientists to select the appropriate L-2,3-diaminopropionic acid (Dap) derivative, ensuring synthetic success and purity of the final product.

The Core Principle: Orthogonality in Peptide Synthesis

In SPPS, protecting groups are essential to prevent unwanted side reactions at reactive functionalities, such as the Nα-amino group and various amino acid side chains.[1] An ideal protecting group strategy, termed "orthogonal," allows for the deprotection of a specific group under conditions that leave all other protecting groups intact.[1][2] This enables chemists to precisely control the sequence of bond formation.

The two dominant SPPS strategies are defined by their temporary Nα-protecting group:

• Boc-SPPS: Utilizes the acid-labile tert-butyloxycarbonyl (Boc) group, which is removed at each cycle with a moderate acid like trifluoroacetic acid (TFA).[2][]

• Fmoc-SPPS: Employs the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group, removed with a weak base, typically piperidine.[][4]

The choice between Boc-Dap(Dde)-OH and Fmoc-Dap(Boc)-OH is fundamentally a choice of which orthogonal system is required for the desired synthetic outcome.

Key Protecting Groups at Play

A clear understanding of the cleavage conditions for each group is critical for strategic planning.

Protecting Group	Abbreviation	Chemical Class	Cleavage Conditions	Stable To
tert-Butyloxycarbonyl	Boc	Acid-Labile	Moderate Acid (e.g., TFA)	Base (Piperidine), Hydrazine
9-Fluorenylmethyloxycarbonyl	Fmoc	Base-Labile	Weak Base (e.g., 20% Piperidine in DMF)	Acid (TFA), Hydrazine
1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl	Dde	Hydrazine-Labile	2% Hydrazine in DMF	Acid (TFA), Base (Piperidine)

Deep Dive: Profiling the Dap Building Blocks

L-2,3-diaminopropionic acid (Dap) is a non-proteinogenic amino acid featuring a primary amine on its side chain (the β-amino group). This side-chain amine is a valuable handle for introducing molecular complexity.

Fmoc-Dap(Boc)-OH: The Standard for Stable Incorporation

• Structure: Nα-Fmoc, Nβ-Boc-L-2,3-diaminopropionic acid.[5][6]

• Primary Application: The incorporation of a Dap residue into a peptide sequence during standard Fmoc-SPPS where no further modification of the Dap side chain is intended.[5][7]

• Chemical Rationale: In an Fmoc-SPPS workflow, the Nα-Fmoc group is cleaved at each step with piperidine. The side-chain Boc group is completely stable to these basic conditions. It remains on the Dap side chain throughout the synthesis and is only removed during the final cleavage step from the resin, which typically employs a strong acid cocktail containing TFA.

• Advantages:

  • Seamless integration into the most common Fmoc-SPPS workflows.[4][5]

  • The Boc group provides robust and stable protection of the side-chain amine throughout the synthesis.

• Limitations:

  • The side-chain amine cannot be selectively deprotected on-resin. Any attempt to remove the Boc group with acid would prematurely cleave acid-labile side-chain protecting groups (e.g., tBu) and potentially the peptide from the resin itself.

Boc-Dap(Dde)-OH: The Gateway to On-Resin Modification

• Structure: Nα-Boc, Nβ-Dde-L-2,3-diaminopropionic acid.

• Primary Application: Designed for Boc-SPPS, this reagent allows for the selective deprotection of the Dap side chain for on-resin modification. Note: For the same purpose in the more common Fmoc-SPPS, the analogous Fmoc-Dap(Dde)-OH is used. The strategic principle of using the Dde group is identical.

• Chemical Rationale: The Dde group is the key to orthogonality. It is stable to both the repetitive acid treatments of Boc-SPPS (TFA) and the basic conditions of Fmoc-SPPS (piperidine). Once the main peptide backbone is assembled, the Dde group can be selectively removed by treatment with a solution of 2% hydrazine in DMF.[8] This unmasks a free primary amine on the Dap side chain, ready for further reaction, while the rest of the peptide remains fully protected and anchored to the resin.

• Advantages:

  • Enables site-specific on-resin modifications, including peptide branching, cyclization, and conjugation of moieties like fluorophores or biotin.

• Limitations:

  • Hydrazine is a harsh reagent that can cause side reactions. Concentrations above 2% may lead to cleavage at Glycine residues or conversion of Arginine to Ornithine.[8]

  • The Dde group has been reported to be somewhat labile, with potential for partial loss during long syntheses or migration during piperidine treatment in Fmoc-SPPS.[9] For greater stability, the more hindered ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl) group is often preferred, though it can be more difficult to remove.

Strategic Selection: A Decision-Making Framework

The choice between these two reagents is dictated entirely by the final goal of the synthesis.

Experimental Protocols & Methodologies

Trustworthy protocols are self-validating. The following methods describe the key step that differentiates the use of Dde-protected amino acids: selective on-resin deprotection.

Protocol 4.1: Selective On-Resin Removal of the Dde Protecting Group

This protocol is critical for exposing the side-chain amine for subsequent modification.

Reagents & Materials:

• Peptide-resin containing a Dde-protected residue

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Hydrazine monohydrate

• Reaction vessel with filtration

• Inert gas (Nitrogen or Argon)

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes.

• Deprotection Solution Preparation: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in DMF. Safety Note: Handle hydrazine with extreme care in a well-ventilated fume hood.

• Deprotection Reaction: Drain the DMF from the swollen resin. Add the 2% hydrazine/DMF solution (approx. 25 mL per gram of resin) and gently agitate the mixture at room temperature.[8]

• Reaction Time: Allow the reaction to proceed for 3 minutes.[8]

• Wash: Drain the reaction solution.

• Repeat: Repeat steps 3-5 two more times for a total of three treatments.[8]

• Final Wash: Thoroughly wash the resin with DMF (5-7 times) to remove all traces of hydrazine and the cleaved Dde-adduct.[8]

• Validation (Optional but Recommended): Perform a Kaiser test or Chloranil test on a small sample of beads. A positive result (blue for Kaiser, colored for Chloranil) confirms the presence of a free primary amine.

Protocol 4.2: On-Resin Side-Chain Acylation (Example: Fluorescent Labeling)

This workflow demonstrates the utility of the newly exposed side-chain amine.

Case Study: Synthesis of a Branched Peptide using Fmoc-Dap(Dde)-OH

Objective: To synthesize a branched peptide where a short secondary peptide sequence (e.g., Gly-Phe) is grown from the side chain of a Dap residue within a primary sequence (e.g., Ala-Leu-Dap-Ala-Gly).

• Primary Chain Synthesis: The linear sequence Ala-Leu-Dap-Ala-Gly is synthesized on a solid support using standard Fmoc-SPPS. Fmoc-Dap(Dde)-OH is used for the incorporation of the Dap residue. The N-terminus of the completed linear peptide is protected with a Boc group to prevent its reaction during subsequent steps.

• Selective Deprotection: The resin is treated with 2% hydrazine in DMF as per Protocol 4.1 to selectively remove the Dde group from the Dap side chain, exposing the Nβ-amine.

• Secondary Chain Synthesis: Standard Fmoc-SPPS cycles are initiated from the newly freed side-chain amine.

  • Fmoc-Phe-OH is coupled to the Dap side chain.

  • The Fmoc group is removed with piperidine.

  • Fmoc-Gly-OH is coupled.

  • The final N-terminal Fmoc group is removed.

• Final Cleavage: The completed branched peptide is cleaved from the resin and all remaining side-chain protecting groups (including the N-terminal Boc) are removed using a TFA cleavage cocktail.

Analysis: In this scenario, using Fmoc-Dap(Boc)-OH would have resulted in failure. The side-chain Boc group would have remained intact, offering no orthogonal handle to initiate the synthesis of the secondary peptide chain. This case study exemplifies how the Dde group is an indispensable tool for creating complex, non-linear peptide architectures.[10]

Conclusion & Authoritative Insights

The selection between Boc-Dap(Dde)-OH and Fmoc-Dap(Boc)-OH is not a matter of preference but of strategic necessity.

• Fmoc-Dap(Boc)-OH is the reagent of choice for the simple, stable incorporation of a diaminopropionic acid residue within an Fmoc-SPPS framework. Its purpose is structural, not functional.

• Boc-Dap(Dde)-OH (and its more common analogue, Fmoc-Dap(Dde)-OH ) is a powerful tool for advanced peptide engineering. It provides the crucial orthogonal handle needed for on-resin, site-specific modifications that are central to the development of sophisticated peptide therapeutics, probes, and biomaterials.

Mastery of orthogonal protection schemes is fundamental to modern peptide chemistry. By understanding the causality behind the use of each protecting group, researchers can confidently design and execute syntheses of highly complex and valuable molecules.

References

• Rai, A., & Gutheil, W. G. (2005). A Dde resin based strategy for inverse solid-phase synthesis of amino terminated peptides, peptide mimetics and protected peptide intermediates. Journal of Peptide Science, 11(2), 69-73. Retrieved from [Link]

• Amino Acid Sidechain Deprotection. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Solid-Phase Peptide Synthesis Using a Four-Dimensional (Safety-Catch) Protecting Group Scheme. (2022). The Journal of Organic Chemistry. Retrieved from [Link]

• Selecting Orthogonal Building Blocks. (n.d.). MilliporeSigma. Retrieved from [Link]

• Full Orthogonality between Dde and Fmoc: The Direct Synthesis of PNA−Peptide Conjugates. (n.d.). ResearchGate. Retrieved from [Link]

• Augustyns, K., et al. (1997). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Research, 49(2), 154-161. Retrieved from [Link]

• A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters. (2015). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Peptide Synthesis with the Boc Protecting Group. (2020). YouTube. Retrieved from [Link]

• Evolution of branched peptides as novel biomaterials. (2024). RSC Publishing. Retrieved from [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). Aapptec. Retrieved from [Link]

• Albericio, F., & Barany, G. (1997). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. International Journal of Peptide and Protein Research, 50(5), 342-346. Retrieved from [Link]

• Optimizing the removal of an ivDde protecting group. (2023). Biotage. Retrieved from [Link]

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. (n.d.). CEM Corporation. Retrieved from [Link]

• How to remove Dde protection in solution phase reaction? (2019). ResearchGate. Retrieved from [Link]

• Is it possible to remove Dde protecting groups in aqueous phase? (2022). ResearchGate. Retrieved from [Link]

• Fmoc-Dap(Boc)-OH, CAS 162558-25-0. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Peptide synthesis using unprotected peptides through orthogonal coupling methods. (2011). Proceedings of the National Academy of Sciences. Retrieved from [Link]

• Supporting Information: The designed, cathepsin B-triggered, dual-functional fluorogenic cancer imaging probe. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Problems in the Synthesis of Cyclic Peptides Through Use of the Dmab Protecting Group. (2015). ResearchGate. Retrieved from [Link]

• Three-dimensional orthogonal protection scheme for solid-phase peptide synthesis under mild conditions. (1990). Journal of the American Chemical Society. Retrieved from [Link]

• Process for the manufacture of degarelix and its intermediates. (2021). Google Patents.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Fmoc-Dap(Boc)-OH = 97.0 HPLC 162558-25-0 [sigmaaldrich.com]
• 6. chempep.com [chempep.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evolution of branched peptides as novel biomaterials - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB01897D [pubs.rsc.org]

A Senior Application Scientist's Guide to Boc-D-Dap(Dde)-OH: Stereochemistry and Strategic Importance in Advanced Peptide Synthesis

Abstract

In the intricate field of peptide science, the design of molecules with precise three-dimensional structures is paramount to achieving desired biological functions. Among the specialized building blocks enabling this precision, N-α-tert-butyloxycarbonyl-N-β-(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)-D-2,3-diaminopropionic acid, or Boc-D-Dap(Dde)-OH , stands out as a uniquely powerful tool. This technical guide provides an in-depth analysis of the critical stereochemical features of this molecule and its strategic importance for researchers, chemists, and drug development professionals. We will explore the causality behind its design, focusing on how the interplay between the D-chiral center and the orthogonal Boc and Dde protecting groups facilitates the synthesis of complex, branched, and cyclic peptides with enhanced therapeutic potential.

Introduction: The Need for Complexity and Control in Peptide Synthesis

Peptides are remarkable therapeutic agents due to their high specificity and low toxicity. However, native peptides often suffer from poor metabolic stability, limiting their clinical application.[1] The chemical synthesis of peptides, particularly through Solid-Phase Peptide Synthesis (SPPS), allows for the introduction of unnatural amino acids and sophisticated molecular architectures to overcome these limitations.[2] A key strategy in this endeavor is the use of amino acid derivatives equipped with multiple, orthogonally protected functional groups.[3][4]

Diaminopropionic acid (Dap), a non-proteinogenic amino acid, is particularly valuable as it possesses a side-chain amino group in addition to the α-amino group of the peptide backbone.[5] This secondary amine serves as a powerful branching point for introducing modifications such as fluorophores, drug conjugates, or secondary peptide chains. Boc-D-Dap(Dde)-OH is an elegantly designed derivative that provides chemists with precise control over this branching potential, a capability rooted in its unique stereochemistry and protecting group strategy.

Decoding the Molecule: A Trifecta of Strategic Design

The utility of Boc-D-Dap(Dde)-OH arises from the specific function of its three key components: the D-amino acid core, the acid-labile Boc group, and the hydrazine-labile Dde group.

The 'D-Dap' Core: A Stereochemical Shield

While proteins in nature are constructed almost exclusively from L-amino acids, the incorporation of their D-enantiomers is a powerful strategy in drug design.[6] The 'D' in Boc-D-Dap(Dde)-OH signifies that the stereocenter at the α-carbon has the R-configuration. This seemingly subtle change has profound consequences:

• Enhanced Proteolytic Resistance: Proteases, the enzymes responsible for peptide degradation, are highly stereospecific and are evolved to recognize L-amino acid residues.[1] Introducing a D-amino acid into a peptide sequence creates a "steric shield" that hinders or completely prevents enzymatic cleavage at that site.[6][7] This dramatically increases the peptide's in-vivo half-life and bioavailability.[8]

• Conformational Constraint: The D-configuration induces unique turns and folds in the peptide backbone that are inaccessible to sequences composed solely of L-amino acids.[8] This structural rigidity can lock a peptide into its bioactive conformation, leading to improved binding affinity and selectivity for its target receptor.[8]

The 'Boc' Protecting Group: Temporary N-terminal Guard

The tert-butyloxycarbonyl (Boc) group protects the α-amino group, the site of peptide bond formation during SPPS. Its selection is strategic:

• Acid Lability: The Boc group is quantitatively removed under moderate anhydrous acidic conditions, typically using trifluoroacetic acid (TFA) in dichloromethane (DCM).[9][10] This deprotection step is clean and efficient, regenerating the primary amine for coupling with the next amino acid in the sequence.[9]

• Orthogonality: Crucially, the conditions used to remove the Boc group leave the side-chain Dde group completely intact.[10][11] This chemical selectivity is the cornerstone of an "orthogonal" protection strategy, which allows for the sequential deprotection and modification of different sites within the same molecule.[3]

The 'Dde' Protecting Group: A Chemically Addressable Side-Chain

The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group protects the β-amino group on the Dap side chain. Its properties are complementary to the Boc group:

• Hydrazine Lability: The Dde group is selectively cleaved by treatment with a mild solution of 2% hydrazine (N₂H₄) in a solvent like N,N-dimethylformamide (DMF).[11][12]

• Acid and Base Stability: It is completely stable to the acidic conditions used for Boc removal and the basic conditions often used in Fmoc-based peptide synthesis. This robustness ensures the side-chain amine remains protected throughout the assembly of the main peptide backbone.

The combination of an acid-labile Boc group and a hydrazine-labile Dde group on a D-amino acid scaffold provides a powerful and versatile building block for creating complex peptide architectures.

The Strategic Importance: Enabling Orthogonal Ligation and Branching

The true power of Boc-D-Dap(Dde)-OH is realized in its application. It serves as a linchpin for creating branched peptides, peptide-drug conjugates, and cyclic structures that are otherwise difficult to synthesize. The orthogonal nature of the Boc and Dde groups allows for a precise, stepwise modification workflow on the solid-phase resin.

Below is a visualization of this strategic workflow.

Caption: Orthogonal synthesis workflow using Boc-D-Dap(Dde)-OH.

This workflow demonstrates the causality behind the experimental choices:

• Chain Elongation: The main peptide backbone is assembled using standard Boc-SPPS chemistry. The Dde group's stability to TFA is essential here.[9]

• Selective Deprotection: Once the primary sequence is complete, the N-terminus is left Boc-protected. This is critical because hydrazine can also remove the Fmoc group, another common N-terminal protector.[12] A solution of 2% hydrazine in DMF is then used to selectively remove only the Dde group, exposing the side-chain amine.[11]

• Side-Chain Ligation: With the newly liberated β-amino group, a second chemical entity can be coupled directly onto the peptide while it is still attached to the resin. This could be a small molecule drug, a fluorescent probe for imaging, or the start of a second peptide chain to create a branched structure.

Experimental Protocols & Methodologies

The following protocols are provided as a self-validating system for the effective use of Boc-D-Dap(Dde)-OH in SPPS.

Protocol 1: Incorporation of Boc-D-Dap(Dde)-OH into a Peptide Sequence

• Objective: To couple Boc-D-Dap(Dde)-OH onto a resin-bound peptide with a free N-terminal amine.

• Materials: Rink Amide resin, Boc-amino acids, Boc-D-Dap(Dde)-OH, HBTU (activator), DIPEA (base), DMF, DCM, TFA.

• Resin Swelling: Swell the resin in DMF for 30 minutes.

• N-terminal Deprotection: Treat the resin with 20% piperidine in DMF (for Fmoc removal) or 50% TFA in DCM (for Boc removal) to expose the N-terminal amine. Wash thoroughly with DMF.

• Activation: In a separate vessel, dissolve Boc-D-Dap(Dde)-OH (3 eq.), HBTU (2.9 eq.), and DIPEA (6 eq.) in DMF. Allow to pre-activate for 2-5 minutes. Causality: HBTU forms a highly reactive OBt-ester, facilitating efficient amide bond formation.

• Coupling: Add the activation solution to the resin. Agitate for 1-2 hours at room temperature.

• Verification: Perform a Kaiser test. A negative result (yellow beads) confirms complete coupling. If positive (blue beads), repeat the coupling step.

• Washing: Wash the resin extensively with DMF and DCM to remove excess reagents.

Protocol 2: Selective On-Resin Deprotection of the Dde Group

• Objective: To remove the Dde group from the Dap side chain while the peptide remains on resin and N-terminally Boc-protected.

• Materials: Peptide-resin containing a D-Dap(Dde) residue, Hydrazine monohydrate, DMF.

• Ensure N-terminal Protection: Confirm the final N-terminal residue is Boc-protected. This is a critical step to prevent unwanted side reactions at the N-terminus.

• Prepare Reagent: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in DMF. Safety Note: Hydrazine is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Deprotection Reaction: Add the hydrazine solution to the peptide-resin. Agitate gently at room temperature.

• Reaction Time: Perform the treatment for 3 minutes and drain. Repeat this treatment two more times (3 x 3 minutes).[12] Causality: Multiple short treatments are more effective and generate fewer side products than a single long treatment.

• Washing: Thoroughly wash the resin with DMF (5x) to remove all traces of hydrazine and the cleaved Dde-hydrazine adduct.

• Verification: The exposed primary amine can be quantified using methods like the Kaiser test.

Applications in Drug Development and Research

The unique properties of Boc-D-Dap(Dde)-OH have made it instrumental in several areas of advanced therapeutic design:

• Branched Peptides: By using the Dap side-chain as an anchor, multiple copies of an antigenic peptide can be synthesized on a single scaffold, creating potent vaccine candidates.

• Peptide-Drug Conjugates (PDCs): A cytotoxic drug can be attached to the Dap side-chain of a tumor-homing peptide. The D-amino acid core enhances stability, ensuring the conjugate reaches its target intact.

• Cyclic Peptides: The Dap side-chain can be used to form a lactam bridge with the C-terminus or another side-chain, creating a conformationally constrained cyclic peptide with improved receptor binding and stability.[13]

Quantitative Data and Characterization

Ensuring the chemical and stereochemical integrity of Boc-D-Dap(Dde)-OH and the final peptide is crucial.

Property	Value / Method	Rationale
Molecular Formula	C₁₈H₂₈N₂O₆	Confirms elemental composition.
Molecular Weight	368.43 g/mol	Used for accurate reagent measurement.
Chiral Purity	>99% (R-isomer)	Determined by Chiral HPLC. Essential for ensuring the desired stereochemical outcome and biological activity.
Chemical Purity	>98%	Determined by HPLC and NMR. Guarantees absence of impurities that could cause side reactions.
Protecting Group Stability	No loss of Dde in 50% TFA/DCM for 2h	Confirms orthogonality with Boc deprotection conditions.
Deprotection Efficacy	>99% Dde removal with 2% N₂H₄/DMF	Validates the cleavage protocol for side-chain modification.

Conclusion

Boc-D-Dap(Dde)-OH is far more than a simple amino acid derivative; it is a masterfully designed synthetic tool that provides an elegant solution to complex challenges in peptide chemistry. The strategic combination of a stabilizing D-stereocenter with a truly orthogonal pair of protecting groups (acid-labile Boc and hydrazine-labile Dde) grants researchers unparalleled control over molecular architecture. This control is fundamental to developing the next generation of peptide therapeutics, enabling the rational design of branched, conjugated, and cyclic peptides with enhanced stability, constrained conformations, and superior pharmacological profiles. Understanding the stereochemistry and strategic importance of this building block is essential for any scientist working at the cutting edge of drug discovery and development.

References

• ResearchGate. (2025). Synthesis of Peptides by Solution Methods. [2]

• ResearchGate. (n.d.). Synthesis of a diaminopropanoic acid-based nucleoamino acid and assembly of cationic nucleopeptides for biomedical applications. [14]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [10]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. [12]

• ChemPep Inc. (2025). Boc-Dap(Dde)-OH. [15]

• Al-zharani, M., et al. (2021). D-Amino Acids and D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets? PubMed Central. [6]

• Schaffer, J. E., et al. (n.d.). The ATP-dependent amide ligases DdaG and DdaF assemble the fumaramoyl-dipeptide scaffold of the dapdiamide antibiotics. National Center for Biotechnology Information. [16]

• LifeTein. (2024). Should My Peptides Have D-Amino Acids?[8]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [9]

• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks. [17]

• North, M., et al. (2015). A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. Organic & Biomolecular Chemistry. [11]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Boc-D-2,3-Diaminopropionic Acid: A Key Building Block for Peptide Synthesis and Pharmaceutical Research. [18]

• BenchChem. (2025). An In-Depth Technical Guide to Boc-Dap-OH: Structure, Properties, and Synthetic Applications. [5]

• BOC Sciences. (n.d.). How to Enhance the Pharmacokinetic Stability of Peptides?[7]

• Wegner, T., et al. (n.d.). A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. Edinburgh Research Explorer. [13]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. [3]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. [4]

• BenchChem. (2025). The Significance of D-Amino Acids in Peptides: An In-depth Technical Guide. [1]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. D-Amino Acids and D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How to Enhance the Pharmacokinetic Stability of Peptides? - Creative Peptides [creative-peptides.com]
• 8. lifetein.com [lifetein.com]
• 9. peptide.com [peptide.com]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
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• 16. The ATP-dependent amide ligases DdaG and DdaF assemble the fumaramoyl-dipeptide scaffold of the dapdiamide antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. nbinno.com [nbinno.com]

Understanding the reactivity of the Dde protecting group

An In-Depth Technical Guide to the Reactivity and Application of the Dde Protecting Group

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group is a pivotal amine-protecting group in contemporary chemical synthesis, most notably in solid-phase peptide synthesis (SPPS). Its unique reactivity profile, characterized by stability to acidic and mildly basic conditions but lability to hydrazine, allows for orthogonal protection schemes crucial for the synthesis of complex peptides and other macromolecules. This guide provides a comprehensive exploration of the Dde protecting group, delving into its mechanism of action, deprotection protocols, inherent challenges, and strategic applications in research and drug development.

The Dde Protecting Group: A Strategic Overview

The Dde group is employed to protect the primary amino groups of amino acids, particularly the side chain of lysine, ornithine, and diaminobutyric acid.[1] Its vinylogous amide structure is key to its reactivity, rendering it stable to the trifluoroacetic acid (TFA) used for Boc group removal and the piperidine solutions used for Fmoc group removal.[2][3] This orthogonality is the cornerstone of its utility, enabling chemists to selectively unmask a specific amino group on a resin-bound peptide for further modification, such as branching, cyclization, or the attachment of labels and payloads.[2]

The more sterically hindered analogue, 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl (ivDde), was developed to address some of the stability issues associated with Dde, such as premature loss and migration during prolonged syntheses.[1][2] While ivDde offers enhanced stability, its removal can be more challenging.[2]

Comparative Analysis: Dde vs. ivDde

The choice between Dde and ivDde is a critical experimental decision, dictated by the specific requirements of the synthetic strategy. The following table summarizes the key characteristics of each, providing a framework for informed selection.

Feature	Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)	ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl)
Structure	Less sterically hindered	More sterically hindered due to the isovaleryl group
Stability	Generally stable to Fmoc and Boc deprotection conditions, but can exhibit partial loss in long syntheses.[1][2]	More stable than Dde during prolonged syntheses with less propensity for premature loss.[1][2]
Reactivity	More readily cleaved with 2% hydrazine in DMF.[2]	Removal can be more sluggish, sometimes requiring higher concentrations of hydrazine (up to 10%) or longer reaction times.[2]
Migration	Prone to migration, especially from the ε-amino group of lysine to an unprotected α-amino group during Fmoc deprotection.[1][2]	Less prone to migration, offering greater positional integrity throughout the synthesis.[1][2]
Applications	Suitable for shorter synthetic sequences where rapid deprotection is advantageous.	Preferred for the synthesis of long or complex peptides where stability is paramount.

The Chemistry of Dde Deprotection: Mechanisms and Protocols

The selective removal of the Dde group is the linchpin of its application. This is typically achieved through nucleophilic attack by hydrazine or, for complete orthogonality with Fmoc, hydroxylamine.

Hydrazine-Mediated Deprotection

The standard method for Dde cleavage involves treatment with a solution of 2% hydrazine in N,N-dimethylformamide (DMF).[1] The reaction proceeds via a nucleophilic attack of hydrazine on the vinylogous amide system, leading to the release of the free amine and the formation of a stable, chromophoric indazole byproduct, which can be monitored spectrophotometrically at 290 nm.[2][4]

Mechanism of Dde Deprotection by Hydrazine

Caption: Mechanism of Dde deprotection by hydrazine.

Experimental Protocol: Standard Hydrazine Deprotection

• Preparation: Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF.

• Treatment: Swell the Dde-protected peptide resin in DMF. Add the 2% hydrazine solution (approximately 25 mL per gram of resin) to the resin.

• Reaction: Gently agitate the mixture at room temperature for 3-10 minutes.[5]

• Iteration: Filter the resin and repeat the hydrazine treatment two more times to ensure complete removal.

• Washing: Wash the resin thoroughly with DMF to remove the indazole byproduct and excess hydrazine.

Causality Behind Experimental Choices:

• 2% Hydrazine Concentration: This concentration is a balance between efficient deprotection and minimizing side reactions. Higher concentrations can lead to cleavage of the peptide backbone at glycine residues.[1]

• Multiple Treatments: Repeated, short treatments are more effective than a single, prolonged exposure, ensuring complete removal while minimizing potential side reactions.

• DMF as Solvent: DMF is an excellent solvent for swelling the resin and dissolving the reagents, facilitating the reaction.

Hydroxylamine-Mediated Deprotection for Fmoc Orthogonality

A significant limitation of hydrazine is its ability to also cleave the Fmoc group.[6] For synthetic strategies requiring the Dde group to be removed while the N-terminal Fmoc group remains intact, a milder deprotection cocktail of hydroxylamine hydrochloride and imidazole in N-methylpyrrolidone (NMP) is employed.[1]

Mechanism of Dde Deprotection by Hydroxylamine

Caption: Mechanism of Dde deprotection by hydroxylamine.

Experimental Protocol: Orthogonal Hydroxylamine Deprotection

• Preparation: Dissolve hydroxylamine hydrochloride (1 equivalent based on resin substitution) and imidazole (0.75 equivalents) in NMP (approximately 10 mL per gram of resin).[1]

• Treatment: Add the prepared solution to the Dde-protected peptide resin.

• Reaction: Gently agitate the mixture at room temperature for 30-60 minutes.[1]

• Washing: Filter the resin and wash thoroughly with DMF.

Causality Behind Experimental Choices:

• Hydroxylamine as Nucleophile: Hydroxylamine is a softer nucleophile than hydrazine and is not basic enough to cleave the Fmoc group, thus ensuring orthogonality.

• Imidazole as Base: Imidazole acts as a mild base to neutralize the hydrochloride salt and facilitate the reaction.

• NMP as Solvent: NMP is an effective solvent for this reaction system.

Challenges and Mitigation Strategies in Dde Chemistry

While a powerful tool, the use of the Dde group is not without its challenges. Understanding these potential pitfalls is crucial for successful synthesis.

Dde Migration

A significant issue is the potential for the Dde group to migrate from its intended position, most commonly from the ε-amino group of a lysine residue to a free α-amino group of the N-terminal amino acid.[1] This intramolecular acyl transfer can lead to a heterogeneous mixture of products.

Workflow for Minimizing Dde Migration

Caption: Strategies to mitigate Dde migration.

Incomplete Deprotection

Incomplete removal of the Dde or, more commonly, the ivDde group can occur, particularly in long or aggregated peptide sequences.[2] This results in failure sequences and complicates purification.

Optimization of Deprotection Conditions:

Recent studies have shown that for challenging sequences, particularly with ivDde, increasing the hydrazine concentration to 4% can significantly improve deprotection efficiency without causing significant side reactions.[3] It is crucial to empirically determine the optimal conditions for each specific peptide.

Strategic Applications in Drug Development and Research

The unique reactivity of the Dde group has enabled the development of a wide array of complex biomolecules.

• Branched and Cyclic Peptides: Dde protection allows for the site-specific deprotection of a lysine side chain for the synthesis of branched peptides or for on-resin cyclization.[2]

• Peptide Conjugates: The selective unmasking of an amino group facilitates the attachment of various moieties, including fluorophores, polyethylene glycol (PEG), and cytotoxic drugs for the creation of antibody-drug conjugates (ADCs).

• Combinatorial Libraries: The Dde group is instrumental in the generation of peptide libraries with site-specific modifications.

Conclusion

The Dde protecting group, with its unique hydrazine-lability and orthogonality to common protecting groups, remains an indispensable tool in the arsenal of the synthetic chemist. A thorough understanding of its reactivity, deprotection mechanisms, and potential side reactions, as detailed in this guide, is paramount for its effective implementation in the synthesis of complex peptides and other macromolecules. The continued development of more robust analogues like ivDde and optimized deprotection protocols will further expand the scope of this versatile protecting group in the years to come.

References

• Aapptec Peptides. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. [Link]

• Diaz-Mochon, J. J., et al. (2004). Full Orthogonality between Dde and Fmoc: The Direct Synthesis of PNA-Peptide Conjugates. Organic Letters, 6(7), 1127–1129. [Link]

• Aapptec Peptides. Amino Acid Sidechain Deprotection. [Link]

• Biotage. (2023). Optimizing the removal of an ivDde protecting group. [Link]

• Edinburgh Research Explorer. (2018). A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. [Link]

• The Royal Society of Chemistry. (2016). c4ob00297k1.pdf. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 3. biotage.com [biotage.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. commonorganicchemistry.com [commonorganicchemistry.com]
• 6. research.ed.ac.uk [research.ed.ac.uk]

Solubility of Boc-Dap(Dde)-OH in different solvents

An In-Depth Technical Guide to the Solubility of Boc-Dap(Dde)-OH

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of Nα-Boc-Nβ-Dde-L-diaminopropionic acid (Boc-Dap(Dde)-OH), a critical building block in modern peptide synthesis and drug development. Recognizing the scarcity of consolidated quantitative solubility data, this document furnishes a robust theoretical framework grounded in the physicochemical properties of the constituent protecting groups—tert-butyloxycarbonyl (Boc) and 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde)—and the diaminopropionic acid (Dap) core. We present detailed, field-proven experimental protocols for researchers to quantitatively determine the solubility of Boc-Dap(Dde)-OH in a diverse array of organic and aqueous solvent systems. This guide is designed to empower scientists with both the foundational knowledge and the practical methodologies required to effectively utilize this versatile amino acid derivative in their research and development endeavors.

Introduction: The Strategic Importance of Boc-Dap(Dde)-OH in Peptide Chemistry

The synthesis of complex peptides, particularly those with branched structures or those requiring site-specific modifications, necessitates the use of amino acid derivatives with orthogonally protected side chains. Boc-Dap(Dde)-OH has emerged as a valuable reagent in this context. The Boc group on the α-amine is acid-labile, while the Dde group protecting the β-amine is selectively cleaved under mild hydrazinolysis conditions, leaving other protecting groups like Fmoc and Boc intact[1]. This orthogonal protection scheme is instrumental in the synthesis of intricate peptide architectures.

However, the successful application of Boc-Dap(Dde)-OH in both solid-phase and solution-phase peptide synthesis is critically dependent on its solubility in various reaction media. Poor solubility can lead to incomplete reactions, challenging purification, and overall reduced yields. This guide addresses this crucial, yet often overlooked, aspect of working with Boc-Dap(Dde)-OH.

Theoretical Framework: Understanding the Molecular Determinants of Solubility

The solubility of Boc-Dap(Dde)-OH is a multifactorial property governed by the interplay of its molecular structure with the physicochemical characteristics of the solvent. A nuanced understanding of these factors is essential for predicting and manipulating its solubility.

The Influence of Protecting Groups

• Boc (tert-butyloxycarbonyl) Group: The Boc group is a bulky, nonpolar moiety that significantly increases the lipophilicity of the parent amino acid. This generally enhances solubility in nonpolar organic solvents while decreasing solubility in aqueous media.

• Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) Group: The Dde group is a large, hydrophobic protecting group. Its presence further contributes to the nonpolar character of the molecule, reinforcing the trend of increased solubility in organic solvents and diminished solubility in water.[2]

The Diaminopropionic Acid (Dap) Core and Zwitterionic Nature

Like all amino acids, Boc-Dap(Dde)-OH is a zwitterionic molecule, possessing both a carboxylic acid group (-COOH) and a basic amino group (the α-amine is protected, but the β-amine, once deprotected, would be basic). The protonation state of the carboxylic acid is highly dependent on the pH of the solvent system.

• In Acidic Media (pH < pKa of -COOH): The carboxylic acid group is protonated, and the molecule carries a neutral charge (or can be protonated on the Dde group under very strong acidic conditions).

• At the Isoelectric Point (pI): The molecule exists as a zwitterion, with a negatively charged carboxylate group and a protonated site, resulting in a net neutral charge. This is typically the point of minimum aqueous solubility.

• In Basic Media (pH > pKa of -COOH): The carboxylic acid group is deprotonated to a carboxylate (-COO-), rendering the molecule anionic and generally increasing its solubility in aqueous solutions.

The interplay of the hydrophobic protecting groups and the ionizable carboxylic acid function dictates the overall solubility profile.

Caption: Factors influencing the solubility of Boc-Dap(Dde)-OH.

Estimated Solubility Profile of Boc-Dap(Dde)-OH

While precise quantitative data is best determined empirically using the protocols in Section 4, the following table provides an estimated solubility profile based on the chemical principles discussed above and qualitative data for structurally related molecules.

Solvent	Dielectric Constant (approx.)	Polarity	Expected Solubility	Rationale
Water	80.1	Polar Protic	Insoluble	The large, nonpolar Boc and Dde groups dominate, leading to very low aqueous solubility.
Methanol (MeOH)	32.7	Polar Protic	Soluble	Capable of hydrogen bonding and solvating the polar carboxyl group, while also interacting with the nonpolar protecting groups.
Ethanol (EtOH)	24.5	Polar Protic	Soluble	Similar to methanol, but slightly less polar.
Isopropanol (IPA)	19.9	Polar Protic	Moderately Soluble	Reduced polarity compared to methanol and ethanol may lead to lower solubility.
Acetonitrile (ACN)	37.5	Polar Aprotic	Soluble	The high dipole moment can solvate the polar parts of the molecule.
N,N-Dimethylformamide (DMF)	36.7	Polar Aprotic	Very Soluble	An excellent solvent for many protected amino acids due to its high polarity and ability to disrupt intermolecular hydrogen bonds. Often used in peptide synthesis.
Dimethyl Sulfoxide (DMSO)	46.7	Polar Aprotic	Very Soluble	A highly polar aprotic solvent with strong solvating power for a wide range of organic molecules.[3]
Dichloromethane (DCM)	9.1	Nonpolar	Soluble	Can effectively solvate the large hydrophobic protecting groups.
Tetrahydrofuran (THF)	7.6	Nonpolar	Moderately Soluble	A good solvent for many organic compounds, but its lower polarity compared to DCM might result in slightly lower solubility.
Ethyl Acetate (EtOAc)	6.0	Moderately Polar	Soluble	Often a good solvent for Boc-protected compounds.
Hexanes / Heptane	~2.0	Nonpolar	Insoluble	The polarity of the molecule, even with the protecting groups, is too high for these nonpolar solvents.

Experimental Protocols for Quantitative Solubility Determination

The following protocols provide robust methods for determining the solubility of Boc-Dap(Dde)-OH. It is crucial to perform these experiments at a controlled temperature, as solubility is temperature-dependent.

Method 1: Gravimetric Analysis (Shake-Flask Method)

This is the most direct method for determining solubility.

Protocol:

• Add an excess amount of Boc-Dap(Dde)-OH to a known volume of the solvent of interest in a sealed vial.

• Agitate the vial at a constant temperature for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Allow the suspension to settle, or centrifuge to pellet the excess solid.

• Carefully withdraw a known volume of the supernatant.

• Evaporate the solvent from the supernatant under vacuum.

• Accurately weigh the dried residue.

• Calculate the solubility in mg/mL or mol/L.

Method 2: UV-Vis Spectrophotometry

This method is suitable if the compound has a chromophore and is faster than the gravimetric method. The Dde group has a UV absorbance that can be utilized.

Protocol:

• Generate a Calibration Curve:

  • Prepare a stock solution of Boc-Dap(Dde)-OH of known concentration in a solvent in which it is freely soluble (e.g., DMF or Methanol).

  • Prepare a series of dilutions from the stock solution to create standards of known concentrations.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax).

  • Plot absorbance vs. concentration to generate a linear calibration curve.

• Determine Solubility:

  • Prepare a saturated solution as described in the shake-flask method (Section 4.1, steps 1-3).

  • Withdraw a known volume of the supernatant and dilute it with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample.

  • Use the calibration curve to determine the concentration of the diluted sample and then back-calculate the concentration of the original saturated solution.

Method 3: High-Performance Liquid Chromatography (HPLC)

HPLC offers high precision and is ideal for complex mixtures or when high accuracy is required.

Protocol:

• Develop an HPLC Method:

  • Select a suitable column (e.g., C18) and mobile phase. A gradient of water (with 0.1% TFA or formic acid) and acetonitrile is a common starting point.

  • Establish the retention time of Boc-Dap(Dde)-OH.

• Generate a Calibration Curve:

  • Prepare a series of standards of known concentrations.

  • Inject each standard into the HPLC and record the peak area.

  • Plot peak area vs. concentration to create a linear calibration curve.

• Determine Solubility:

  • Prepare a saturated solution as described in the shake-flask method (Section 4.1, steps 1-3).

  • Withdraw a known volume of the supernatant, filter it (0.22 µm filter), and dilute it if necessary to fall within the calibration range.

  • Inject the sample into the HPLC and determine the peak area.

  • Use the calibration curve to calculate the concentration in the saturated solution.

Caption: Experimental workflow for solubility determination.

The Impact of pH on Aqueous Solubility

For applications in biological systems or aqueous reaction media, understanding the effect of pH is paramount.

Experimental Protocol for pH-Dependent Solubility:

• Prepare a series of aqueous buffers at different pH values (e.g., pH 2, 4, 6, 7.4, 8, 10).

• For each pH, perform the shake-flask method as described in Section 4.1.

• Analyze the concentration of the saturated supernatant using HPLC (as UV-Vis may be affected by pH-dependent changes in the chromophore).

• Plot solubility as a function of pH. The expected trend is a U-shaped curve with the minimum solubility at the isoelectric point (pI).

Conclusion and Field-Proven Insights

Boc-Dap(Dde)-OH is a powerful tool in peptide chemistry, but its effective use hinges on a clear understanding of its solubility. This guide has provided a dual approach: a theoretical framework for predicting solubility behavior and a set of practical, detailed protocols for its quantitative determination.

Key Takeaways for the Bench Scientist:

• For Organic Reactions: Expect high solubility in polar aprotic solvents like DMF and DMSO. These should be the solvents of choice for solution-phase couplings.

• For Purification: Solubility in moderately polar solvents like DCM and ethyl acetate is likely sufficient for chromatographic purification.

• For Aqueous Applications: The native solubility in neutral water is expected to be very low. To increase solubility, adjust the pH away from the isoelectric point. For solubilization in basic buffers, deprotonating the carboxylic acid will be effective.

• Empirical Verification is Key: The provided solubility table is an educated estimate. Always perform a small-scale solubility test before committing a large amount of material to a reaction.

By leveraging the principles and methods outlined in this guide, researchers can mitigate risks associated with poor solubility and unlock the full synthetic potential of Boc-Dap(Dde)-OH.

References

• PubChem. (n.d.). Boc-Dap-OH. National Center for Biotechnology Information. Retrieved from [Link]

• Aapptec. (n.d.). Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Rao, B. M., et al. (2010). Determination of amino acid without derivatization by using HPLC-HILIC column. Journal of Chemical and Pharmaceutical Research, 2(2), 372-380.

• University of Rochester. (n.d.). Solvent Polarity Table. Retrieved from [Link]

Sources

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• 2. An Efficient Synthesis of a Probe for Protein Function: 2,3-Diaminopropionic Acid with Orthogonal Protecting Groups [organic-chemistry.org]
• 3. uh-ir.tdl.org [uh-ir.tdl.org]

An In-depth Technical Guide to the Key Features of Diaminopropionic Acid Derivatives in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

α,β-Diaminopropionic acid (DAP), a non-proteinogenic amino acid, serves as a uniquely versatile scaffold in synthetic chemistry and drug development. Its structure, characterized by two primary amino groups at the α and β positions, presents distinct synthetic challenges and opportunities. This guide provides a comprehensive analysis of the core features of DAP derivatives that are pivotal for their synthesis and application. We will explore the criticality of stereochemical integrity, the strategic implementation of orthogonal protecting groups for regioselective functionalization, and key synthetic transformations from common chiral precursors like serine and aspartic acid. Furthermore, this document details the application of these derivatives in constructing complex molecules such as peptide-based antibacterials, enzyme inhibitors, and therapeutic conjugates, complete with detailed experimental protocols and mechanistic insights to empower researchers in their synthetic endeavors.

The Strategic Importance of the Diaminopropionic Acid Scaffold

L-2,3-Diaminopropionic acid (L-DAP) and its derivatives are foundational components in a wide array of biologically active molecules. They are integral to the structure of natural products like the antitumor antibiotic bleomycin, the siderophore staphyloferrin B, and various peptide antibiotics such as capreomycin.[1][2] The presence of a second amino group on the side chain (β-amino) compared to canonical amino acids imparts unique structural and functional properties. This feature allows for:

• Branched Peptide Architectures: The β-amino group serves as an additional point for peptide chain elongation or functionalization, creating branched or cyclic structures.

• Metal Chelation: The two vicinal amino groups can act as a potent chelation site for metal ions, a property exploited in diagnostic and therapeutic agents.[1]

• Conformational Constraint: Incorporation of DAP into a peptide backbone can introduce conformational rigidity, which is often desirable for enhancing binding affinity and stability.

• Modulation of Physicochemical Properties: The additional basic center can alter the pKa, solubility, and cell permeability of parent molecules, including enhancing pH sensitivity for targeted drug delivery.[3]

Given these advantages, mastering the synthesis of well-defined, chirally pure, and selectively functionalized DAP derivatives is a critical skill for chemists in medicinal and materials science.[4]

The Cornerstone of DAP Synthesis: Orthogonal Protection

The primary challenge and key feature in the synthesis of DAP derivatives is the differentiation of the α- and β-amino groups. These groups exhibit similar nucleophilicity, making regioselective reactions difficult without a robust protection strategy. The concept of orthogonal protection , where different protecting groups can be removed under distinct, non-interfering conditions, is therefore paramount.

The choice of protecting groups is dictated by the overall synthetic plan, including the conditions required for subsequent coupling, deprotection, and purification steps. A common and effective strategy involves pairing an acid-labile group with a base-labile group.

Protecting Group	Abbreviation	Position Commonly Used	Cleavage Conditions	Causality for Selection
tert-Butoxycarbonyl	Boc	α- or β-Amino	Strong Acid (e.g., TFA, HCl)	Stable to basic conditions (e.g., piperidine) and hydrogenolysis, making it orthogonal to Fmoc and Cbz.[1][5]
9-Fluorenylmethyloxycarbonyl	Fmoc	α- or β-Amino	Base (e.g., 20% Piperidine in DMF)	Labile under mild basic conditions, making it ideal for solid-phase peptide synthesis (SPPS) and orthogonal to Boc and Cbz.[1][5]
Benzyloxycarbonyl	Cbz or Z	β-Amino	Hydrogenolysis (H₂, Pd/C)	Stable to both acidic and basic conditions used for Boc and Fmoc removal, providing a third layer of orthogonality.
p-Toluenesulfonyl	Tosyl (Ts)	β-Amino	Strong Acid or Reductive Conditions	Very robust group, often used when high stability is required throughout a multi-step synthesis.[1]

This orthogonal approach allows for the sequential and regioselective unveiling of each amino group for further modification, which is the cornerstone of building complex DAP-containing molecules.

Caption: Step-by-step workflow for the synthesis of a DAP derivative.

Step 1: Synthesis of the α-Amino Aldehyde Intermediate

• Weinreb Amide Formation: Nα-Fmoc-O-tert-butyl-D-serine is reacted with N,O-dimethylhydroxylamine hydrochloride in the presence of a peptide coupling agent like EDC/HOBt to form the corresponding Weinreb amide. T[1]his intermediate is stable and prevents over-reduction in the next step.

• Reduction: The Weinreb amide is reduced to the α-amino aldehyde using a mild reducing agent such as lithium aluminum hydride (LiAlH₄) at low temperature (-78 °C). T[1]he aldehyde is often used immediately in the next step without extensive purification due to its potential instability.

Step 2: Reductive Amination to Form the Diaminopropanol

• Reaction Setup: The crude aldehyde from the previous step is dissolved in a suitable solvent like dichloromethane (DCM).

• Amine Addition: A primary amine (in this case, a Boc-protected amine source would be used) is added, followed by a Lewis acid catalyst such as titanium(IV) isopropoxide (Ti(OiPr)₄), which facilitates imine formation. 3[5]. Reduction: The intermediate imine is reduced in situ to the secondary amine using a reducing agent like sodium borohydride (NaBH₄).

• Work-up and Purification: The reaction is quenched, and the resulting protected 2,3-diaminopropanol is extracted and purified, typically by column chromatography.

Step 3: Oxidation to the Carboxylic Acid

• Alcohol Oxidation: The primary alcohol of the diaminopropanol intermediate is oxidized to a carboxylic acid. A common and efficient method is using (2,2,6,6-tetramethylpiperidi-1-yl)oxyl (TEMPO) as a catalyst with an oxidant like trichloroisocyanuric acid (TCCA). T[5]his method is selective for primary alcohols and proceeds under mild conditions.

• Purification: The resulting orthogonally protected L-DAP is purified.

Self-Validation: Each step of this protocol requires rigorous analytical validation.

• Thin-Layer Chromatography (TLC): To monitor reaction progress and determine the appropriate conditions for column chromatography.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of each intermediate and the final product, ensuring the correct connectivity and the presence of protecting groups.

• Mass Spectrometry (MS): To verify the molecular weight of the products.

• Chiral High-Performance Liquid Chromatography (HPLC): To confirm that the stereochemical integrity of the α-carbon has been preserved throughout the synthesis.

The synthetic chemistry of diaminopropionic acid derivatives is a field rich with strategic depth, primarily revolving around the principles of stereocontrol and orthogonal protection. By leveraging precursors from the chiral pool, such as serine and aspartic acid, researchers can access enantiomerically pure DAP scaffolds. The true power of these building blocks is unlocked through the judicious choice of protecting groups (e.g., Boc, Fmoc, Cbz), which enables the regioselective functionalization of the α- and β-amino groups. This control is the critical enabling feature for the integration of DAP into advanced molecular architectures, from pH-responsive peptides for drug delivery to complex natural products and enzyme inhibitors, making it an indispensable tool for innovation in the chemical and pharmaceutical sciences.

References

• Bartolucci, C., et al. (2020). 2,3-Diaminopropanols Obtained from d-Serine as Intermediates in the Synthesis of Protected 2,3-l-Diaminopropanoic Acid (l-Dap) Methyl Esters. Molecules, 25(6), 1313. [Link]

• Englund, E. A., Gopi, H. N., & Appella, D. H. (2004). An Efficient Synthesis of a Probe for Protein Function: 2,3-Diaminopropionic Acid with Orthogonal Protecting Groups. Organic Letters, 6(2), 213-215. [Link]

• Czekster, C. M., et al. (2014). Synthesis of L-2,3-diaminopropionic acid, a siderophore and antibiotic precursor. Chemistry & Biology, 21(1), 88-98. [Link]

• Bartolucci, C., et al. (2020). 2,3-Diaminopropanols Obtained from d-Serine as Intermediates in the Synthesis of Protected 2,3-l-Diaminopropanoic Acid (l-Dap) Methyl Esters. PubMed, 32183079. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Boc-D-2,3-Diaminopropionic Acid: A Key Building Block for Peptide Synthesis and Pharmaceutical Research. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Heller, D., et al. (2001). Highly Enantioselective Synthesis of α,β-Diaminopropanoic Acid Derivatives Using a Catalytic Asymmetric Hydrogenation Approach. The Journal of Organic Chemistry, 66(20), 6816-6817. [Link]

• Mason, A. J., et al. (2012). Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors. PLoS ONE, 7(10), e43798. [Link]

• Dong, N., et al. (2020). D- and Unnatural Amino Acid Substituted Antimicrobial Peptides With Improved Proteolytic Resistance and Their Proteolytic Degradation Characteristics. Frontiers in Microbiology, 11, 589139. [Link]

• Englund, E. A., et al. (2004). An Efficient Synthesis of a Probe for Protein Function: 2,3-Diaminopropionic Acid with Orthogonal Protecting Groups. Organic Letters. [Link]

• Bartolucci, C., et al. (2020). 2,3-Diaminopropanols Obtained from d-Serine as Intermediates in the Synthesis of Protected 2,3-l-Diaminopropanoic Acid (l-Dap) Methyl Esters. ResearchGate. [Link]

• Sadowski, M., et al. (2017). Polymers of functionalized diaminopropionic acid are efficient mediators of active exogenous enzyme delivery into cells. Scientific Reports, 7, 10229. [Link]

• Cativiela, C., & Díaz-de-Villegas, M. D. (2000). α,β-Diamino Acids: Biological Significance and Synthetic Approaches. Tetrahedron: Asymmetry, 11(4), 645-732. [Link]

• O'Donoghue, A. C., et al. (2013). Synthesis of Orthogonally Protected 1,2-diaminopropanoic Acids by Ring-Opening of 3-Unsubstituted N-Activated Aziridine 2-Carboxylates. The Journal of Organic Chemistry, 78(21), 10741-10751. [Link]

• Englund, E. A., et al. (2004). An efficient synthesis of a probe for protein function: 2,3-diaminopropionic acid with orthogonal protecting groups. PubMed, 14736231. [Link]

• Foden, C. S., et al. (2023). Selective Synthesis of Lysine Peptides and the Prebiotically Plausible Synthesis of Catalytically Active Diaminopropionic Acid Peptide Nitriles in Water. Journal of the American Chemical Society, 145(5), 3097-3105. [Link]

• Khan, I., et al. (2020). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 25(21), 5035. [Link]

• Organic Chemistry Portal. (n.d.). An Efficient Synthesis of a Probe for Protein Function: 2,3-Diaminopropionic Acid with Orthogonal Protecting Groups. Organic Chemistry Portal. [Link]

• Chem-Impex International, Inc. (n.d.). Nβ-Azido-L-2,3-diaminopropionic acid hydrochloride. Chem-Impex. [Link]

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• 2. Synthesis of L-2,3-diaminopropionic acid, a siderophore and antibiotic precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. 2,3-Diaminopropanols Obtained from d-Serine as Intermediates in the Synthesis of Protected 2,3-l-Diaminopropanoic Acid (l-Dap) Methyl Esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Strategic Incorporation of Boc-Dap(Dde)-OH for Advanced Peptide Synthesis

Abstract

This technical guide provides a comprehensive framework for researchers, chemists, and drug development professionals on the incorporation of N-α-Boc-L-2,3-diaminopropionic acid with a side-chain protected by 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Boc-Dap(Dde)-OH) into peptide sequences. The use of this building block is pivotal for the synthesis of complex peptides, including branched, cyclic, and site-specifically modified constructs. This document outlines the principles of orthogonal protection, provides detailed, field-proven protocols for solid-phase peptide synthesis (SPPS), and offers insights into the causality behind experimental choices to ensure reproducible and high-yield outcomes.

Introduction: The Power of Orthogonal Protection

In the intricate world of peptide synthesis, the ability to selectively deprotect one functional group while others remain intact is paramount. This concept, known as orthogonal protection, allows for the precise chemical manipulation of a peptide chain at specific sites. Boc-Dap(Dde)-OH is a prime example of a building block designed for such sophisticated strategies.[1] It features two distinct protecting groups:

• The Boc (tert-butyloxycarbonyl) group: Protecting the α-amino group, it is labile to acidic conditions, typically trifluoroacetic acid (TFA).[2]

• The Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) group: Protecting the β-amino group, it is selectively removed under mild basic conditions using hydrazine.[3][4]

This orthogonality is crucial, as the Dde group is stable to the acidic conditions used to remove the Boc group and the basic conditions (e.g., piperidine) often used for Fmoc group removal in Fmoc-based SPPS.[3] This stability allows for the on-resin modification of the side-chain amine of the Dap residue after its incorporation into the peptide backbone. Such modifications can include the introduction of labels (fluorophores, biotin), the formation of cyclic peptides, or the creation of branched peptide structures.[2]

The 2,3-diaminopropionic acid (Dap) residue itself is a non-proteinogenic amino acid that introduces a primary amine on its side chain, offering a versatile point for chemical ligation.[5][6]

Chemical Properties and Structure

A clear understanding of the physicochemical properties of Boc-Dap(Dde)-OH is essential for its effective use.

Property	Value	Source
Molecular Formula	C₁₈H₂₈N₂O₆	[7]
Molecular Weight	368.5 g/mol	[7]
Appearance	White to off-white crystalline powder	[]
Storage	2-8 °C	[]

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed for manual solid-phase peptide synthesis. They can be adapted for automated synthesizers. This guide assumes a Boc-based SPPS strategy.

Materials and Reagents

• Boc-Dap(Dde)-OH

• Peptide synthesis resin (e.g., Merrifield, PAM)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Coupling reagents (e.g., HBTU, HATU, or DIC/HOBt)

• Hydrazine monohydrate

• Kaiser test kit (Ninhydrin test)

Workflow for Boc-Dap(Dde)-OH Incorporation and Selective Deprotection

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Effect of Diaminopropionic acid (Dap) on the Biophysical Properties of a Modified Synthetic Channel-Forming Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chempep.com [chempep.com]

Application Note: Strategic Selection and Optimization of Coupling Reagents for Boc-Dap(Dde)-OH in Solid-Phase Peptide Synthesis

Introduction: The Unique Role and Challenges of Boc-Dap(Dde)-OH

In the landscape of peptide synthesis, the incorporation of non-proteinogenic amino acids is a critical strategy for designing novel peptides with enhanced stability, unique structural motifs, or specific functionalities. Nα-Boc-Nβ-Dde-L-2,3-diaminopropionic acid (Boc-Dap(Dde)-OH) stands out as a uniquely versatile building block.[1][2] Its structure features an acid-labile tert-butyloxycarbonyl (Boc) group for temporary N-terminal protection and a hydrazine-labile 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group on the side-chain amine.[3] This orthogonal protection scheme is invaluable, enabling chemists to perform site-specific modifications on the side chain—such as branching, cyclization, or conjugation—while the peptide remains anchored to the solid support.[1][4]

However, the successful incorporation of Boc-Dap(Dde)-OH into a growing peptide chain is not trivial. The selection of an appropriate coupling reagent is paramount to achieving high coupling efficiency, minimizing potential side reactions, and preserving the integrity of both protecting groups. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic selection of coupling reagents, detailed protocols for implementation, and robust methods for monitoring and troubleshooting.

Comparative Analysis of Coupling Reagents for Boc-Dap(Dde)-OH

The efficacy of a coupling reaction hinges on the rapid and efficient activation of the carboxylic acid moiety of the incoming amino acid, facilitating nucleophilic attack by the free N-terminal amine of the resin-bound peptide.[5] For a specialized amino acid like Boc-Dap(Dde)-OH, the choice of activator must balance reactivity with control. The primary classes of coupling reagents used in modern Solid-Phase Peptide Synthesis (SPPS) are carbodiimides and onium salts (aminium/uronium and phosphonium).[5][6]

Onium Salts: The High-Efficiency Standard

Onium salt-based reagents are widely regarded as the most efficient activators for peptide bond formation, particularly for challenging or sterically hindered couplings.[4][6] They function by rapidly converting the carboxylic acid into a highly reactive active ester, leading to faster reaction kinetics and generally higher yields compared to other methods.[7]

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate): Often considered the gold standard, HATU generates a highly reactive OAt-active ester.[6][8][9] The presence of the 7-azabenzotriazole (HOAt) moiety not only creates a more reactive ester than its HOBt-based counterparts (like HBTU) but also provides anchimeric assistance, which can accelerate the coupling reaction and suppress racemization.[6] HATU's superior performance makes it a primary choice for difficult couplings, including the incorporation of Boc-Dap(Dde)-OH.[9]

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) & HCTU (2-(6-Chloro-1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate): These are highly effective and commonly used reagents that generate OBt and O-6-ClBt active esters, respectively.[6] While generally more cost-effective than HATU, their corresponding active esters are slightly less reactive.[6] HCTU offers faster kinetics than HBTU due to the electron-withdrawing effect of the chlorine atom.[6] They represent a robust and reliable choice for most standard coupling steps.

• COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A newer generation onium salt, COMU incorporates an OxymaPure® (ethyl 2-cyano-2-(hydroxyimino)acetate) moiety.[5] It boasts coupling efficiencies comparable to HATU but offers enhanced safety, as it avoids the potentially explosive benzotriazole derivatives used in HATU and HBTU.[5][6]

Carbodiimides: The Versatile and Cost-Effective Option

Carbodiimides, such as N,N'-diisopropylcarbodiimide (DIC), are a foundational class of coupling reagents. They function by reacting with the carboxylic acid to form a highly reactive O-acylisourea intermediate.

• DIC with Additives (OxymaPure® or HOBt): While DIC can be used alone, this is strongly discouraged due to the risk of racemization and the formation of an inactive N-acylurea byproduct.[10] The addition of a nucleophilic additive like OxymaPure or 1-hydroxybenzotriazole (HOBt) is essential. These additives act as "active ester traps," converting the transient O-acylisourea into a more stable, yet still highly reactive, active ester.[10] This two-step activation pathway significantly improves coupling yields and minimizes epimerization.[10][11] The DIC/Oxyma combination is particularly advantageous as the resulting diisopropylurea (DIU) byproduct is soluble in common washing solvents like DMF and DCM, simplifying purification.[5][7]

Data Summary: A Head-to-Head Comparison

The following table provides a comparative summary to guide reagent selection.

Reagent System	Mechanism Type	Relative Speed	Racemization Risk	Key Considerations for Boc-Dap(Dde)-OH
HATU/DIPEA	Aminium Salt (OAt Ester)	Very Fast	Very Low	Recommended. Highest efficiency for potentially difficult couplings. Ensures complete reaction.[6][9]
HCTU/DIPEA	Aminium Salt (O-6-ClBt Ester)	Fast	Very Low	Excellent, robust alternative to HATU. Often more cost-effective.[6]
HBTU/DIPEA	Aminium Salt (OBt Ester)	Fast	Low	Reliable and widely used, though slightly less reactive than HATU or HCTU.[4][6]
DIC/Oxyma	Carbodiimide + Additive	Moderate	Low	Cost-effective and efficient. Soluble urea byproduct simplifies washing.[5][7][11]

Experimental Protocols: Self-Validating Workflows

A robust protocol is a self-validating system. The following workflows include integrated monitoring steps to ensure confidence in the synthetic outcome. These protocols assume a standard Boc-SPPS strategy on a suitable resin (e.g., MBHA resin for peptide amides or PAM resin for peptide acids).[12]

General SPPS Cycle for Boc Chemistry

This diagram illustrates the fundamental steps in a Boc-SPPS cycle, which are foundational to the specific coupling protocols that follow.

Caption: General Boc-SPPS Workflow.

Protocol 1: High-Efficiency Coupling with HATU

This protocol is recommended for ensuring the highest probability of success.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Boc-Dap(Dde)-OH

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Preparation: Following Boc deprotection and neutralization, wash the resin thoroughly with DMF (3 x 1 min).

• Coupling Solution Preparation: In a separate vessel, pre-dissolve Boc-Dap(Dde)-OH (3.0 eq. relative to resin loading) and HATU (2.9 eq.) in DMF.

• Activation: Add DIPEA (6.0 eq.) to the amino acid/HATU solution. Allow to pre-activate for 1-2 minutes. The solution may change color.

• Coupling Reaction: Immediately add the activated solution to the reaction vessel containing the resin. Agitate via nitrogen bubbling or orbital shaking for 1-2 hours at room temperature.

• Monitoring: Remove a small sample of resin beads (~10-20 beads), wash thoroughly with DMF, and perform a Kaiser test (see Section 4.1).

• Post-Coupling Wash: Once the Kaiser test is negative (yellow/colorless beads), drain the reaction vessel and wash the resin extensively with DMF (3 x 1 min) and DCM (3 x 1 min) to remove excess reagents and byproducts.

Protocol 2: Cost-Effective Coupling with DIC/Oxyma

This protocol is a reliable and economical alternative to onium salts.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Boc-Dap(Dde)-OH

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• N,N-Dimethylformamide (DMF), peptide synthesis grade

Procedure:

• Resin Preparation: Ensure the resin is fully deprotected, neutralized, and washed with DMF.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Dap(Dde)-OH (3.0 eq.) and OxymaPure® (3.0 eq.) in DMF.

• Activation & Coupling: Add DIC (3.0 eq.) to the amino acid/Oxyma solution and immediately add the complete mixture to the reaction vessel.

• Coupling Reaction: Agitate the slurry for 2-4 hours at room temperature. Carbodiimide-mediated couplings are typically slower than those using onium salts.

• Monitoring: Perform a Kaiser test as described in Protocol 3.2. If the test is positive after 4 hours, allow the reaction to proceed longer or consider a re-coupling.

• Post-Coupling Wash: Drain the reaction vessel and wash thoroughly with DMF (5 x 1 min) to ensure complete removal of the soluble DIU byproduct, followed by DCM (3 x 1 min).

Monitoring, Orthogonal Deprotection, and Troubleshooting

In-Process Control: The Kaiser Test

The qualitative Kaiser (ninhydrin) test is an indispensable tool for verifying the completion of a coupling reaction by detecting the presence of primary amines.[4][13]

Procedure:

• Place ~10-20 washed resin beads into a small glass test tube.

• Add 2-3 drops each of:

  • Reagent A: Potassium cyanide (KCN) in pyridine.[13]

  • Reagent B: Ninhydrin in n-butanol.[13]

  • Reagent C: Phenol in n-butanol.[13]

• Heat the tube at 100-110°C for 5 minutes.[13][14]

• Interpretation:

  • Positive (Blue Beads): Incomplete coupling. Free primary amines are present.[14] Action: Continue the coupling reaction or perform a re-coupling.

  • Negative (Yellow/Colorless Beads): Complete coupling. No free primary amines detected.[14] Action: Proceed to the next step in the synthesis.

It is crucial to note that the Kaiser test is destructive and can give false positives if not performed on thoroughly washed beads.[15]

Orthogonal Deprotection of the Dde Group

The strategic advantage of Boc-Dap(Dde)-OH is the ability to selectively remove the Dde group on-resin. This is achieved using a dilute solution of hydrazine, which does not affect the acid-labile Boc group or other common acid-labile side-chain protecting groups.[3][16]

Protocol: On-Resin Dde Cleavage

• Wash the peptide-resin thoroughly with DMF.

• Prepare a fresh solution of 2% hydrazine monohydrate in DMF. Caution: Do not exceed 2% hydrazine, as higher concentrations can cause side reactions.[3]

• Treat the resin with the 2% hydrazine/DMF solution (e.g., 10 mL per gram of resin).

• Agitate for 3 minutes, then drain.[3]

• Repeat the hydrazine treatment two more times (total of 3 treatments).[3]

• Wash the resin thoroughly with DMF (5 x 1 min) to remove all traces of hydrazine and the cleaved Dde-hydrazine adduct. The newly liberated side-chain amine is now ready for modification.

Troubleshooting Guide

Symptom	Potential Cause(s)	Recommended Solution(s)
Positive Kaiser Test after coupling	1. Insufficient coupling time. 2. Inefficient reagent activation. 3. Steric hindrance from peptide sequence.	1. Extend the reaction time by 1-2 hours. 2. Perform a "double coupling" (repeat the coupling protocol). 3. Switch to a more powerful reagent (e.g., from DIC/Oxyma to HATU).
Partial loss of Dde group during synthesis	The Dde group has been reported to show minor instability during prolonged syntheses, especially during repeated piperidine treatments in Fmoc-SPPS. This is less of a concern in Boc-SPPS.	If instability is suspected, consider using the more sterically hindered ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl) protecting group, which offers greater stability.[3]
Low final peptide yield	Cumulative incomplete couplings throughout the synthesis.	Ensure a negative Kaiser test after every coupling step. For long or difficult sequences, using a high-efficiency reagent like HATU for all couplings is recommended.

Mechanism Deep Dive: HATU-Mediated Activation

Understanding the mechanism of action for the preferred coupling reagent, HATU, illuminates why it is so effective. The process involves the rapid formation of a highly reactive intermediate that is primed for aminolysis.

Caption: HATU-mediated coupling mechanism.

The reaction begins when the base (DIPEA) deprotonates the carboxylic acid.[9][17] The resulting carboxylate anion attacks the HATU reagent to form an unstable O-acylisouronium salt, which is immediately converted into the more stable and highly reactive OAt-active ester.[8][17] This active ester is then efficiently attacked by the N-terminal amine of the resin-bound peptide to form the desired amide bond.[17]

Conclusion

The successful incorporation of Boc-Dap(Dde)-OH is a powerful technique in advanced peptide synthesis. While several coupling reagents can be employed, onium salts—particularly HATU —offer the highest efficiency and reliability, making them the recommended choice for ensuring quantitative coupling.[9] For routine syntheses where cost is a consideration, DIC/Oxyma presents a robust and effective alternative, provided that reaction times are sufficient and completion is verified. By pairing a well-chosen coupling strategy with diligent in-process monitoring via the Kaiser test and applying validated protocols for orthogonal deprotection, researchers can confidently leverage the unique chemical functionalities of Boc-Dap(Dde)-OH to advance their scientific objectives.

References

• Aapptec Peptides. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. [Link]

• Subirós-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega. [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1188 - Kaiser Test (Ninhydrin Test). [Link]

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters. [Link]

• Wikipedia. HATU. [Link]

• Fields, G. B., et al. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• ResearchGate. (2022). Is it possible to remove Dde protecting groups in aqueous phase?[Link]

• Common Organic Chemistry. Amine to Amide Mechanism - HATU. [Link]

• Konno, H., et al. (2020). Stain Protocol for the Detection of N-Terminal Amino Groups during Solid-Phase Peptide Synthesis. PubMed. [Link]

• ResearchGate. Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. [Link]

• Aapptec Peptides. Amino Acid Sidechain Deprotection. [Link]

• PubChem - NIH. Boc-Dap-OH. [Link]

• SYNFORM. (2020). Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis. [Link]

• Reddit. (2021). SPPS with Gln... Kaiser test and capping?[Link]

Sources

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• 5. bachem.com [bachem.com]
• 6. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. HATU - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 13. peptide.com [peptide.com]
• 14. chempep.com [chempep.com]
• 15. Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis - SYNFORM - Thieme Chemistry [thieme.de]
• 16. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 17. commonorganicchemistry.com [commonorganicchemistry.com]

Application Notes and Protocols: Selective Deprotection of the Dde Group Using Hydrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of the Dde Protecting Group

In the intricate world of peptide synthesis and the chemical modification of biomolecules, the ability to selectively unmask specific functional groups is paramount. The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group is a crucial tool in this context, serving as a protecting group for primary amines, particularly the ε-amino group of lysine. Its primary value lies in its unique cleavage condition, which is orthogonal to the widely used Boc (acid-labile) and Fmoc (base-labile) protection strategies in solid-phase peptide synthesis (SPPS).[1][2] This orthogonality allows for the selective deprotection of a specific site on a peptide while it is still attached to the solid support, opening avenues for the synthesis of complex structures such as branched peptides, cyclic peptides, and bioconjugates.

The removal of the Dde group is most commonly achieved through the use of a dilute solution of hydrazine in an organic solvent, typically N,N-dimethylformamide (DMF).[1][2] This application note provides a detailed exploration of the chemical principles, best practices, and formal protocols for the efficient and clean deprotection of the Dde group using hydrazine.

The Chemistry of Dde Deprotection by Hydrazine

The deprotection of the Dde group by hydrazine proceeds via a nucleophilic attack of hydrazine on the carbonyl group of the Dde moiety, followed by an intramolecular cyclization. This reaction results in the release of the free amine and the formation of a stable, chromophoric 3,3-dimethyl-1,5-indazoledione derivative.

The formation of this indazole byproduct is a convenient feature, as its absorbance can be monitored spectrophotometrically (around 290 nm) to track the progress of the deprotection reaction in real-time, particularly in continuous flow synthesis setups.[3]

Orthogonality and Selectivity

The key advantage of the Dde group is its stability under conditions used for removing other common protecting groups. It is resistant to the strong acids (like trifluoroacetic acid, TFA) used for Boc deprotection and the basic conditions (like piperidine) used for Fmoc removal.[1] This allows for a multi-layered protection strategy in complex syntheses.

However, it is important to note that the standard hydrazine treatment for Dde removal will also cleave the Fmoc group.[3][4] Therefore, if N-terminal Fmoc protection is present, it will be removed concurrently. For selective side-chain deprotection, the N-terminus should ideally be protected with a hydrazine-stable group, such as Boc.[2]

Experimental Protocols

Protocol 1: Standard Dde Deprotection from a Solid-Phase Support (Batchwise)

This protocol is suitable for standard solid-phase peptide synthesis.

Materials:

• Dde-protected peptide-resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Hydrazine monohydrate

• Syringe or flask for reaction

• Filtration apparatus

Reagent Preparation:

• 2% Hydrazine in DMF: In a fume hood, carefully add 2 mL of hydrazine monohydrate to 98 mL of DMF. Mix thoroughly. Prepare this solution fresh before each use.

Procedure:

• Place the Dde-protected peptide-resin in a suitable reaction vessel.

• Add the 2% hydrazine in DMF solution to the resin (approximately 25 mL per gram of resin).[2]

• Allow the mixture to react at room temperature with gentle agitation for 3-5 minutes.[2]

• Filter the resin to remove the deprotection solution.

• Repeat the hydrazine treatment (steps 2-4) two to four more times to ensure complete removal of the Dde group.[2][3]

• Wash the resin thoroughly with DMF (3-5 times) to remove any residual hydrazine and the indazole byproduct.

• The resin is now ready for the next synthetic step (e.g., side-chain modification, cyclization).

Caption: Batchwise Dde deprotection workflow.

Protocol 2: Dde Deprotection in Solution Phase

While less common, Dde deprotection can also be performed in solution.

Materials:

• Dde-protected peptide or molecule in a suitable solvent (e.g., DMF, MeOH, DCM, acetonitrile).[5][6]

• Hydrazine monohydrate

• Reaction flask

• Appropriate work-up and purification equipment (e.g., rotary evaporator, HPLC)

Procedure:

• Dissolve the Dde-protected compound in a suitable solvent.

• Add hydrazine monohydrate to a final concentration of 2%.

• Stir the reaction at room temperature. The reaction is typically rapid, often completing within 10-20 minutes.[5]

• Monitor the reaction by an appropriate method (e.g., TLC, LC-MS).

• Upon completion, quench the reaction by adding a scavenger for hydrazine (e.g., acetone).

• Remove the solvent under reduced pressure.

• Purify the deprotected product using standard techniques such as chromatography.

Considerations and Troubleshooting

Observation/Problem	Potential Cause	Recommended Solution
Incomplete Deprotection	Insufficient reaction time or hydrazine concentration, steric hindrance around the Dde group, peptide aggregation.	Increase the number of hydrazine treatments. For stubborn cases, particularly with the more hindered ivDde group, the hydrazine concentration may be cautiously increased up to 10%.[7] Consider using a solvent system known to disrupt secondary structures.
Side-Chain Migration	The Dde group can migrate from one amine to another, especially from an α-amine to an ε-amine of lysine, during Fmoc removal with piperidine or even in DMF alone.[8]	Minimize the time the peptide is exposed to basic conditions. If Dde migration is a persistent issue, consider using the more sterically hindered ivDde protecting group, which is less prone to this side reaction.[2]
Peptide Cleavage	High concentrations of hydrazine (>2%) can lead to cleavage of the peptide backbone, particularly at glycine residues.[2]	Strictly adhere to the recommended 2% hydrazine concentration unless absolutely necessary and validated for your specific sequence.
Modification of Arginine	High hydrazine concentrations can lead to the conversion of arginine residues to ornithine.[2]	Use the recommended 2% hydrazine concentration.

Safety Precautions When Handling Hydrazine

Hydrazine is a hazardous chemical and requires strict safety protocols.[9]

• Toxicity: Hydrazine is toxic by inhalation, ingestion, and skin absorption.[10] It is a suspected carcinogen.[11][12]

• Handling: Always handle hydrazine and its solutions in a well-ventilated chemical fume hood.[11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[12]

• Storage: Store hydrazine in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents and acids.[9][11]

• Waste Disposal: Neutralize waste hydrazine solutions before disposal. This can be achieved by treatment with a dilute solution of an oxidizing agent like sodium hypochlorite (bleach) or hydrogen peroxide.[9] Always follow institutional and local regulations for chemical waste disposal.

Caption: Key safety considerations for handling hydrazine.

Conclusion

The deprotection of the Dde group using a 2% hydrazine solution in DMF is a robust and widely adopted method in modern chemical synthesis. Its high efficiency and orthogonality to common protecting groups make it an invaluable technique for the creation of complex peptides and bioconjugates. By understanding the underlying chemical principles, adhering to validated protocols, and observing strict safety measures, researchers can confidently and effectively utilize this powerful synthetic tool.

References

• A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. Organic & Biomolecular Chemistry. [Link]

• Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Aapptec Peptides. [Link]

• Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Research. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Optimizing the removal of an ivDde protecting group. Biotage. [Link]

• A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. Edinburgh Research Explorer. [Link]

• Product Focus: Reagents for the synthesis of cyclic and modified peptides Novabiochem®. Merck Millipore. [Link]

• A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis. PMC. [Link]

• How to remove Dde protection in solution phase reaction? ResearchGate. [Link]

• Is it possible to remove Dde protecting groups in aqueous phase? ResearchGate. [Link]

• Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development. [Link]

• Safety and Handling of Hydrazine. DTIC. [Link]

• Hydrazine - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. apps.dtic.mil [apps.dtic.mil]
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• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. nj.gov [nj.gov]

Application Notes and Protocols: Selective Removal of the Boc Group from Boc-Dap(Dde)-OH

Introduction: The Strategic Value of Orthogonal Protection in Complex Synthesis

In the intricate landscape of peptide synthesis and drug development, the ability to selectively deprotect one functional group while leaving others intact is paramount. This principle, known as orthogonal protection, allows for the precise, stepwise modification of complex molecules.[1] The combination of the acid-labile tert-butyloxycarbonyl (Boc) group and the hydrazine-sensitive 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group is a classic example of such a strategy.[2]

This application note provides a detailed guide for the selective removal of the Boc group from N-α-Boc-N-β-Dde-L-diaminopropionic acid (Boc-Dap(Dde)-OH). This process yields H-Dap(Dde)-OH, a valuable building block where the α-amino group is now free for subsequent coupling reactions, while the β-amino group remains protected by the Dde moiety. We will delve into the mechanistic underpinnings of this selectivity, provide a robust experimental protocol, and discuss critical aspects of reaction monitoring, work-up, and product validation.

The Principle of Orthogonality: Boc vs. Dde

The success of this selective deprotection hinges on the distinct chemical liabilities of the Boc and Dde protecting groups.

• The Boc Group: The tert-butyloxycarbonyl group is a carbamate that is highly susceptible to cleavage under acidic conditions.[3] Strong acids like trifluoroacetic acid (TFA) readily protonate the carbonyl oxygen, initiating a cascade that results in the formation of a stable tert-butyl cation, carbon dioxide, and the free amine.[4]

• The Dde Group: In stark contrast, the Dde group is an enamine-based protecting group that is completely stable to the acidic conditions used for Boc removal, including concentrated TFA.[5] Its cleavage requires a different chemical approach, typically treatment with a dilute solution of hydrazine (N₂H₄) in an organic solvent like N,N-dimethylformamide (DMF).[6]

This differential stability is the cornerstone of their orthogonality, allowing for the precise and exclusive removal of the Boc group.

Caption: Orthogonal deprotection of Boc-Dap(Dde)-OH.

Mechanism of TFA-Mediated Boc Cleavage

The selective removal of the Boc group is an acid-catalyzed elimination reaction. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

• Protonation: The process begins with the protonation of the carbonyl oxygen of the Boc group by the strong acid, trifluoroacetic acid (TFA). This initial step activates the carbamate for cleavage.

• Carbocation Formation: The protonated intermediate is unstable and fragments, leading to the formation of a highly stable tertiary carbocation (the tert-butyl cation) and a transient carbamic acid intermediate.

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing gaseous carbon dioxide (CO₂) and the desired free primary amine.

• Protonation of the Amine: In the highly acidic reaction medium, the newly liberated α-amine is immediately protonated, forming its trifluoroacetate salt. This salt is then neutralized during the work-up procedure to yield the final product.

Caption: Stepwise mechanism of TFA-mediated Boc cleavage.

Experimental Protocol: Selective Boc Deprotection

This protocol is designed for the selective removal of the Boc group from Boc-Dap(Dde)-OH on a laboratory scale.

Materials:

Reagent/Material	Grade	Supplier Example
Boc-Dap(Dde)-OH	≥98% Purity	Commercial Source
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Sigma-Aldrich
Saturated Sodium Bicarbonate	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate	ACS Reagent	VWR
Diethyl Ether	ACS Reagent	Fisher Scientific

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve Boc-Dap(Dde)-OH (1.0 eq.) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

  • Cool the flask to 0 °C using an ice-water bath. This helps to control the reaction exotherm and minimize potential side reactions.

• Addition of TFA:

  • While stirring, slowly add trifluoroacetic acid (TFA) to the solution. A common and effective ratio is a 1:1 (v/v) mixture of DCM and TFA.[5] For a more sensitive substrate, a lower concentration (e.g., 20-50% TFA in DCM) can be used, though this may require a longer reaction time.[7]

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

  • Monitor the progress of the deprotection by Thin Layer Chromatography (TLC).[5]

    • Mobile Phase: A typical eluent system is 10% Methanol in DCM.

    • Visualization: Use a UV lamp and a ninhydrin stain. The starting material will be ninhydrin-negative, while the product, possessing a free primary amine, will stain (typically yellow to purple). The reaction is complete when the starting material spot is no longer visible.

  • Typical reaction times range from 1 to 4 hours.

• Work-up and Neutralization:

  • Once the reaction is complete, concentrate the solution in vacuo using a rotary evaporator to remove the bulk of the DCM and TFA.

  • The resulting residue is the trifluoroacetate salt of the product, often an oil or sticky solid.[8]

  • To obtain the free amine, dissolve the crude residue in a minimal amount of water or DCM.

  • Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) with stirring until the cessation of CO₂ effervescence and the pH of the aqueous layer is basic (pH 8-9).[9]

  • Extract the aqueous layer with an organic solvent such as ethyl acetate or DCM (3 x volume of the aqueous layer).

  • Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to yield the crude H-Dap(Dde)-OH.

• Purification (if necessary):

  • The crude product is often of sufficient purity for subsequent steps.

  • If further purification is required, techniques such as flash column chromatography on silica gel or precipitation by adding a non-polar solvent like diethyl ether can be employed.

Data and Expected Results

Parameter	Value / Observation
Starting Material (Rf)	Higher value on TLC, ninhydrin-negative.
Product (Rf)	Lower value on TLC (more polar), ninhydrin-positive.
Typical Yield	>95% (crude)
Molecular Weight Change	From 397.44 g/mol (Boc-Dap(Dde)-OH) to 297.33 g/mol (H-Dap(Dde)-OH)
Mass Spectrometry (ESI+)	Expected m/z for [M+H]⁺: ~298.14

Troubleshooting and Field-Proven Insights

• Incomplete Deprotection: If TLC analysis shows significant starting material remaining after several hours, the concentration of TFA may be too low. An additional portion of TFA can be added, or for future runs, a higher initial concentration (e.g., 50% TFA in DCM) can be used.[10]

• Side Reactions (t-Butylation): The tert-butyl cation generated during the reaction is a potent electrophile and can alkylate nucleophilic sites. While the Dap(Dde) structure itself is not highly susceptible, if other sensitive residues (like Tryptophan or Methionine) were present in a larger peptide, the inclusion of scavengers would be critical. Common scavengers include triisopropylsilane (TIS) or water (2.5-5% v/v).

• Work-up Difficulties: The deprotected amine salt can sometimes be highly water-soluble, leading to poor recovery during extraction. If this occurs, an alternative work-up involves evaporating the reaction mixture to dryness, triturating the residue with cold diethyl ether to precipitate the TFA salt, and then using the salt directly in the next step with an added base.[9]

Conclusion

The selective acid-catalyzed removal of a Boc group in the presence of a Dde group is a robust and reliable transformation that is fundamental to many advanced synthetic strategies. By leveraging the orthogonal stability of these two protecting groups, researchers can unlock specific amino functionalities for further elaboration with high precision. The protocol detailed herein, grounded in established chemical principles, provides a self-validating system for achieving this transformation efficiently and with high yield. Careful monitoring and an understanding of the underlying mechanism are key to consistent success.

References

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• Royal Society of Chemistry. (2010). SUPPORTING INFORMATION. Retrieved from [Link]

• Reddit. (2023, October 18). Boc De-protection. r/Chempros. Retrieved from [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Retrieved from [Link]

• Common Organic Chemistry. Boc Deprotection - TFA. Retrieved from [Link]

• PubChem. Dde-D-Dap(Fmoc)-OH. Retrieved from [Link]

• ResearchGate. (2025, August). Orthogonal protecting group strategies in carbohydrate chemistry. Retrieved from [Link]

• ResearchGate. (2018). Boc deprotection conditions tested. [Image]. Retrieved from [Link]

• MDPI. (2021). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Retrieved from [Link]

• Aapptec Peptides. Amino Acid Sidechain Deprotection. Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. commonorganicchemistry.com [commonorganicchemistry.com]
• 3. Dde-D-Dap(Fmoc)-OH | C28H30N2O6 | CID 135742646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Boc-Dap(Dde)-OH for on-resin peptide cyclization

An In-Depth Guide to On-Resin Peptide Cyclization Using Boc-Dap(Dde)-OH

Authored by a Senior Application Scientist

Introduction: The Pursuit of Conformationally Constrained Peptides

Linear peptides, while versatile, often suffer from metabolic instability and conformational flexibility, which can limit their therapeutic efficacy. Cyclization is a powerful strategy to overcome these limitations.[1] By constraining a peptide's three-dimensional structure, cyclization can enhance receptor binding affinity, increase stability against proteolytic degradation, and improve bioavailability.[1][2]

On-resin cyclization, where the ring is closed while the peptide is still anchored to the solid support, offers significant advantages over solution-phase methods. It minimizes the risk of intermolecular side reactions (e.g., dimerization or polymerization) by leveraging the pseudo-dilution effect of the solid support and simplifies purification by washing away excess reagents before cleavage.[3]

This guide focuses on a robust method for side-chain-to-side-chain cyclization, creating a lactam bridge. This is achieved using an orthogonal protection strategy centered on the strategic incorporation of N-α-Boc-L-2,3-diaminopropionic acid(N-β-Dde)-OH (Boc-Dap(Dde)-OH).

The Key Reagent: Understanding Boc-Dap(Dde)-OH

Boc-Dap(Dde)-OH is a derivative of the non-proteinogenic amino acid 2,3-diaminopropionic acid (Dap).[4] It is specifically designed for complex peptide synthesis, featuring two distinct protecting groups that can be removed under different conditions—a concept known as orthogonal protection.[5][6]

• Boc (tert-butyloxycarbonyl): This group protects the α-amino group. It is acid-labile and is removed at each step of standard Boc-based Solid-Phase Peptide Synthesis (SPPS) using reagents like trifluoroacetic acid (TFA).[][8]

• Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl): This group protects the side-chain β-amino group. The Dde group is stable to the acidic conditions used for Boc removal and the basic conditions used in Fmoc chemistry.[9][10] Crucially, it can be selectively cleaved using a dilute solution of hydrazine, leaving all other protecting groups and the resin linkage intact.[10]

This dual protection scheme allows for the controlled elongation of the peptide chain via the α-amino group, followed by the specific deprotection of the Dap side-chain at the desired moment to serve as a nucleophilic handle for cyclization.[3]

Physicochemical Properties of Boc-Dap(Dde)-OH

Property	Value
Synonym	Nα-Boc-Nβ-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid
Molecular Formula	C₁₈H₂₈N₂O₆
Molecular Weight	368.42 g/mol [11]
Appearance	White to off-white solid

The Orthogonal Strategy for On-Resin Cyclization

The core of this technique lies in a precisely orchestrated sequence of protection, deprotection, and coupling events. A linear peptide is first assembled on a solid support using Boc-SPPS. This peptide must contain Boc-Dap(Dde)-OH at one position and an acidic amino acid (e.g., Fmoc-Asp(OAll)-OH or Fmoc-Glu(OAll)-OH) at another. The allyl (All) ester on the acidic residue's side-chain is also an orthogonal protecting group, which can be removed with a palladium catalyst, but for this protocol, we will focus on cyclizing with the C-terminus. For head-to-tail cyclization, the process is slightly different, often requiring the peptide to be anchored to the resin via a side chain.[12][13]

The strategy described here focuses on forming a lactam bridge between the Dap side-chain and the C-terminal carboxylic acid.

Caption: Overall workflow for on-resin peptide cyclization.

Detailed Experimental Protocols

This section provides a self-validating protocol for synthesizing a cyclic peptide via a side-chain-to-C-terminus lactam bridge.

Protocol 1: Linear Peptide Synthesis using Boc-SPPS

This protocol assumes the use of a manual peptide synthesizer and standard Boc/Bzl protection chemistry on a PAM or MBHA resin.[8][14]

Materials:

• PAM or MBHA resin

• Boc-protected amino acids (including Boc-Dap(Dde)-OH)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling Reagent: HBTU/HOBt or HATU

• Kaiser Test Kit

Procedure:

• Resin Swelling: Swell the resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• First Amino Acid Coupling: Couple the first Boc-amino acid to the resin according to standard procedures for the chosen resin type.

• Boc Deprotection:

  • Wash the resin with DMF (3x).

  • Treat the resin with 50% TFA in DCM for 2 minutes.[14]

  • Drain and repeat the 50% TFA/DCM treatment for 20-30 minutes.[14]

  • Wash with DCM (3x), IPA (2x), and DMF (3x).

• Neutralization:

  • Treat the resin with 5% DIEA in DMF for 2 minutes (2x).

  • Wash with DMF (5x). The resin is now ready for the next coupling.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the next Boc-amino acid (3 eq.) with HBTU (2.9 eq.), HOBt (3 eq.), and DIEA (6 eq.) in DMF for 2-5 minutes.[4]

  • Add the activated solution to the resin and agitate for 1-2 hours.

• Monitoring: Perform a Kaiser test. A yellow/colorless result indicates complete coupling. If the test is positive (blue beads), repeat the coupling step.[4]

• Chain Elongation: Repeat steps 3-6 for each amino acid in the sequence, incorporating Boc-Dap(Dde)-OH at the desired position.

• Final Boc Deprotection: After the final amino acid is coupled, perform one last Boc deprotection (Step 3) to free the N-terminal amine. Do not neutralize if the cyclization target is the C-terminus.

Protocol 2: Selective Dde Group Deprotection

This step is the cornerstone of the orthogonal strategy. It unmasks the β-amino group of the Dap residue, which will become the nucleophile for the cyclization reaction.

Materials:

• Peptidyl-resin from Protocol 1

• Hydrazine monohydrate

• N,N-Dimethylformamide (DMF)

Procedure:

• Prepare Reagent: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in DMF.[10][15] Caution: Hydrazine is highly toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Resin Wash: Wash the peptidyl-resin thoroughly with DMF (5x) to remove any residual acid from the final Boc deprotection.

• Dde Removal:

  • Add the 2% hydrazine/DMF solution to the resin (approx. 25 mL per gram of resin).[10]

  • Agitate gently at room temperature for 3 minutes.[10]

  • Drain the solution.

  • Repeat the hydrazine treatment two more times (for a total of 3 treatments).

• Final Wash: Wash the resin thoroughly with DMF (5x) to remove all traces of hydrazine and the Dde by-product. The resin now bears the linear peptide with a single, selectively deprotected side-chain amine.

Caption: Dde deprotection mechanism with hydrazine.

Protocol 3: On-Resin Cyclization (Lactam Bridge Formation)

This protocol describes the intramolecular head-to-tail cyclization. The free N-terminal amine attacks the activated C-terminal carboxylic acid linked to the resin.

Materials:

• Peptidyl-resin from Protocol 2

• Coupling Reagents: e.g., PyBOP (3 eq.), HOBt (3 eq.)

• Base: DIEA (6 eq.) or 2,4,6-collidine

• DMF

Procedure:

• Resin Preparation: Ensure the resin is well-solvated in DMF.

• Activation & Coupling:

  • Add the coupling reagents (e.g., PyBOP and HOBt) and base (DIEA) to the resin in fresh DMF.

  • Agitate the reaction mixture at room temperature. The reaction is typically slower than linear couplings and may require 4 to 24 hours.

• Monitoring: The progress of the cyclization can be monitored by taking small samples of resin, cleaving the peptide, and analyzing it via HPLC-MS. The disappearance of the linear precursor peak and the appearance of a new peak corresponding to the cyclic product indicates a successful reaction. A Kaiser test should be performed; a negative result (yellow beads) indicates the consumption of the free amine and successful cyclization.

• Final Wash: Once the reaction is complete, wash the resin thoroughly with DMF (5x) and DCM (5x), then dry it under vacuum.

Protocol 4: Cleavage, Deprotection, and Analysis

The final step liberates the cyclic peptide from the solid support and removes any remaining side-chain protecting groups.

Materials:

• Cyclized peptidyl-resin from Protocol 3

• Cleavage Cocktail: e.g., HF/anisole or TFMSA/TFA with appropriate scavengers (e.g., thioanisole, ethanedithiol) depending on the peptide sequence.[8]

• Cold diethyl ether

• HPLC system

• Mass spectrometer

Procedure:

• Cleavage: Treat the dried resin with the appropriate strong acid cleavage cocktail for 1-2 hours at 0°C. Caution: Strong acids like HF are extremely hazardous and require specialized equipment and procedures.[8]

• Peptide Precipitation: Filter the resin and precipitate the cleaved peptide in cold diethyl ether.

• Purification: Centrifuge to pellet the crude peptide, wash with cold ether, and dry. Purify the peptide using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final cyclic peptide using mass spectrometry (to verify the molecular weight) and analytical HPLC.[16]

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Dde Deprotection	- Inactive hydrazine solution.- Insufficient reaction time or repetitions.	- Always use a freshly prepared 2% hydrazine/DMF solution.- Increase the number of hydrazine treatments from 3 to 5.
Low Cyclization Yield	- Steric hindrance preventing the peptide from adopting the correct conformation for cyclization.- Inefficient coupling reagents.	- Try different coupling reagents (e.g., HATU, COMU).- Use a more hindered base like 2,4,6-collidine to minimize side reactions.- Perform the cyclization at a slightly elevated temperature (e.g., 40°C), monitoring for racemization.
Dimerization or Oligomerization	- Resin loading is too high, reducing the pseudo-dilution effect.	- Use a resin with a lower substitution level (e.g., 0.2-0.4 mmol/g).
Side-Chain Migration of Dde	- Dde group can sometimes migrate from a side-chain amine to a nearby free α-amine, especially with N-terminal Dap residues.	- Ensure the N-terminal α-amino group is protected (e.g., with Boc) during the Dde removal step if not involved in the cyclization.[10]

References

• De la Torre, B. G., & Albericio, F. (2020). On-resin peptide macrocyclization using thiol-ene click chemistry. Nature Protocols, 15(4), 1365-1389. Available from: [Link]

• Van Den Nest, W., et al. (2006). On-resin peptide cyclization. Google Patents, WO2006045483A2.

• ETW International. Boc-Lys(dde)-OH | Protected Lysine for Peptide Synthesis. Available from: [Link]

• Aapptec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available from: [Link]

• AAPPTec. Planning a Peptide Synthesis. Available from: [Link]

• AAPPTec. Peptide Modifications; Cyclization; Stapled peptides; phosphorylation;. Available from: [Link]

• Schlirf, A., & Denton, E. (2023). Evaluation of On-Resin Head-to-Tail Cyclization Protocols of Peptides Using Automated Peptide Synthesizers. Biotage. Available from: [Link]

• Zhang, W., et al. (2024). Automated High-purity On-resin Cyclization Strategy for Rapid Synthesis of Homodetic Cyclopeptides. ChemRxiv. Available from: [Link]

• National Center for Biotechnology Information. Boc-Dap-OH. PubChem Compound Database. Available from: [Link]

• Góngora-Benítez, M., et al. (2012). On-resin head-to-tail cyclization of cyclotetrapeptides: optimization of crucial parameters. Organic & Biomolecular Chemistry, 10(4), 794-802. Available from: [Link]

• SB-PEPTIDE. Peptide cyclization. Available from: [Link]

• Aapptec. Removal of Dde and ivDde Protecting Groups. Technical Support Information Bulletin 1182. Available from: [Link]

• ResolveMass Laboratories Inc. Peptide Characterization Techniques and Applications. Available from: [Link]

• Protein Metrics. Cyclic Peptide Analysis. Available from: [Link]

• Lau, Y. H., & Spring, D. R. (2018). Approaches for peptide and protein cyclisation. Organic & Biomolecular Chemistry, 16(16), 2896-2905. Available from: [Link]

• Fields, G. B., et al. (1991). A sterically unhindered linker for the solid-phase synthesis of acid-sensitive protected peptide acids. Journal of the American Chemical Society, 113(11), 4202-4207. Available from: [Link]

• Shimadzu Corporation. Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer. ASMS 2019 MP 583. Available from: [Link]

• Albericio, F., et al. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-139. Available from: [Link]

• Pifferi, C. (2019). Answer to "How to remove Dde protection in solution phase reaction?". ResearchGate. Available from: [Link]

• Mohimani, H., et al. (2011). Sequencing Cyclic Peptides by Multistage Mass Spectrometry. Journal of computational biology, 18(11), 1561-1573. Available from: [Link]

• Lebl, M., & Hruby, V. J. (1984). Synthesis of side-chain to side-chain cyclized peptide analogs on solid supports. Tetrahedron Letters, 25(2), 2067-2070. Available from: [Link]

• Funke, A. (2023). Optimizing the removal of an ivDde protecting group. Biotage. Available from: [Link]

• ResearchGate. Orthogonal and safety-catch protecting group strategies in solid-phase peptide synthesis. Available from: [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). Available from: [Link]

• The Royal Society of Chemistry. Selective Covalent Capture of Collagen Triple Helices with Minimal Protecting Group Strategy. Available from: [Link]

• Merck Millipore. Reagents for the synthesis of cyclic and modified peptides. Novabiochem® Product Focus. Available from: [Link]

Sources

• 1. On-resin peptide macrocyclization using thiol-ene click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Approaches for peptide and protein cyclisation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biosynth.com [biosynth.com]
• 6. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. peptide.com [peptide.com]
• 11. chempep.com [chempep.com]
• 12. biotage.com [biotage.com]
• 13. Peptide Cyclisation Methods | AltaBioscience [altabioscience.com]
• 14. chempep.com [chempep.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. resolvemass.ca [resolvemass.ca]

Application Notes &amp; Protocols: Site-Specific Fluorescent Labeling of Proteins Using Boc-Dap(Dde)-OH

Introduction: Precision in Protein Visualization

The study of protein function, localization, and interaction within complex biological systems necessitates tools that offer high specificity and minimal perturbation. Fluorescent labeling is a cornerstone technique in this endeavor, enabling researchers to visualize and track proteins in real-time.[1][2][3] However, traditional methods of protein labeling, which often target abundant amino acid residues like lysine or cysteine, can result in heterogeneous products with unpredictable stoichiometry and potential disruption of protein function.[4] This guide details a robust strategy for site-specific fluorescent labeling using the unnatural amino acid Boc-D-2,3-diaminopropionic acid (Dde)-OH, or Boc-Dap(Dde)-OH. This approach provides a unique chemical handle for precise, stoichiometric labeling of a target protein at a predetermined site.

This methodology is predicated on the principles of orthogonal protecting groups, a concept fundamental to modern peptide synthesis.[5][6][7][8] By incorporating Boc-Dap(Dde)-OH into a protein of interest, we introduce a latent primary amine on the diaminopropionic acid side chain. The α-amino group is protected by a tert-butyloxycarbonyl (Boc) group, while the side-chain amine is protected by a 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group.[9][10][11] The orthogonality of the Dde group, which can be selectively removed under mild conditions that leave other protecting groups and the peptide backbone intact, is the key to the specificity of this technique.[11][12] Subsequent reaction with an amine-reactive fluorescent dye, such as an N-hydroxysuccinimide (NHS) ester, yields a homogeneously labeled protein.[13][14][15][16]

This guide is intended for researchers, scientists, and drug development professionals seeking to implement a precise and reliable method for fluorescently labeling proteins for a variety of downstream applications, including fluorescence microscopy, single-molecule imaging, and flow cytometry.

Principle of the Method: A Two-Stage Orthogonal Approach

The core of this technique lies in a two-stage process that leverages the distinct chemical labilities of the Boc and Dde protecting groups.

Stage 1: Incorporation of the Unnatural Amino Acid. The first stage involves the incorporation of Boc-Dap(Dde)-OH into the target protein. This is typically achieved through solid-phase peptide synthesis (SPPS) for synthetic peptides or through advanced genetic code expansion techniques for recombinant proteins. The Boc group protects the α-amine during synthesis, while the Dde group masks the side-chain amine.

Stage 2: Orthogonal Deprotection and Labeling. Once the full-length peptide or protein is synthesized and purified, the Dde group is selectively removed. This is accomplished using a dilute solution of hydrazine, which cleaves the Dde group without affecting the acid-labile Boc group or other acid-labile side-chain protecting groups.[11][12] This unmasks a unique primary amine at the desired position, which is then available for conjugation with an amine-reactive fluorescent dye. The most common choice for this reaction is an NHS-ester functionalized fluorophore, which reacts efficiently with the primary amine to form a stable amide bond.[13][14][15][16]

Visualizing the Workflow: From Protected Amino Acid to Labeled Protein

The following diagram illustrates the key steps in the site-specific labeling process using Boc-Dap(Dde)-OH.

Figure 1. Workflow for Site-Specific Labeling.

Detailed Protocols

Protocol 1: Selective Dde Deprotection of the Resin-Bound Peptide

This protocol is designed for peptides synthesized via SPPS where the peptide remains attached to the resin.

Rationale: Performing the deprotection on the solid support simplifies purification, as excess reagents can be easily washed away. The N-terminus should be protected (e.g., with a Boc group) to prevent unwanted side reactions.[12]

Materials:

• Peptide-resin containing the incorporated Boc-Dap(Dde)-OH

• N,N-Dimethylformamide (DMF)

• Hydrazine monohydrate

• Dichloromethane (DCM)

Procedure:

• Swell the peptide-resin in DMF for 30 minutes.

• Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF. Caution: Hydrazine is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Drain the DMF from the resin and add the 2% hydrazine solution (approximately 10 mL per gram of resin).

• Gently agitate the resin at room temperature for 3 minutes.[12]

• Drain the hydrazine solution and repeat the treatment two more times for 3 minutes each.

• Wash the resin thoroughly with DMF (5 x 1-minute washes).

• Wash the resin with DCM (3 x 1-minute washes) and dry under vacuum.

Protocol 2: On-Resin Fluorescent Labeling

Rationale: Labeling the peptide while it is still attached to the resin allows for easy removal of excess dye, leading to a cleaner product. The choice of fluorescent dye will depend on the specific application, considering factors like brightness, photostability, and spectral properties.[17]

Materials:

• Dde-deprotected peptide-resin

• NHS-ester functionalized fluorescent dye

• DMF

• Diisopropylethylamine (DIPEA)

Procedure:

• Swell the deprotected peptide-resin in DMF for 30 minutes.

• Dissolve the NHS-ester fluorescent dye in DMF (a 3-5 fold molar excess relative to the peptide).

• Add the dye solution to the resin.

• Add DIPEA to the reaction mixture to act as a non-nucleophilic base (a 2-fold molar excess relative to the dye).

• Agitate the mixture at room temperature for 2-4 hours, protected from light.

• Monitor the reaction progress using a qualitative test (e.g., Kaiser test) to check for the disappearance of the free primary amine.

• Once the reaction is complete, drain the dye solution and wash the resin extensively with DMF until the filtrate is colorless.

• Wash the resin with DCM and dry under vacuum.

• The labeled peptide can then be cleaved from the resin using standard procedures (e.g., with trifluoroacetic acid).

Protocol 3: Labeling in Solution

This protocol is suitable for purified peptides or proteins in solution.

Rationale: Solution-phase labeling is necessary for proteins that are not synthesized on a solid support. Careful control of pH is crucial for efficient labeling of the primary amine while minimizing hydrolysis of the NHS ester.[13][18]

Materials:

• Purified protein with a site-specifically deprotected amine

• Amine-free buffer (e.g., 100 mM sodium bicarbonate or 50 mM borate buffer, pH 8.0-8.5)

• NHS-ester fluorescent dye dissolved in DMSO or DMF

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion or affinity chromatography)

Procedure:

• Dissolve the protein in the amine-free buffer at a concentration of 1-5 mg/mL.

• Prepare a stock solution of the NHS-ester dye in anhydrous DMSO or DMF.

• Add a 10-20 fold molar excess of the dye solution to the protein solution while gently stirring. The final concentration of the organic solvent should be kept below 10% to avoid protein denaturation.

• Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Quench the reaction by adding the quenching solution to a final concentration of 50-100 mM. This will react with any remaining NHS-ester dye.

• Incubate for an additional 30 minutes.

• Purify the labeled protein from the unreacted dye and byproducts using a suitable chromatography method.[19]

Data Analysis and Quality Control

Verifying the success of the labeling reaction is a critical step. The following table summarizes key analytical techniques and their expected outcomes.

Parameter	Analytical Technique	Expected Outcome
Labeling Efficiency	Mass Spectrometry (MALDI-TOF or ESI-MS)	A single major peak corresponding to the molecular weight of the protein plus one dye molecule.
Purity	HPLC or SDS-PAGE with fluorescence imaging	A single major peak (HPLC) or band (SDS-PAGE) that is fluorescent.[18]
Degree of Labeling (DOL)	UV-Vis Spectrophotometry	The ratio of the absorbance of the dye to the absorbance of the protein can be used to calculate the DOL.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low Labeling Efficiency	Incomplete Dde deprotection.	Increase hydrazine treatment time or repetitions. Confirm deprotection with a colorimetric test.
Hydrolysis of NHS-ester dye.	Use anhydrous solvents for dye stock solutions and prepare them immediately before use.[13] Ensure the reaction buffer is at the optimal pH (7-9).[18]
Steric hindrance at the labeling site.	Introduce a linker between the protein and the dye, or choose a different labeling site.[17]
Non-specific Labeling	Reaction pH is too high, leading to reaction with other nucleophiles.	Maintain the reaction pH between 7 and 9.
Presence of other primary amines (e.g., N-terminus, lysine side chains).	Ensure that other amines are appropriately protected during the labeling step.
Protein Aggregation/Precipitation	Denaturation by organic solvent.	Keep the concentration of DMSO or DMF in the reaction mixture to a minimum (<10%).
The dye is highly hydrophobic.	Choose a more hydrophilic dye or a dye with a sulfonate group.

Chemical Structures and Reaction Scheme

The following diagram illustrates the chemical transformation occurring during the deprotection and labeling steps.

Figure 2. Chemical Reaction Scheme. Note: Placeholder images are used for chemical structures.

Conclusion

The use of Boc-Dap(Dde)-OH for site-specific fluorescent labeling offers a powerful and precise method for studying proteins. By leveraging orthogonal protecting group chemistry, researchers can achieve a level of homogeneity and control that is unattainable with traditional labeling methods. This approach minimizes the risk of functional perturbation and ensures a well-defined, stoichiometrically labeled protein population, thereby enhancing the reliability and reproducibility of subsequent experiments. While careful optimization of reaction conditions is necessary, the protocols outlined in this guide provide a solid foundation for the successful implementation of this advanced labeling strategy.

References

• Dr. Nick M. (2024, September 11). Tagging and Labelling Proteins for Purification and Tracking [Video]. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). Boc-Dap-OH. PubChem Compound Database. Retrieved from [Link]

• Aapptec. (n.d.). Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Retrieved from [Link]

• MDPI. (n.d.). Enhanced Site-Specific Fluorescent Labeling of Membrane Proteins Using Native Nanodiscs. International Journal of Molecular Sciences. Retrieved from [Link]

• Nanda, J. S., & Lorsch, J. R. (2014). Labeling a protein with fluorophores using NHS ester derivitization. Methods in Enzymology, 536, 87–94. [Link]

• ACS Publications. (n.d.). Labeling and Purification of Cellulose-Binding Proteins for High Resolution Fluorescence Applications. Analytical Chemistry. Retrieved from [Link]

• PubMed. (n.d.). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Retrieved from [Link]

• Biotage. (2023, January 30). Optimizing the removal of an ivDde protecting group. Retrieved from [Link]

• Bitesize Bio. (2024, December 16). How to Troubleshoot Problems with Fluorescently Tagged Proteins. Retrieved from [Link]

• ACS Publications. (2011). Site-Specific Fluorescent Labeling of Nascent Proteins on the Translating Ribosome. Journal of the American Chemical Society, 133(35), 13834–13837. [Link]

• ResearchGate. (2019, August 28). How to remove Dde protection in solution phase reaction? Retrieved from [Link]

• ResearchGate. (2022, February 21). Why is my protein labelling not working? Retrieved from [Link]

• ABE Program. (2021, December 9). Lab 6 Overview: Purifying the Fluorescent Protein [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Retrieved from [Link]

• Teledyne Photometrics. (n.d.). Labeling Proteins For Single Molecule Imaging. Retrieved from [Link]

• Royal Society of Chemistry. (2016). A practical method for the synthesis of peptoids containing both lysine-type and arginine-type monomers. Organic & Biomolecular Chemistry, 14, 1211-1215. [Link]

• Abberior. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• University of Edinburgh. (n.d.). A Tetrazine-Labile Vinyl Ether Benzyloxycarbonyl Protecting Group (VeZ): An Orthogonal Tool for Solid-Phase Peptide Chemistry. Edinburgh Research Explorer. Retrieved from [Link]

• Aapptec. (n.d.). Fmoc-D-Dap(Boc)-OH. Retrieved from [Link]

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• 2. タンパク質蛍光標識 | Thermo Fisher Scientific - JP [thermofisher.com]
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• 5. biosynth.com [biosynth.com]
• 6. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. Labeling a protein with fluorophores using NHS ester derivitization - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. m.youtube.com [m.youtube.com]

Application Note: High-Fidelity Monitoring of Boc-Dap(Dde)-OH Incorporation in SPPS Using the Kaiser Test

Introduction: The Imperative of Coupling Verification in Peptide Synthesis

In the intricate process of solid-phase peptide synthesis (SPPS), the complete and efficient coupling of each amino acid is paramount to achieving the desired final peptide with high purity. Incomplete coupling reactions lead to the formation of deletion sequences, which are often difficult to separate from the target peptide, thereby complicating purification and reducing overall yield. To ensure the fidelity of peptide chain elongation, real-time monitoring of the coupling reaction is a critical in-process control. The Kaiser test, a highly sensitive colorimetric assay for the detection of primary amines, has long been a cornerstone of SPPS for confirming the completion of coupling steps.[1][2][3]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the specific application of the Kaiser test for monitoring the incorporation of N-α-Boc-N-β-Dde-L-diaminopropionic acid (Boc-Dap(Dde)-OH). This uniquely protected amino acid, with its orthogonal protection scheme, is valuable for synthesizing complex peptides, such as those requiring side-chain modification. We will delve into the chemical principles of the Kaiser test, provide a step-by-step protocol, and discuss critical considerations and troubleshooting specific to Boc-Dap(Dde)-OH.

The Chemical Principle of the Kaiser Test

The Kaiser test is based on the reaction of ninhydrin with primary amines in the presence of pyridine and phenol at elevated temperatures.[4] The reaction proceeds through a series of steps:

• Oxidative Deamination: Ninhydrin, a potent oxidizing agent, oxidatively deaminates the primary amine of the N-terminal amino acid, releasing ammonia, carbon dioxide, and an aldehyde, while being reduced itself.

• Condensation: The reduced ninhydrin then reacts with the released ammonia and a second molecule of ninhydrin.

• Chromophore Formation: This condensation reaction forms a dimeric product known as Ruhemann's purple, a highly conjugated molecule that exhibits a characteristic intense blue or purple color.[5][6][7]

A positive Kaiser test, indicated by the appearance of this blue color, signifies the presence of free primary amines on the resin, indicating an incomplete coupling reaction. Conversely, a negative test (the solution remains yellow or colorless) suggests that all primary amines have been acylated, and the coupling is complete.[5][8] It is important to note that the Kaiser test is not reliable for secondary amines, such as proline, which typically yield a less intense reddish-brown color.[1][8][9]

Application to Boc-Dap(Dde)-OH Incorporation

Boc-Dap(Dde)-OH presents a unique case due to its dual protection. The N-α-amine is protected by the acid-labile tert-butyloxycarbonyl (Boc) group, while the N-β-amine on the side chain is protected by the hydrazine-sensitive 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group.

The Kaiser test is employed after the coupling step of Boc-Dap(Dde)-OH to the growing peptide chain. At this stage, the N-terminal amine of the preceding residue should have reacted with the carboxyl group of Boc-Dap(Dde)-OH.

• Successful Coupling: If the coupling is successful, there will be no free primary amine at the N-terminus of the peptide chain. The α-amine of the newly added Dap residue is protected by the Boc group, and the side-chain amine is protected by the Dde group. Consequently, the Kaiser test will be negative (yellow/colorless).

• Incomplete Coupling: If the coupling has failed or is incomplete, the N-terminal primary amine of the preceding residue remains unreacted and exposed. This free primary amine will react with the ninhydrin reagents to produce a positive Kaiser test (intense blue color), signaling the need for a recoupling step.[1]

Workflow for Monitoring Boc-Dap(Dde)-OH Coupling

The following diagram illustrates the decision-making process based on the Kaiser test outcome during the incorporation of Boc-Dap(Dde)-OH.

Sources

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• 2. peptide.com [peptide.com]
• 3. pubs.acs.org [pubs.acs.org]
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• 6. chem.mst.edu [chem.mst.edu]
• 7. Applications of the ninhydrin reaction for analysis of amino acids, peptides, and proteins to agricultural and biomedical sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chempep.com [chempep.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Dde Protecting Group Stability

Welcome to the technical support center for Solid-Phase Peptide Synthesis (SPPS). This guide provides in-depth troubleshooting and practical solutions for researchers encountering issues with the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) protecting group, specifically its migration during the Fmoc deprotection step. As Senior Application Scientists, we have compiled this resource based on peer-reviewed literature and extensive field experience to help you resolve this common side reaction and ensure the integrity of your synthetic peptides.

Frequently Asked Questions (FAQs)

Q1: What is Dde group migration?

A1: Dde group migration is an intramolecular or intermolecular transfer of the Dde protecting group from its original position (e.g., the ε-amino group of a Lysine) to another free amine within the peptide sequence, most commonly the N-terminal α-amino group that has just been deprotected.[1] This scrambling of the protecting group leads to unintended side-products and complicates subsequent site-specific modifications.

Q2: Why does the Dde group migrate during Fmoc deprotection?

A2: The standard reagent for Fmoc deprotection, piperidine, is a nucleophilic base. It can attack the Dde group, forming an unstable intermediate adduct.[1] This facilitates the transfer of the Dde group to a nearby, unprotected amine, such as the newly liberated N-terminal amine, which acts as a competing nucleophile.[1] The migration can occur both during the piperidine treatment and the subsequent washing steps.[1]

Q3: Is Dde migration a common problem?

A3: Yes, Dde migration is a known and frequently observed side reaction, particularly in longer sequences or when multiple Lys(Dde) residues are present.[2] The less sterically hindered nature of the Dde group makes it more susceptible to this rearrangement compared to its analogues.[2]

Q4: How can I detect if Dde migration has occurred?

A4: Dde migration is typically detected by HPLC and Mass Spectrometry (MS) analysis of the crude peptide. You will observe unexpected peaks in your chromatogram corresponding to peptide isomers with masses identical to the target peptide. MS/MS sequencing would be required to confirm the relocated position of the Dde group or any modification at the new position.

Q5: What is the immediate solution if I suspect Dde migration?

A5: The most effective solutions involve either altering the Fmoc deprotection conditions to use a non-nucleophilic base or switching to a more robust protecting group like ivDde for future syntheses.[1][2]

In-Depth Troubleshooting Guide

The "Why": Understanding the Mechanism of Dde Migration

The stability of the Dde group is compromised by the very reagent used to remove the temporary Fmoc group: piperidine. The process is a classic example of competing nucleophilic attack.

• Fmoc Deprotection: A solution of 20% piperidine in DMF is introduced to remove the N-terminal Fmoc group, liberating the α-amine and generating a dibenzofulvene-piperidine adduct.[3]

• Nucleophilic Attack: The newly freed and highly reactive α-amine can now act as a nucleophile.

• Migration Event: This amine can attack the electrophilic carbon of a nearby Dde-protected side chain (e.g., on a Lysine residue).[1][4][5] Piperidine in the solution accelerates this side reaction, likely by facilitating the initial partial cleavage or activation of the Dde group.[1]

• Outcome: The Dde group is transferred from the Lysine side chain to the N-terminal amine, resulting in a positional isomer that is difficult to separate from the desired product.

The diagram below illustrates this undesirable pathway.

Caption: Mechanism of piperidine-induced Dde migration.

The "How": Prevention & Mitigation Strategies

To maintain the integrity of the Dde protecting group, several field-proven strategies can be employed. The choice depends on your specific sequence and experimental setup.

Strategy 1: Use a More Robust Protecting Group (ivDde)

The most straightforward preventative measure is to substitute the Dde group with its more sterically hindered analogue, 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde).

• Causality: The bulkier isovaleryl structure of ivDde provides significantly greater steric hindrance, which physically blocks the nucleophilic attack from the N-terminal amine. This makes ivDde far less prone to migration under standard piperidine treatment.[2][6]

• Considerations: While highly stable, the ivDde group can sometimes be difficult to remove, especially if it is located in an aggregated region of the peptide or near the C-terminus.[2] Removal may require stronger hydrazine concentrations (up to 10%) or longer reaction times.[2]

Strategy 2: Modify Fmoc Deprotection Conditions

If you must use the Dde group, modifying the Fmoc deprotection step is critical. The goal is to use a base that is strong enough to remove Fmoc but is not nucleophilic enough to attack the Dde group.

• Recommended Reagent: 2% 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in DMF.

• Causality: DBU is a non-nucleophilic base. It efficiently removes the acidic proton from the fluorene ring of Fmoc, initiating the β-elimination cleavage mechanism, but it does not form the adducts that facilitate Dde migration.[1]

• Protocol: Using a solution of 2% DBU in DMF with short reaction times (e.g., 3 treatments of 3 minutes each) has been shown to effectively prevent Dde migration.[1]

Strategy 3: Alternative Dde Deprotection Reagents

While the standard Dde removal protocol uses 2% hydrazine in DMF, alternative conditions exist that can offer selectivity in the presence of Fmoc groups, although this does not solve the migration issue during Fmoc deprotection itself.[6] These are useful for orthogonal deprotection strategies.

• Reagent: Hydroxylamine hydrochloride and imidazole in NMP.[6]

• Application: This mixture can selectively remove Dde groups while leaving Fmoc groups intact, providing an alternative orthogonal strategy if needed.[6]

Comparative Summary of Strategies

Strategy	Principle	Advantages	Disadvantages
Use ivDde	Steric hindrance prevents nucleophilic attack.	Highly effective at preventing migration[2][6]. Compatible with standard piperidine protocols.	Can be difficult to remove in certain sequences[2].
Use 2% DBU for Fmoc Removal	Non-nucleophilic base removes Fmoc without attacking Dde.	Effectively prevents Dde migration[1].	DBU is a strong base and may not be suitable for all sensitive sequences.
Standard Dde with Piperidine	(Control)	Dde is easy to remove.	High risk of migration leading to impure product[1][2].

Key Experimental Protocols

Protocol 1: Standard ivDde/Dde Deprotection with Hydrazine

This protocol is for the selective removal of the Dde or ivDde group after the peptide chain has been fully assembled.

Workflow Diagram

Caption: Workflow for hydrazine-mediated Dde/ivDde removal.

Step-by-Step Methodology:

• Prerequisite: Ensure the N-terminal amine of the fully assembled peptide is protected with a group stable to hydrazine, such as Boc. This is crucial because hydrazine can also remove the Fmoc group.[2][6]

• Reagent Preparation: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in high-purity DMF.[6]

  • Scientist's Note: Do not exceed 2% hydrazine, as higher concentrations can cause side reactions like peptide backbone cleavage at Glycine residues or conversion of Arginine to Ornithine.[6]

• Resin Treatment: Add the 2% hydrazine solution to the peptide-resin (approx. 25 mL per gram of resin) and allow it to react for 3 minutes at room temperature with gentle agitation.[6]

• Filter: Drain the reaction vessel.

• Repeat: Repeat the hydrazine treatment (Step 3) and filtration (Step 4) two more times for a total of three treatments.[6]

• Washing: Wash the resin thoroughly with DMF (3-5 times) to remove all traces of hydrazine and the cleaved protecting group adduct.[6] The resin is now ready for side-chain modification.

Protocol 2: Fmoc Deprotection using DBU to Prevent Dde Migration

This protocol should be used for every Fmoc removal step in a synthesis containing a Dde-protected residue.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 2% (v/v) solution of DBU in high-purity DMF.

• Resin Treatment: Add the 2% DBU solution to the peptide-resin. Agitate for 3 minutes at room temperature.

• Filter: Drain the reaction vessel.

• Repeat: Repeat the DBU treatment (Step 2) and filtration (Step 3) two more times.

• Washing: Wash the resin thoroughly with DMF (3-5 times) before proceeding to the next amino acid coupling step.

References

• Aapptec Peptides. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. [Link]

• Augustyns, K., et al. (1997). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Research, 49(2), 141-147. [Link]

• ResearchGate. Is it possible to remove Dde protecting groups in aqueous phase? (2022). [Link]

• Bycroft, B. W., et al. (1993). A Dde resin based strategy for inverse solid-phase synthesis of amino terminated peptides, peptide mimetics and protected peptide intermediates. Tetrahedron Letters, 34(51), 8231-8234. [Link]

• ResearchGate. How to remove Dde protection in solution phase reaction? (2019). [Link]

• Biotage. Optimizing the removal of an ivDde protecting group. (2023). [Link]

• ResearchGate. Dmab/ivDde protected diaminodiacids for solid-phase synthesis of peptide disulfide-bond mimics. (2020). [Link]

• Burlina, F., et al. (2017). A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis. Angewandte Chemie International Edition, 56(28), 8074-8078. [Link]

• Dalessandro, E. V., et al. (2017). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. The Journal of Physical Chemistry B, 121(20), 5300-5307. [Link]

• Albericio, F., & Carpino, L. A. (1997). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Methods in Enzymology, 289, 104-126. [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• ResearchGate. Structure of Various Protecting Groups Used In SPPS. (2019). [Link]

• ACS GCI Pharmaceutical Roundtable. Deprotection - Reagent Guides. [Link]

• de la Torre, B. G., & Albericio, F. (2019). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Molecules, 24(22), 4143. [Link]

Sources

• 1. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]

Technical Support Center: Navigating Side Reactions of Boc-Dap(Dde)-OH in SPPS

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the use of N-α-Boc-L-2,3-diaminopropionic acid with a Dde-protected side chain (Boc-Dap(Dde)-OH) in solid-phase peptide synthesis (SPPS). As your virtual Senior Application Scientist, I will delve into the causality behind common experimental challenges and provide field-proven solutions to ensure the integrity of your synthesis.

Introduction to the Boc/Dde Orthogonal Strategy

The use of Boc-Dap(Dde)-OH is predicated on an orthogonal protection strategy. In a typical Boc-SPPS workflow, the Nα-Boc group is removed with a moderately strong acid like trifluoroacetic acid (TFA), while the side-chain protecting groups are generally stable to these conditions. The 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group is employed to protect the β-amino group of diaminopropionic acid (Dap). Its key advantage is its stability to the acidic conditions used for Boc removal and its lability to mild basic conditions, specifically dilute hydrazine, allowing for selective deprotection of the Dap side chain on the solid support for subsequent modifications like branching, cyclization, or conjugation.[1][2]

However, the perceived stability of the Dde group is not absolute and can be compromised under certain standard SPPS conditions, leading to unexpected and often difficult-to-characterize side products. This guide will address these challenges head-on.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using Boc-Dap(Dde)-OH in peptide synthesis?

The primary advantage lies in its role within an orthogonal protection scheme.[3][4] The Dde group on the Dap side chain is stable to the repetitive trifluoroacetic acid (TFA) treatments required to remove the Nα-Boc group during chain elongation in Boc-based SPPS.[1] This allows the researcher to complete the peptide backbone and then selectively expose the β-amino group of the Dap residue by treating the resin-bound peptide with a dilute hydrazine solution.[5] This targeted deprotection enables site-specific modifications that are crucial for creating complex peptide architectures.[3]

Q2: Under what conditions is the Dde group supposed to be stable and when is it removed?

The Dde protecting group is designed to be stable under the acidic conditions of Boc-SPPS (e.g., 50% TFA in DCM) and the basic conditions of Fmoc-SPPS (e.g., 20% piperidine in DMF).[1][2] It is selectively cleaved using a solution of 2% hydrazine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[5][6]

Q3: Can I use Boc-Dap(Dde)-OH in an Fmoc-SPPS workflow?

While technically possible, it is not a standard or recommended strategy. The Dde group's stability to piperidine can be compromised, leading to side reactions such as Dde migration.[1][7] In Fmoc-SPPS, it is more common to use Fmoc-Dap(Boc)-OH, where the side chain is protected by the acid-labile Boc group, or other orthogonal protecting groups like Mtt or ivDde.[1]

Troubleshooting Guide: Common Side Reactions and Solutions

This section addresses specific issues that users may encounter during the synthesis and manipulation of peptides containing Boc-Dap(Dde)-OH.

Issue 1: Unintended Dde Group Migration

Symptom: Mass spectrometry of the final peptide reveals a product with the correct mass but unexpected fragmentation patterns, or HPLC analysis shows a difficult-to-separate impurity with the same mass as the target peptide. This is often indicative of the Dde group having migrated from the Dap side chain to another free amine.

Causality and Mechanism:

Dde migration is a significant side reaction, particularly when a free amine is present in the peptide sequence under basic conditions.[7] While often discussed in the context of Fmoc-SPPS with piperidine, the underlying mechanism is relevant. The Dde group can be attacked by a nucleophile, such as a deprotected N-terminal amine or the ε-amino group of a lysine residue. This can lead to an equilibrium where the Dde group is transferred from the Dap side chain to another nucleophilic site. This process can be accelerated by bases.[7]

Visualizing Dde Migration:

Caption: Dde migration from the Dap side chain to a free amine.

Solutions:

• Strict Adherence to Boc-SPPS Protocol: Ensure that the N-terminal Boc group is only removed immediately before the next coupling step. Avoid prolonged exposure of the deprotected N-terminus to basic conditions.

• Use of a More Hindered Protecting Group: Consider using the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl (ivDde) group instead of Dde. The increased steric hindrance of ivDde significantly reduces its susceptibility to migration.[1]

• Alternative Deprotection Conditions for Other Groups: If your synthesis involves the removal of other base-labile protecting groups (e.g., Fmoc on another residue), consider using a non-nucleophilic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) for a shorter duration instead of piperidine.[7]

Issue 2: Incomplete Dde Deprotection

Symptom: After treatment with 2% hydrazine/DMF, subsequent modification of the Dap side chain is inefficient, or the final cleaved peptide shows a significant peak corresponding to the Dde-protected peptide.

Causality and Mechanism:

Complete removal of the Dde group can be challenging, especially in long or aggregated peptide sequences where steric hindrance can limit reagent accessibility.[1] The efficiency of the deprotection reaction depends on the accessibility of the Dde group to the hydrazine nucleophile.

Solutions:

• Extended Reaction Time and Repetitive Treatments: Increase the number of hydrazine treatments rather than the concentration. A typical protocol involves 3 treatments of 3-15 minutes each.[5][8]

• Monitoring the Deprotection: The cleavage of the Dde group by hydrazine produces a chromophoric indazole derivative that can be monitored spectrophotometrically at around 290 nm, similar to monitoring Fmoc deprotection.[1] This allows for empirical determination of the required reaction time.

• Alternative Deprotection Reagents: In cases of extremely difficult Dde removal, a solution of hydroxylamine and imidazole can be used.[5]

Experimental Protocol: Dde Deprotection with Hydrazine

• Swell the peptide-resin in DMF.

• Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in DMF.

• Treat the resin with the 2% hydrazine solution (approximately 10 mL per gram of resin) for 15 minutes at room temperature with gentle agitation.[8]

• Drain the reaction vessel.

• Repeat steps 3 and 4 two more times.

• Wash the resin thoroughly with DMF (3-5 times) to remove all traces of hydrazine and the cleavage by-product.[5][8]

• Proceed with the on-resin modification of the deprotected Dap side chain.

Workflow for Dde Deprotection and On-Resin Modification:

Caption: Workflow for selective Dde deprotection and subsequent on-resin modification.

Issue 3: Side Reactions During Hydrazine Treatment

Symptom: Analysis of the crude peptide after cleavage reveals unexpected by-products, such as truncated sequences or modifications of other amino acid residues.

Causality and Mechanism:

While 2% hydrazine is generally mild, higher concentrations or prolonged exposure can lead to side reactions. Hydrazine can cause cleavage of the peptide backbone, particularly at glycine residues. Additionally, it has been reported to convert arginine residues to ornithine.[5]

Solutions:

• Strict Control of Hydrazine Concentration: Do not exceed a 2% concentration of hydrazine in DMF.[5] Prepare the solution fresh before use.

• Minimize Reaction Time: Use the minimum time necessary for complete deprotection, as determined by monitoring if possible.

• N-terminal Protection: Ensure the N-terminus of the peptide is protected with a Boc group before Dde removal. Hydrazine can also remove Fmoc groups.[1][5]

Issue 4: Instability of Dde During Long Syntheses

Symptom: In the synthesis of very long peptides, you observe a gradual loss of the Dde group throughout the synthesis, leading to a heterogeneous mixture of products.

Causality and Mechanism:

The Dde group, while robust, is not completely inert to the repeated cycles of TFA deprotection and subsequent neutralization with a tertiary amine (e.g., DIEA) in Boc-SPPS. Over many cycles, a small percentage of Dde loss can accumulate, leading to significant impurities in the final product.[1]

Solutions:

• Switch to the ivDde Protecting Group: The ivDde group is significantly more stable to the conditions of long syntheses and is the recommended alternative for lengthy peptide sequences.[1] While its removal may be more challenging, it provides greater assurance of side-chain integrity during chain elongation.

• Careful Neutralization: Use a minimal excess of a hindered base like DIEA for neutralization steps and ensure efficient washing to remove residual reagents promptly.

Summary of Protecting Group Properties

Protecting Group	Structure	Removal Conditions	Stability	Key Side Reaction
Boc	tert-Butoxycarbonyl	Mild Acid (e.g., 50% TFA in DCM)[9]	Base, Hydrazine	N/A in this context
Dde	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl	2% Hydrazine in DMF[5]	Acid	Migration to free amines[7]
ivDde	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl	2% Hydrazine in DMF (can be sluggish)[1]	Acid, more robust than Dde	Incomplete removal[1]

This guide provides a foundational understanding of the potential side reactions associated with Boc-Dap(Dde)-OH and offers practical solutions. Successful peptide synthesis relies on a deep understanding of protecting group chemistry and the subtle interplay of reagents and reaction conditions. By anticipating and addressing these potential issues, you can significantly improve the outcome of your synthetic efforts.

References

• Selecting Orthogonal Building Blocks - Sigma-Aldrich. (URL: )
• An In-Depth Technical Guide to Boc-Dap-OH: Structure, Properties, and Synthetic Applic

• A Dde resin based strategy for inverse solid-phase synthesis of amino terminated peptides, peptide mimetics and protected peptide intermediates - PubMed. (URL: [Link])

• Technical Support Center: Boc-Dap-OH Coupling in Solid-Phase Peptide Synthesis (SPPS) - Benchchem. (URL: )

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. (URL: [Link])

• Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed. (URL: [Link])

• Guide to Solid Phase Peptide Synthesis - AAPPTEC. (URL: [Link])

• Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups - Aapptec Peptides. (URL: [Link])

• SYNTHESIS NOTES - Aapptec Peptides. (URL: [Link])

• Deprotection Bases as an Alternative to the Traditional Bases Used in Solid-Phase Peptide Synthesis - PubMed. (URL: [Link])

• How to remove Dde protection in solution phase reaction? - ResearchGate. (URL: [Link])

• Side reactions in the SPPS of Cys-containing peptides - PubMed. (URL: [Link])

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - ResearchGate. (URL: [Link])

• Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions | Journal of the American Chemical Society. (URL: [Link])

• Orthogonal protecting group strategies in carbohydrate chemistry | Request PDF - ResearchGate. (URL: [Link])

• A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis - PMC. (URL: [Link])

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - MDPI. (URL: [Link])

• Protecting group - Wikipedia. (URL: [Link])

• Cleavage Cocktails; Reagent B - Aapptec Peptides. (URL: [Link])

• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. (URL: [Link])

• Is it possible to remove Dde protecting groups in aqueous phase? - ResearchGate. (URL: [Link])

• VI Protecting Groups and Orthogonal Protection Strategies. (URL: [Link])

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (URL: [Link])

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. peptide.com [peptide.com]
• 6. researchgate.net [researchgate.net]
• 7. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.uci.edu [chem.uci.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude Peptides Containing Dap(Dde) Residues

Welcome to the technical support center for the purification of crude peptides containing Nα-(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) (Dde)-protected diaminopropionic acid (Dap) residues. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of purifying these complex peptides. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the successful isolation of your target peptide.

Introduction to Dap(Dde) in Peptide Synthesis

The use of Dap(Dde) in solid-phase peptide synthesis (SPPS) offers an orthogonal protection strategy, allowing for site-specific modifications such as branching, cyclization, or the attachment of labels.[1] The Dde group is stable to the piperidine used for Fmoc removal and the trifluoroacetic acid (TFA) used for final cleavage from most resins. It can be selectively removed using dilute hydrazine, revealing a primary amine on the Dap side chain for further chemical elaboration.[2]

While this strategy is powerful, the purification of crude peptides following Dde deprotection and subsequent modifications can present unique challenges. This guide aims to address these challenges head-on, providing you with the expertise to overcome them.

Troubleshooting Guide

This section addresses common issues encountered during the purification of Dap(Dde)-containing peptides, their probable causes, and actionable solutions.

Issue 1: Incomplete Dde Deprotection

• Observation: Mass spectrometry (MS) analysis of the crude peptide after hydrazine treatment shows a significant peak corresponding to the mass of the Dde-protected peptide.

• Probable Causes:

  • Insufficient hydrazine concentration or reaction time: Standard protocols may not be sufficient for every peptide sequence.[3]

  • Peptide aggregation on resin: The peptide may be aggregated on the solid support, hindering access of the hydrazine to the Dde group.

  • Steric hindrance: Amino acids adjacent to the Dap(Dde) residue may sterically hinder the approach of hydrazine.

  • Poor quality of DMF: The presence of amines in the DMF can affect the reaction efficiency.[4]

• Solutions:

  • Optimize deprotection conditions:

    • Increase the hydrazine concentration from the standard 2% up to 4% in DMF.[3] Note that concentrations above 2% may increase the risk of side reactions.[2]

    • Increase the reaction time and/or the number of hydrazine treatments.[3][4] Monitor the deprotection progress by taking small resin samples for cleavage and MS analysis.

  • Improve solvation:

    • Ensure the use of high-quality, amine-free DMF.[4]

    • Perform the deprotection reaction with gentle agitation or rocking to ensure the resin is well-suspended.[4]

  • Alternative Deprotection Cocktail: For Fmoc-protected peptides, a solution of hydroxylamine hydrochloride and imidazole in N-methylpyrrolidone (NMP) can selectively remove Dde groups.[2]

Issue 2: Unidentified Peaks in HPLC/MS of Crude Product

• Observation: The chromatogram of the crude peptide shows multiple unexpected peaks close to the main product peak.

• Probable Causes:

  • Dde group migration: The Dde group can migrate from the side chain of one amino acid to a free amine on another, such as the N-terminus or the side chain of another lysine or ornithine residue.[2][5] This is more likely to occur during prolonged exposure to basic conditions.

  • Side reactions with hydrazine: Hydrazine can cause side reactions, such as the conversion of arginine to ornithine or cleavage at glycine residues, especially at concentrations higher than 2%.[2]

  • Formation of deletion or truncated sequences: These are common impurities from the initial solid-phase synthesis.[6]

• Solutions:

  • Minimize Dde migration:

    • Ensure the N-terminal amino group is protected (e.g., with a Boc group) during Dde deprotection.[2]

    • Use the more sterically hindered ivDde protecting group, which is less prone to migration.[2]

  • Control hydrazine reaction:

    • Adhere strictly to the recommended 2% hydrazine concentration unless optimization proves a higher concentration is necessary and does not lead to unwanted side products.[2]

  • Optimize HPLC purification: A well-optimized gradient in reversed-phase HPLC (RP-HPLC) is crucial for separating these closely related impurities.[6][7]

Issue 3: Poor Peak Shape and Resolution During HPLC Purification

• Observation: The target peptide peak is broad, tailing, or co-elutes with impurities during RP-HPLC.

• Probable Causes:

  • Peptide aggregation: Hydrophobic peptides or those with certain secondary structures tend to aggregate in aqueous solutions.[8]

  • Suboptimal HPLC conditions: The choice of mobile phases, gradient, and column chemistry may not be ideal for the specific peptide.[6]

  • Ion-pairing issues: Incomplete ion-pairing with TFA can lead to poor peak shape.

• Solutions:

  • Improve peptide solubility:

    • Dissolve the crude peptide in a stronger organic solvent like acetonitrile or isopropanol before diluting with the aqueous mobile phase.

    • Consider adding a small amount of an organic acid like formic acid to the mobile phase in addition to TFA.

  • Optimize HPLC method:

    • Experiment with different C18 columns from various manufacturers, as they have different selectivities.

    • Adjust the gradient slope; a shallower gradient can improve the resolution of closely eluting peaks.[6]

    • Increase the column temperature to reduce viscosity and improve peak shape.

  • Use alternative ion-pairing reagents: In some cases, using a different ion-pairing reagent, such as perfluorinated carboxylic acids, can improve peak shape.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of using Dap(Dde) in peptide synthesis?

The Dap(Dde) residue provides an orthogonal protecting group strategy.[1] The Dde group is stable to the conditions used for Fmoc deprotection (piperidine) and final cleavage from the resin (TFA), but it can be selectively removed on-resin using a dilute solution of hydrazine. This exposes the side-chain amine of the Dap residue, allowing for site-specific modifications while the rest of the peptide remains protected.

Q2: What is the standard protocol for Dde deprotection on-resin?

The standard protocol involves treating the peptide-resin with a 2% solution of hydrazine monohydrate in DMF.[2] This is typically done in multiple short treatments (e.g., 3 x 3 minutes or 2 x 15 minutes) with fresh reagent each time, followed by thorough washing with DMF.[2][4]

Q3: Can Dde deprotection be performed in solution after cleavage?

Yes, Dde deprotection can be performed in solution using similar conditions (e.g., 2% hydrazine in DMF).[9][10] However, on-resin deprotection is often preferred as it simplifies the removal of excess hydrazine and byproducts through simple filtration and washing.

Q4: How can I monitor the completion of the Dde deprotection reaction?

The most reliable way to monitor the reaction is to cleave a small amount of resin, both before and after the hydrazine treatment, and analyze the products by mass spectrometry. A complete reaction will show the disappearance of the Dde-protected peptide mass and the appearance of the deprotected peptide mass.

Q5: What are the most common impurities I should expect in my crude product?

After synthesis and deprotection, your crude product will likely contain the target peptide along with deletion sequences, truncated peptides, incompletely deprotected peptides, and byproducts from the cleavage of other protecting groups.[6] If Dde deprotection was incomplete or if side reactions occurred, you may also have the Dde-protected peptide and products of Dde migration or hydrazine side reactions.

Detailed Experimental Protocol: Dde Deprotection and Initial Purification

This protocol outlines a standard procedure for the on-resin deprotection of a Dap(Dde) residue and the subsequent cleavage, precipitation, and initial purification of the crude peptide.

Workflow Diagram

Caption: Workflow for Dde deprotection and peptide purification.

Step-by-Step Methodology

• On-Resin Dde Deprotection:

  • Swell the peptide-resin (containing the Dap(Dde) residue) in high-quality, amine-free DMF.

  • Drain the DMF and add a solution of 2% (v/v) hydrazine monohydrate in DMF to the resin.

  • Gently agitate the mixture for 15 minutes at room temperature.[4]

  • Drain the hydrazine solution and repeat the treatment with a fresh portion of the 2% hydrazine solution for another 15 minutes.[4]

  • Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of hydrazine and the cleaved Dde-adduct.

• Peptide Cleavage and Deprotection:

  • Wash the resin with dichloromethane (DCM) and dry it under a stream of nitrogen.

  • Add the appropriate TFA cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) to the resin.

  • Allow the cleavage reaction to proceed for 2-3 hours at room temperature.

  • Filter the resin and collect the TFA solution containing the cleaved peptide.

• Precipitation and Lyophilization:

  • Precipitate the crude peptide by adding the TFA solution to a 50-fold excess of cold diethyl ether.

  • Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the peptide pellet under a stream of nitrogen to remove residual ether.

  • Dissolve the peptide in a suitable solvent mixture (e.g., water/acetonitrile) and lyophilize to obtain a fluffy white powder.

• RP-HPLC Purification:

  • Dissolve the lyophilized crude peptide in a minimal amount of a strong solvent (e.g., acetonitrile or a small amount of DMSO) and then dilute with the initial mobile phase (e.g., 0.1% TFA in water).

  • Purify the peptide using a preparative C18 RP-HPLC column.[6]

  • Use a gradient of 0.1% TFA in acetonitrile against 0.1% TFA in water. The specific gradient will need to be optimized based on the hydrophobicity of the peptide.

  • Monitor the elution profile at 214 nm and 280 nm.

• Fraction Analysis and Final Product Isolation:

  • Collect fractions corresponding to the major peaks.

  • Analyze the purity of each fraction using analytical RP-HPLC and confirm the identity using mass spectrometry.

  • Pool the fractions containing the pure target peptide.

  • Lyophilize the pooled fractions to obtain the final purified peptide.

Quantitative Data Summary

Parameter	Recommended Value/Range	Rationale & Remarks
Dde Deprotection
Hydrazine Concentration	2% (v/v) in DMF[2]	Standard concentration. Higher concentrations (up to 4%) may improve efficiency but increase the risk of side reactions.[2][3]
Reaction Time	2 x 15 minutes[4]	Multiple short treatments are generally more effective than a single long one.
RP-HPLC Purification
Column Chemistry	C18 silica[6]	The most common stationary phase for peptide purification.
Mobile Phase A	0.1% TFA in Water	Standard acidic modifier for good peak shape and ion-pairing.
Mobile Phase B	0.1% TFA in Acetonitrile	Standard organic modifier for eluting peptides.
Gradient Slope	0.5-2% B/minute	A shallower gradient generally provides better resolution for complex mixtures.[6]

Conclusion

The purification of crude peptides containing Dap(Dde) residues requires a systematic approach that begins with ensuring complete and specific deprotection of the Dde group. By understanding the potential pitfalls, such as incomplete reaction and side-product formation, and by employing a logical troubleshooting strategy, researchers can successfully navigate the purification process. A well-optimized RP-HPLC method is paramount for achieving high purity of the final peptide product. This guide provides the foundational knowledge and practical steps to empower you in your peptide purification endeavors.

References

• Kreutzer, A. G., Salveson, P. J., Yang, H., & Guaglianone, G. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Aapptec. (n.d.). Removal of Dde and ivDde Protecting Groups.
• Chhabra, S. R., & Khan, A. N. (2000). A Dde resin based strategy for inverse solid-phase synthesis of amino terminated peptides, peptide mimetics and protected peptide intermediates. Tetrahedron Letters, 41(1), 101-104.
• Biotage. (2023, January 30). Optimizing the removal of an ivDde protecting group.
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• Bode, J. W. (2018). A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis. Israel Journal of Chemistry, 58(1-2), 105-113.
• Bachem. (n.d.).
• Augustyns, K., et al. (1997). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Tetrahedron Letters, 38(43), 7549-7552.
• ResearchGate. (2022, February 14). Is it possible to remove Dde protecting groups in aqueous phase?
• de la Torre, B. G., & Albericio, F. (2020). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 85(3), 1339-1350.
• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press.
• Jain, N., & Friedman, S. H. (2017). A Tetra-Orthogonal Strategy for the Efficient Synthesis of Scaffolds Based on Cyclic Peptides. Journal of Peptide Science, 23(11), 834-842.
• Comi, T. J., et al. (2024). Chemical Decrosslinking-Based Peptide Characterization of Formaldehyde-Fixed Rat Pancreas Using Fluorescence-Guided Single-Cell Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 35(4), 683-692.
• Gentile, F., et al. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 26(16), 4993.
• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• Reddit. (2024, April 3). Preparative purification methods for deprotected peptides. r/OrganicChemistry.
• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Li, Y., et al. (2013). Site-Specific Characterization of d-Amino Acid Containing Peptide Epimers by Ion Mobility Spectrometry. Analytical Chemistry, 85(24), 11703–11709.
• de la Torre, B. G., & Albericio, F. (2020).
• ResearchGate. (2019, August 28). How to remove Dde protection in solution phase reaction?
• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins. Humana Press.
• Harvard Apparatus. (n.d.). The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC.
• International Journal of Science and Research Archive. (2025, February 24).
• Creative Proteomics. (n.d.).
• Waters Corporation. (2017, October 30). Peptide Sample Prep Optimization and Troubleshooting [Video]. YouTube.
• BenchChem. (n.d.).
• Polypeptide. (n.d.).

Sources

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• 2. peptide.com [peptide.com]
• 3. biotage.com [biotage.com]
• 4. chem.uci.edu [chem.uci.edu]
• 5. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bachem.com [bachem.com]
• 7. hplc.eu [hplc.eu]
• 8. A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Synthesis of Branched Peptides

Welcome to the technical support center dedicated to enhancing the yield and purity of your branched peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of creating these intricate molecules. As a Senior Application Scientist, I've compiled this resource based on established principles and field-proven insights to help you troubleshoot common issues and optimize your experimental outcomes.

The synthesis of branched peptides, which are crucial for applications ranging from vaccine development to drug delivery, presents unique challenges not typically encountered in linear peptide synthesis.[1] This guide provides a structured approach to understanding and overcoming these hurdles.

Frequently Asked Questions (FAQs)

Here, we address some of the foundational questions that frequently arise during the synthesis of branched peptides.

1. What are the primary strategies for synthesizing branched peptides, and how do I choose between them?

There are two main strategies for synthesizing branched peptides: the divergent and the convergent approach.[1]

• Divergent Synthesis: In this classic approach, the peptide branches are built sequentially on a solid support, starting from a core amino acid like lysine.[1] This method is often used for creating multiple antigen peptides (MAPs) and dendrimers.[1]

  • Advantages: It involves fewer purification steps and can be adapted for large-scale production.[1]

  • Disadvantages: As the branches grow, steric hindrance can significantly reduce coupling efficiency, leading to lower yields and incomplete reactions.[1][2]

• Convergent Synthesis: This strategy involves synthesizing the individual peptide branches separately and then attaching them to a central core.[1] This is often the preferred method for creating dendrigraft peptides.[1]

  • Advantages: It minimizes steric hindrance issues during coupling and allows for the individual optimization and purification of each branch before attachment.[1][3]

  • Disadvantages: It requires additional purification and ligation steps to connect the branches to the core.[1]

Choosing the right strategy depends on the complexity and desired structure of your branched peptide. For highly dense structures like dendrimers, a divergent approach might be initiated, but for complex, well-defined architectures, a convergent or a hybrid approach is often more successful.[4]

2. What is an orthogonal protection strategy, and why is it critical for branched peptide synthesis?

An orthogonal protection strategy employs protecting groups that can be removed under different chemical conditions without affecting other protecting groups on the peptide.[5] This is paramount in branched peptide synthesis for selectively deprotecting specific sites for chain elongation or branching.

For instance, in Fmoc-based solid-phase peptide synthesis (SPPS), the α-amino group is protected by the base-labile Fmoc group, while side chains are protected by acid-labile groups (e.g., Boc, tBu).[1] To create a branch on a lysine side chain, an additional protecting group that is stable to both acid and base is required, such as Dde or ivDde, which are cleaved by hydrazine.[2] This allows for the specific deprotection of the lysine ε-amino group to build the branch.

Diagram: Orthogonal Protection Strategy in Branched Peptide Synthesis

Caption: Workflow illustrating the use of orthogonal protecting groups.

3. What are chemoselective ligation methods, and when should I consider them?

Chemoselective ligation refers to the coupling of two unprotected peptide fragments in a highly specific manner.[6][7] These techniques are particularly valuable in convergent synthesis strategies for joining large, purified peptide branches to a core scaffold.[1]

Common methods include:

• Native Chemical Ligation (NCL): This powerful technique involves the reaction between a peptide with a C-terminal thioester and another peptide with an N-terminal cysteine, forming a native peptide bond.[1]

• Click Chemistry: Reactions like the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC) offer rapid and highly efficient ligation.[1]

Consider using these methods when you are synthesizing large or complex branched peptides where a convergent approach is necessary to maintain purity and yield.

Troubleshooting Guide: Low Yield and Incomplete Reactions

Low yields are one of the most common frustrations in branched peptide synthesis. Here’s how to diagnose and address the root causes.

Symptom	Potential Cause	Troubleshooting Action & Explanation
Low overall yield after cleavage	Steric Hindrance: The growing peptide branches physically block incoming amino acids from reaching the reaction site. This is a major issue in divergent synthesis.[1][2]	1. Switch to a Convergent Strategy: Synthesize branches separately and ligate them to the core.[1] 2. Optimize Coupling Reagents: Use more potent activating reagents like HATU or HBTU, which are known to be effective for sterically hindered couplings.[1][8] 3. Increase Reaction Time and Temperature: Allow more time for the coupling reaction to proceed to completion. Microwave-assisted synthesis can also be highly effective.[1][8]
Poor Resin Swelling: Inadequate swelling of the solid support can limit reagent access to the growing peptide chains.[1][9]	1. Choose an Appropriate Resin: Resins like 2-chlorotrityl chloride offer improved swelling properties.[1] 2. Use a Better Solvent: N-methylpyrrolidone (NMP) generally has better solvating properties than dimethylformamide (DMF).[8]
Mass spectrometry shows multiple truncated sequences	Incomplete Coupling: The peptide bond formation did not go to completion at one or more steps.	1. Double Couple: Repeat the coupling step for difficult amino acids, especially at the branching points. 2. Capping: After each coupling step, use a capping reagent like acetic anhydride to block any unreacted amino groups. This prevents the formation of deletion sequences. 3. Monitor the Reaction: Use a colorimetric test (e.g., Kaiser test) to confirm the completion of each coupling step before proceeding.
Premature Chain Termination: Side reactions or instability of protecting groups can lead to the termination of peptide chain growth.	1. Verify Protecting Group Stability: Ensure that your orthogonal protecting groups are completely stable under the conditions used for removing other protecting groups. 2. Use "Safety-Catch" Linkers: These linkers are stable to standard cleavage conditions but can be activated for cleavage by a specific chemical transformation, providing an extra layer of control.[1]

Experimental Protocols

Protocol 1: Optimized Coupling for a Sterically Hindered Branching Point

This protocol is designed to improve the coupling efficiency when adding an amino acid to a sterically crowded branching point.

• Resin Preparation: Swell the peptide-resin in NMP for 30 minutes.

• Deprotection: Perform the standard Fmoc deprotection using 20% piperidine in NMP.

• Washing: Thoroughly wash the resin with NMP to remove all traces of piperidine.

• Coupling Cocktail Preparation: In a separate vessel, pre-activate the incoming Fmoc-amino acid (4 equivalents) with HATU (3.9 equivalents) and DIPEA (8 equivalents) in NMP for 5-10 minutes.

• Coupling Reaction: Add the activated amino acid solution to the resin and allow the reaction to proceed for 2-4 hours. For extremely difficult couplings, this can be extended overnight.[8]

• Monitoring: Take a small sample of the resin and perform a Kaiser test. If the test is positive (blue beads), indicating free amines, proceed to step 7. If negative, proceed to the next deprotection step.

• Recoupling (if necessary): Drain the reaction vessel and repeat steps 4-6.

• Capping (Optional but Recommended): After successful coupling, treat the resin with a capping solution (e.g., acetic anhydride/DIPEA in NMP) to block any unreacted amines.

Diagram: Workflow for Optimized Coupling

Caption: A decision-based workflow for optimizing coupling reactions.

Purification and Characterization

How do I purify my crude branched peptide?

The standard method for purifying peptides is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) .[10] The separation is based on the hydrophobicity of the peptide.

• Stationary Phase: A C18 column is most commonly used.[10]

• Mobile Phase: A gradient of water and acetonitrile (ACN), typically with 0.1% trifluoroacetic acid (TFA), is used to elute the peptides.[10]

Due to the increased complexity and potential for closely related impurities in branched peptide synthesis, you may need to optimize your HPLC method by:

• Using a shallower gradient to improve resolution.

• Trying a different stationary phase (e.g., C4 or C8) if your peptide is very hydrophobic or very hydrophilic.

What analytical techniques are essential for characterizing my final product?

To ensure the identity, purity, and structural integrity of your branched peptide, a combination of analytical techniques is crucial.[11][12]

Technique	Purpose
Mass Spectrometry (MS)	To confirm the molecular weight of the final product and identify any impurities.[11][13]
Analytical HPLC	To determine the purity of the final product.[11][13]
Amino Acid Analysis (AAA)	To confirm the amino acid composition of the synthesized peptide.[11][13]
Nuclear Magnetic Resonance (NMR)	For detailed structural elucidation, especially for confirming the branching structure.[11]

By systematically addressing these common issues and employing robust protocols, you can significantly improve the yield and quality of your branched peptide synthesis, accelerating your research and development efforts.

References

• Evolution of branched peptides as novel biom
• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. (n.d.). Benchchem.
• Custom Peptide Synthesis: Choosing the Right Method for Your Sequence. (2025). Neuland Labs.
• Selecting Orthogonal Building Blocks. (n.d.). Sigma-Aldrich.
• Protecting Groups in Peptide Synthesis. (n.d.). Biosynth.
• Guide to Resins and Linkers in SPPS. (n.d.). Biosynth.
• Orthogonal ligation strategies for peptide and protein. (n.d.). PubMed.
• Ligation methods for peptide and protein synthesis with applications to b-peptide assembli. (n.d.). Source not found.
• Peptide Purification Process & Methods: An Overview. (n.d.). Bachem.
• Peptide Characterization Techniques: FAQs Answered by Experts. (2025).
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. (2025). International Journal of Science and Research Archive.
• Peptide Characterization Techniques and Applications. (2025).
• Planning a Peptide Synthesis. (n.d.). AAPPTec.

Sources

• 1. Evolution of branched peptides as novel biomaterials - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB01897D [pubs.rsc.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. How to Choose the Right Custom Peptide Synthesis Method [neulandlabs.com]
• 5. biosynth.com [biosynth.com]
• 6. Orthogonal ligation strategies for peptide and protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ethz.ch [ethz.ch]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biosynth.com [biosynth.com]
• 10. bachem.com [bachem.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. ijsra.net [ijsra.net]
• 13. resolvemass.ca [resolvemass.ca]

Technical Support Center: Navigating the Synthesis of Long Peptides with Boc-Dap(Dde)-OH

Welcome to the technical support center dedicated to addressing the challenges encountered during the synthesis of long peptides incorporating N-α-Boc-L-2,3-diaminopropionic acid (Dde) (Boc-Dap(Dde)-OH). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for this versatile but often challenging building block.

The use of Boc-Dap(Dde)-OH offers a powerful orthogonal strategy for site-specific modifications of peptides. However, as peptide chains elongate, a unique set of obstacles can emerge, from incomplete deprotection to sequence-dependent aggregation. This resource aims to equip you with the knowledge to anticipate, diagnose, and resolve these issues, ensuring the successful synthesis of your target peptide.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the Boc-Dap(Dde)-OH orthogonal protection strategy?

The core of this strategy lies in the differential lability of the protecting groups. The α-amino group is protected by the acid-labile tert-butyloxycarbonyl (Boc) group, which is removed at each cycle of solid-phase peptide synthesis (SPPS) with a moderate acid like trifluoroacetic acid (TFA).[1] The side-chain amino group of the Dap residue is protected by the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group. The Dde group is stable to the acidic conditions of Boc removal but can be selectively cleaved using a dilute solution of hydrazine, a reagent that does not affect the Boc group or most acid-labile side-chain protecting groups.[2] This orthogonality allows for the selective unmasking of the Dap side-chain amine for on-resin modifications such as cyclization, branching, or conjugation.[3][4]

Q2: Why is peptide aggregation a significant concern when synthesizing long peptides with Boc-Dap(Dde)-OH?

As a peptide chain elongates, it can fold into secondary structures, leading to intermolecular hydrogen bonding and aggregation.[5] This aggregation can physically block reagents from accessing the reactive sites on the resin-bound peptide, leading to a cascade of problems including:

• Incomplete coupling: Subsequent amino acids may fail to couple efficiently to the growing chain.

• Slow or incomplete deprotection: Both the N-terminal Boc group and the Dde side-chain protecting group may be difficult to remove.[6]

• False-negative monitoring tests: Standard monitoring tests like the Kaiser test may become unreliable.[7]

Hydrophobic sequences are particularly prone to aggregation.[8] The neutral state of the peptide-resin in Boc-SPPS after the neutralization step can also contribute to aggregation.[1][6]

Q3: I've heard the Dde group can be unstable. What are the risks and what is the alternative?

The Dde group, while effective, has known stability issues, especially in the synthesis of long sequences.[9] The primary concerns are:

• Partial loss: The Dde group can be partially cleaved during the repetitive TFA treatments for Boc deprotection in very long syntheses.

• Migration: The Dde group has been observed to migrate from one amino group to another free amine within the peptide sequence, particularly during piperidine treatment if used in a mixed Boc/Fmoc strategy.[10]

To address these stability issues, the more sterically hindered 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl (ivDde) group was developed.[2] The ivDde group is significantly more stable to the conditions of peptide synthesis and is less prone to migration. However, this increased stability can sometimes make the ivDde group more difficult to remove.[9]

Q4: What is the standard protocol for Dde removal, and what are the potential side reactions?

The standard method for removing the Dde group is treatment with a 2% solution of hydrazine monohydrate in N,N-dimethylformamide (DMF).[2] It is crucial to keep the hydrazine concentration at or below 2%, as higher concentrations can lead to undesirable side reactions, including:

• Peptide backbone cleavage: Particularly at Glycine (Gly) residues.[2]

• Conversion of Arginine to Ornithine: A significant and irreversible side reaction.[2]

Since hydrazine can also remove the Fmoc group, it is imperative to ensure the N-terminus of the peptide is protected with a Boc group before commencing Dde deprotection.[2][11]

Troubleshooting Guide

Problem 1: Incomplete Dde/ivDde Deprotection

Symptoms:

• Mass spectrometry of the final cleaved peptide shows a significant peak corresponding to the mass of the Dde/ivDde-protected peptide.

• Subsequent on-resin modification of the Dap side-chain gives very low yield.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Peptide Aggregation	The growing peptide chain has aggregated on the resin, sterically hindering the access of hydrazine to the Dde/ivDde group. This is a common issue with long, hydrophobic peptides.[7][9]	1. Solvent Optimization: Swell the resin in a chaotropic solvent system like N-methylpyrrolidone (NMP) or a mixture of DMF/DCM/NMP (1:1:1) before and during deprotection.[7] 2. Increased Reaction Time/Temperature: Extend the hydrazine treatment time or gently warm the reaction to 30-40°C to disrupt secondary structures. Monitor carefully for side reactions. 3. Optimize Hydrazine Treatment: Increase the number of hydrazine treatments (e.g., from 3x 3 minutes to 5x 5 minutes).[12]
Difficult Sequence	Certain sequences, particularly those where the Dap(ivDde) residue is near the C-terminus or within a rigid secondary structure, can be inherently difficult to deprotect.	1. Increase Hydrazine Concentration (with caution): As a last resort, the hydrazine concentration can be incrementally increased up to 5-10%. This significantly increases the risk of side reactions and should be monitored closely. 2. Alternative Deprotection Reagent: Consider using a solution of hydroxylamine hydrochloride and imidazole in NMP, which can be effective for Dde removal and is orthogonal to the Fmoc group.[2][13]

Problem 2: Unidentified Side Products in the Final Peptide

Symptoms:

• HPLC analysis of the crude peptide shows multiple unexpected peaks.

• Mass spectrometry reveals masses that do not correspond to the target peptide or simple deletion sequences.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Dde Migration	If any other amino groups in the peptide are unprotected during synthesis, the Dde group may have migrated from the Dap residue to that position.[10] This is more common with the Dde group than the ivDde group.	1. Ensure Proper Protection: Meticulously check that all trifunctional amino acids in the sequence are appropriately side-chain protected. 2. Use ivDde: For long syntheses, it is highly recommended to use Boc-Dap(ivDde)-OH instead of Boc-Dap(Dde)-OH to minimize the risk of migration.[9]
Hydrazine-Induced Side Reactions	The N-terminal amine was not protected with a Boc group during Dde removal, or the hydrazine concentration was too high.[2][11]	1. Confirm N-terminal Boc Protection: Before Dde removal, ensure the final amino acid was coupled as a Boc-amino acid, or cap the N-terminus with Boc anhydride (Boc₂O). 2. Adhere to 2% Hydrazine: Strictly maintain a 2% hydrazine concentration in DMF for the deprotection step.[2]
Premature Dde Loss	In very long syntheses, the Dde group may have been partially lost during the repeated acid deprotection cycles, leading to branching or modification at the prematurely deprotected Dap side-chain.	1. Switch to ivDde: The more robust ivDde group is the preferred choice for the synthesis of long peptides to prevent premature deprotection.

Experimental Protocols & Workflows

Workflow for Orthogonal Deprotection of Dap(Dde)

The following diagram illustrates the key steps in the orthogonal deprotection and subsequent modification of a Dap(Dde) residue within a Boc-SPPS framework.

Caption: Orthogonal deprotection workflow in Boc-SPPS.

Protocol: Dde Group Removal with 2% Hydrazine

Materials:

• Peptide-resin with N-terminal Boc protection and a Dap(Dde) residue.

• N,N-Dimethylformamide (DMF), peptide synthesis grade.

• Hydrazine monohydrate.

Procedure:

• Swell the peptide-resin in DMF for 30 minutes.

• Prepare a fresh 2% (v/v) solution of hydrazine monohydrate in DMF. Caution: Hydrazine is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• Drain the DMF from the swollen resin.

• Add the 2% hydrazine solution to the resin (approximately 10 mL per gram of resin).

• Agitate the mixture gently at room temperature for 3 minutes.[13]

• Drain the hydrazine solution.

• Repeat steps 4-6 two more times for a total of three hydrazine treatments.[13]

• Wash the resin thoroughly with DMF (5-6 times) to remove all traces of hydrazine and the cleavage byproducts.

• The resin is now ready for on-resin modification of the deprotected Dap side-chain.

Monitoring Dde Removal: The removal of the Dde group can be monitored spectrophotometrically by detecting the cleavage byproduct, which absorbs strongly at approximately 290 nm.

Troubleshooting Workflow: Incomplete Coupling

When encountering incomplete coupling during the synthesis of a long peptide, a systematic approach is crucial. The following diagram outlines a decision-making process to address this common challenge.

Caption: Troubleshooting workflow for incomplete coupling.

References

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214.
• Novabiochem® - Fmoc resin cleavage protocols. (n.d.). Merck Millipore.
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). AAPPTec.
• Cardona, V., G. T., Nicolas, E., & Albericio, F. (2001). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of peptide science : an official publication of the European Peptide Society, 7(1), 27–35.
• Overcoming Aggregation in Solid-phase Peptide Synthesis. (n.d.). Sigma-Aldrich.
• Kuchar, M., & Tlustochowicz, M. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Molecules (Basel, Switzerland), 25(5), 1143.
• Szaniszló, S., Csámpai, A., Horváth, D., Tomecz, R., Farkas, V., & Perczel, A. (2024). Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry. International Journal of Molecular Sciences, 25(1), 1.
• Planning a Peptide Synthesis. (n.d.). AAPPTec.
• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.).
• Hurevich, M., & Gilon, C. (2012). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Israel Journal of Chemistry, 52(5), 411–424.
• Orthogonal Protection Strategy in Boc Chemistry: An In-depth Technical Guide. (2025). BenchChem.
• Cleavage of synthetic peptides. (2015).
• Bar-Nahum, G., Keinan, E., & Gilon, C. (2004). DNA Display III. Solid-Phase Organic Synthesis on Unprotected DNA. PLoS biology, 2(7), e175.
• An In-Depth Technical Guide to Boc-Dap-OH: Structure, Properties, and Synthetic Applic
• Selecting Orthogonal Building Blocks. (n.d.). Sigma-Aldrich.
• Rai, A., & Gutheil, W. G. (2005). A Dde resin based strategy for inverse solid-phase synthesis of amino terminated peptides, peptide mimetics and protected peptide intermediates. Journal of peptide science : an official publication of the European Peptide Society, 11(2), 69–73.
• Technical Support Center: Boc-Dap-OH Coupling in Solid-Phase Peptide Synthesis (SPPS). (2025). BenchChem.
• Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. (n.d.). Aapptec Peptides.
• Peptide Synthesis with the Boc Protecting Group. (2020, April 21). [Video]. YouTube.
• Optimizing the removal of an ivDde protecting group. (2023, January 30). Biotage.
• Amino Acid Sidechain Deprotection. (n.d.). Aapptec Peptides.
• Cleavage Cocktails; Reagent B. (n.d.). Aapptec Peptides.
• Monitoring Peptide Synthesis. (n.d.). S4Science.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec.
• Boc Resin Cleavage Protocol. (n.d.). Sigma-Aldrich.
• VI Protecting Groups and Orthogonal Protection Str
• Chankvetadze, B., Chankvetadze, L., Sidamonidze, S., Kaszas, A., & Toth, G. (2009). Efficient solventless technique for Boc-protection of hydrazines and amines. ARKIVOC, 2009(6), 291–297.
• Kumar, A., Sharma, A., de la Torre, B. G., & Albericio, F. (2022). In situ Fmoc removal-a sustainable solid-phase peptide synthesis approach. Green Chemistry, 24(12), 4887–4896.
• Orthogonal protecting group strategies in carbohydrate chemistry. (2025).
• Technical Support Center: Troubleshooting Incomplete Boc Deprotection of Dap Residues. (n.d.). BenchChem.
• Synthesis of Hydrazine Derivatives (Hydrazides). (n.d.). Organic Chemistry Portal.
• Introduction to Cleavage Techniques. (n.d.). Thermo Fisher Scientific.
• Fmoc-Dap(Dde)-OH. (n.d.). BOC Sciences.
• Egelund, P. H. G., Jensen, K. J., & Heimgreiter, M. E. (2024). A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis. Reaction Chemistry & Engineering, 9(1), 10–19.

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 8. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 10. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. peptide.com [peptide.com]
• 12. biotage.com [biotage.com]
• 13. peptide.com [peptide.com]

Technical Support Center: Boc-Dap(Dde)-OH Stability and Handling Guide

Welcome to the technical support guide for Nα-Boc-Nβ-Dde-L-diaminopropionic acid (Boc-Dap(Dde)-OH). This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into the stability, storage, and effective use of this versatile building block. Our goal is to move beyond simple instructions and explain the underlying chemical principles, enabling you to anticipate challenges and troubleshoot effectively.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and storage of Boc-Dap(Dde)-OH.

Q1: What are the optimal long-term storage conditions for Boc-Dap(Dde)-OH?

For maximum shelf-life and to prevent degradation, Boc-Dap(Dde)-OH should be stored at 2-8 °C in a tightly sealed container.[] It is crucial to protect the compound from moisture and light. For long-term storage, placing the container within a desiccator or a dry, inert atmosphere (like argon or nitrogen) is highly recommended.

Q2: How should I handle the compound during experimental setup?

Boc-Dap(Dde)-OH is a crystalline powder.[] To ensure stability and accurate measurements:

• Allow the container to equilibrate to room temperature before opening to prevent moisture condensation on the cold solid.

• Weigh the required amount swiftly in a controlled environment with low humidity.

• Immediately and securely reseal the container, purging with an inert gas if possible before returning it to cold storage.

Q3: What are the fundamental chemical liabilities of the Boc and Dde protecting groups?

Understanding the orthogonal nature of these protecting groups is key to their use. A protecting group is a reversibly formed derivative of a functional group, temporarily attached to decrease its reactivity during subsequent synthetic steps.[2]

• Boc (tert-butyloxycarbonyl) Group: This group protects the α-amino group and is highly sensitive to acidic conditions. It is typically removed using reagents like trifluoroacetic acid (TFA), often in a solution with dichloromethane (DCM).[3]

• Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) Group: This group protects the β-amino group. Its primary lability is to mild hydrazine solutions (e.g., 2% hydrazine in DMF).[4][5][6] It is stable to the acidic conditions used for Boc removal and the basic conditions (e.g., piperidine) often used for Fmoc removal, making it an excellent orthogonal protecting group.

The diagram below illustrates the structure and the distinct cleavage conditions for each protecting group.

Caption: Orthogonal Lability of Boc-Dap(Dde)-OH.

Troubleshooting Guide

This section addresses specific experimental failures and provides evidence-based solutions.

Scenario 1: Dde group migration to another free amine

• Problem: "During my solid-phase peptide synthesis (SPPS), I've identified a significant side-product where the Dde group has moved from the Dap side-chain to the ε-amino group of a lysine residue elsewhere in my sequence. What is causing this?"

• Root Cause Analysis: This is a known and critical side-reaction. The Dde group can migrate from one amine to another unprotected amine within the same peptide or even between adjacent peptides on the resin.[7] This occurs via a direct nucleophilic attack from the free amine (e.g., Lys side-chain) on the Dde group. This reaction is notably accelerated by the use of piperidine for Fmoc deprotection and can even proceed slowly in neat DMF during wash steps.[7]

• Solution & Prevention:

  • Re-evaluate your Fmoc-deprotection strategy: If your synthesis scheme involves Fmoc-protected residues, the repeated and prolonged exposure to piperidine is the likely cause of Dde migration.

  • Alternative Reagent: To prevent this, consider cleaving the Fmoc group with a 2% solution of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in DMF using short, repeated treatments (e.g., 3 x 3 minutes).[7] This has been shown to minimize Dde migration.

  • Synthesis Planning: If possible, design the synthesis to minimize the time the peptide resin is exposed to basic conditions while other primary amines are unprotected.

The following workflow illustrates the Dde migration pathway during a standard SPPS procedure.

Caption: Dde Migration Pathway and Prevention Strategy.

Scenario 2: Premature or partial loss of the Dde group

• Problem: "My analysis shows partial deprotection of the Dde group before I have treated the peptide with hydrazine. My synthesis doesn't use piperidine. What could be the cause?"

• Root Cause Analysis: While Dde is robust, it is still susceptible to strong nucleophiles. In long or complex syntheses, cumulative exposure to certain reagents or impurities can lead to partial loss.[6] Additionally, some reagents used for on-resin modifications (e.g., certain coupling activators or scavengers) might contain nucleophilic components.

• Solution & Prevention:

  • Reagent Purity: Ensure all solvents (especially DMF) and reagents are of high purity and free from amine or hydrazine contaminants.

  • Consider ivDde: For particularly long or challenging syntheses, consider using the more sterically hindered ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)isovaleryl) protecting group. It is more stable and less prone to premature loss and migration, while still being removable with 2% hydrazine.[6]

Scenario 3: Incomplete Dde deprotection with hydrazine

• Problem: "I followed the standard protocol of 2% hydrazine in DMF, but the Dde removal is incomplete, even after extended reaction times."

• Root Cause Analysis: Several factors can contribute to inefficient deprotection:

  • Reagent Degradation: Hydrazine solutions can degrade over time. Always use a freshly prepared solution of 2% hydrazine monohydrate in high-purity DMF.[6]

  • Steric Hindrance: The local environment of the Dde group on the peptide can significantly impact accessibility for the hydrazine nucleophile.

  • Insufficient Reagent: The volume of the hydrazine solution may be insufficient for the amount of peptide-resin, leading to a drop in effective concentration as the reaction proceeds.

• Solution & Prevention:

  • Fresh Reagent: Always prepare the 2% hydrazine/DMF solution immediately before use.

  • Multiple Treatments: Instead of a single long treatment, perform multiple shorter treatments (e.g., 3 x 10 minutes) with fresh hydrazine solution each time. This ensures a consistent driving concentration of the reagent.

  • Check for Swelling: Ensure the peptide-resin is fully swollen in DMF before adding the deprotection solution to maximize reagent accessibility.

Key Protocols & Data Summary

Quantitative Data & Stability Summary

Parameter	Recommended Condition/Value	Rationale & References
Storage Temperature	2–8 °C	Minimizes thermal degradation and side reactions.[]
Storage Atmosphere	Dry, Inert (e.g., Argon)	Prevents hydrolysis and oxidation.
Handling	Equilibrate to RT before opening	Prevents moisture condensation onto the solid.
Boc Group Lability	Strong Acid (e.g., 25-50% TFA in DCM)	Standard condition for acid-labile Boc deprotection.[3]
Dde Group Lability	2% Hydrazine in DMF	Specific and mild condition for Dde removal.[5][6]
Dde Group Stability	Stable to TFA and Piperidine	Essential for its use as an orthogonal protecting group. (Note migration risk with piperidine).[6][7]

Experimental Protocol: Selective Dde Deprotection on Solid Support

This protocol describes the standard, validated method for removing the Dde group from a peptide synthesized on a solid support.

Materials:

• Peptide-resin containing a Boc-Dap(Dde)-OH residue.

• High-purity N,N-Dimethylformamide (DMF).

• Hydrazine monohydrate.

• Reaction vessel suitable for SPPS.

Procedure:

• Resin Swelling: Swell the peptide-resin completely in DMF for at least 30 minutes. Drain the solvent.

• Prepare Deprotection Reagent: Freshly prepare a solution of 2% (v/v) hydrazine monohydrate in DMF. Caution: Hydrazine is toxic and should be handled in a fume hood with appropriate personal protective equipment.

• First Treatment: Add a sufficient volume of the 2% hydrazine solution to the swollen resin (approx. 10-15 mL per gram of resin) to ensure it is fully submerged and can be agitated freely.

• Reaction: Agitate the mixture at room temperature for 3 minutes.

• Drain: Drain the deprotection solution from the reaction vessel.

• Repeat: Repeat steps 3-5 two more times for a total of three treatments.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of hydrazine and the cleaved Dde-adduct.

• Confirmation: The resin is now ready for the next step (e.g., side-chain modification at the newly exposed β-amino group). A small sample can be cleaved and analyzed by HPLC/MS to confirm complete deprotection.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2755946, Boc-Dap-OH. Available from: [Link].

• Aapptec Peptides. Fmoc-Dap(Dde)-OH; CAS 247127-51-1. Available from: [Link]

• Laczko, I., et al. (2002). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Science, 8(9), 483-90. Available from: [Link]

• Bornaghi, L., et al. (2006). Dde as a protecting group for carbohydrate synthesis. Journal of Carbohydrate Chemistry, 25(1), 1-18. Available from: [Link]

• ResearchGate. Is it possible to remove Dde protecting groups in aqueous phase? (Discussion). Available from: [Link]

• Aapptec Peptides. Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Available from: [Link]

• Organic Chemistry Portal. Protective Groups. Available from: [Link]

Sources

• 2. Protective Groups [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. UQ eSpace [espace.library.uq.edu.au]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming Boc-Dap(Dde)-OH Incorporation by Mass Spectrometry

For researchers, synthetic chemists, and drug development professionals venturing into the nuanced world of peptide modification, the successful incorporation of non-proteinogenic amino acids is a critical checkpoint. Among these, N-α-tert-butyloxycarbonyl-N-β-(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)-L-2,3-diaminopropionic acid, or Boc-Dap(Dde)-OH , offers a versatile platform for creating complex peptide architectures such as branched or cyclic peptides. The Boc group on the alpha-amine provides temporary protection during standard solid-phase peptide synthesis (SPPS), while the orthogonal Dde group on the beta-amine allows for selective deprotection and subsequent modification.

However, the synthesis of a desired peptide is only half the battle; rigorous analytical confirmation is paramount to ensure the integrity of the final product. This guide provides an in-depth, technical comparison of mass spectrometry as the primary tool for confirming the successful incorporation of Boc-Dap(Dde)-OH, weighed against other analytical techniques. We will delve into the causality behind experimental choices and provide field-proven insights to ensure your protocols are self-validating.

The Indispensable Role of Mass Spectrometry

Mass spectrometry (MS) stands as the cornerstone for the characterization of synthetic peptides due to its exceptional sensitivity and ability to provide precise molecular weight information.[1] When coupled with liquid chromatography (LC-MS), it becomes a powerful tool for both purity assessment and structural confirmation.[1]

Why Mass Spectrometry is the Gold Standard for this Application

The primary reason for employing mass spectrometry is its ability to unequivocally confirm the mass of the synthesized peptide. The incorporation of a Boc-Dap(Dde)-OH residue results in a predictable mass increase. By comparing the experimentally determined molecular weight with the theoretical mass, a researcher can have a high degree of confidence in the successful coupling of this modified amino acid.

Furthermore, tandem mass spectrometry (MS/MS) provides definitive structural evidence through fragmentation analysis. By inducing fragmentation of the peptide backbone and attached protecting groups, we can pinpoint the location of the modification and confirm the integrity of the protecting groups themselves.

Experimental Workflow: From Synthesis to Spectrum

A robust workflow is essential for obtaining high-quality, interpretable data. The following protocol outlines the key steps from the incorporation of Boc-Dap(Dde)-OH to the final mass spectrometric analysis.

A generalized workflow for synthesizing and analyzing a peptide containing Boc-Dap(Dde)-OH.

Detailed Experimental Protocol:

Part 1: Solid-Phase Peptide Synthesis (SPPS) of a Model Peptide

This protocol describes the manual synthesis of a model peptide (e.g., Ac-Ala-Dap(Dde)-Ala-NH₂) on a Rink Amide resin using a standard Fmoc/tBu strategy.

• Resin Swelling: Swell Rink Amide resin (e.g., 0.5 mmol/g loading) in dimethylformamide (DMF) for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin thoroughly with DMF (3x), isopropanol (3x), and DMF (3x).

• Amino Acid Coupling (Alanine):

  • In a separate vial, dissolve Fmoc-Ala-OH (4 eq), HBTU (3.9 eq), and HOBt (4 eq) in DMF.

  • Add DIPEA (8 eq) and pre-activate for 2 minutes.

  • Add the activated amino acid solution to the resin and couple for 1-2 hours.

  • Monitor coupling completion with a Kaiser test.

  • Wash the resin as in step 2.

• Amino Acid Coupling (Boc-Dap(Dde)-OH):

  • Repeat the Fmoc deprotection step.

  • Couple Boc-Dap(Dde)-OH using the same activation and coupling procedure as for Fmoc-Ala-OH.

• Continue Peptide Elongation: Repeat the deprotection and coupling steps for the subsequent amino acids in the sequence.

• N-terminal Acetylation: After the final Fmoc deprotection, treat the resin with a solution of acetic anhydride (10 eq) and DIPEA (10 eq) in DMF for 30 minutes. Wash the resin thoroughly.

Part 2: Peptide Cleavage and Purification

• Cleavage from Resin: Treat the dried peptide-resin with a cleavage cocktail of Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5) for 2-3 hours.

• Peptide Precipitation: Precipitate the peptide by adding the cleavage mixture to cold diethyl ether.

• Isolation and Lyophilization: Centrifuge to pellet the peptide, wash with cold ether, and lyophilize the crude peptide to a white powder.

Part 3: LC-MS Analysis

• Sample Preparation: Dissolve a small amount of the lyophilized peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% formic acid).

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over a suitable time (e.g., 15 minutes).

  • Detection: UV at 214 nm and 280 nm.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • MS1 Scan: Scan a mass range that includes the expected [M+H]⁺ of the peptide.

  • MS/MS (Tandem MS): Select the [M+H]⁺ ion for collision-induced dissociation (CID) and acquire the product ion spectrum.

Interpreting the Mass Spectrum: The Fingerprint of Incorporation

The mass spectrum provides a wealth of information. The initial MS1 scan should show a prominent peak corresponding to the protonated molecular ion ([M+H]⁺) of the full-length peptide. The presence of this peak at the correct mass-to-charge ratio (m/z) is the first confirmation of successful synthesis.

The real power of mass spectrometry lies in the MS/MS analysis. Collision-induced dissociation (CID) of the peptide ion induces fragmentation, primarily at the peptide bonds, generating a series of b and y ions.[2] The mass difference between consecutive b or y ions corresponds to the mass of a specific amino acid residue, allowing for sequence verification.

Characteristic Fragmentation of Boc-Dap(Dde)-OH

When a peptide containing Boc-Dap(Dde)-OH is subjected to CID, in addition to the backbone fragmentation, we expect to see characteristic fragmentation of the protecting groups.

• Boc Group Fragmentation: The Boc group is known to fragment via two primary pathways:

  • Loss of isobutylene (56 Da).

  • Loss of tert-butanol (74 Da). The observation of neutral losses corresponding to these masses from the parent ion or fragment ions is a strong indicator of the presence of the Boc group.[]

• Dde Group Fragmentation: The Dde group is more stable under typical CID conditions than the Boc group. However, fragmentation can occur. While specific fragmentation pathways for the Dde group are less commonly reported in introductory literature, one can anticipate cleavage within the dioxocyclohexylidene ethyl moiety. The absence of significant Dde fragmentation at lower collision energies, while observing Boc fragmentation, can also be an indicator of its integrity.

Expected fragmentation pathways for a peptide containing Boc-Dap(Dde)-OH in MS/MS.

Comparison with Alternative Analytical Techniques

While mass spectrometry is the primary tool, a multi-faceted analytical approach provides the most comprehensive characterization.

Analytical Technique	Principle	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Measures mass-to-charge ratio of ions.	Precise molecular weight, amino acid sequence (MS/MS), and confirmation of protecting groups.	High sensitivity, high specificity, provides structural information.	Can be destructive, quantification requires internal standards.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei.	Detailed 3D structure, confirmation of covalent bonds, and stereochemistry.	Non-destructive, provides detailed structural and conformational information.	Lower sensitivity than MS, requires larger sample amounts, complex data analysis.[4]
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their affinity for a stationary phase.	Purity of the peptide, retention time.	Robust, reproducible, excellent for purity assessment.	Provides no direct structural information, co-elution of impurities is possible.
Amino Acid Analysis (AAA)	Hydrolyzes the peptide and quantifies the constituent amino acids.	Amino acid composition and peptide concentration.	Accurate for quantification.	Destructive, provides no sequence information, does not confirm protecting groups.

Causality in Technique Selection:

• For initial confirmation of incorporation and sequence verification, LC-MS/MS is unparalleled. Its speed and sensitivity allow for rapid screening of crude products.

• When detailed 3D structural information or stereochemical integrity is critical, NMR is the method of choice. For example, NMR can confirm the L-configuration of the Dap residue.

• For routine purity checks and quality control of synthesized batches, HPLC is the workhorse.

• To determine the exact amount of peptide in a lyophilized powder, AAA is the gold standard.

Trustworthiness: A Self-Validating System

A well-designed experiment using mass spectrometry should be inherently self-validating.

• Internal Calibration: The fragmentation of the peptide backbone itself serves as an internal control. The masses of the standard amino acids are well-defined, and the correct mass differences between b and y ions validate the calibration of the instrument.

• Orthogonal Confirmation: The observation of both the correct peptide backbone fragments and the characteristic losses from the Boc group provides two independent lines of evidence for the successful incorporation of Boc-Dap(Dde)-OH.

• Isotopic Distribution: High-resolution mass spectrometers can resolve the isotopic distribution of the peptide, which should match the theoretical distribution based on its elemental composition, providing further confidence in the assigned identity.

Conclusion

Confirming the successful incorporation of modified amino acids like Boc-Dap(Dde)-OH is a non-negotiable step in the synthesis of complex peptides. Mass spectrometry, particularly tandem mass spectrometry, offers an unparalleled combination of sensitivity, speed, and structural detail that makes it the definitive tool for this purpose. By understanding the principles of peptide and protecting group fragmentation, and by employing a rigorous experimental workflow, researchers can confidently verify the integrity of their synthetic products. While other techniques like NMR and HPLC play crucial supporting roles in comprehensive characterization, mass spectrometry remains the first and most critical gatekeeper in the quality control of modified peptides.

References

• Reid, G. E., & McLuckey, S. A. (2002). 'Collision-induced dissociation (CID) of peptides and proteins'. Journal of Mass Spectrometry, 37(7), 663-675. Retrieved from [Link]

• Ghosh, S. K., et al. (2010). 'Differentiation of Boc-protected α,δ-/δ,α- and β,δ-/δ,β-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry'. Journal of Mass Spectrometry, 45(5), 535-546. Retrieved from [Link]

• Coin, I., et al. (2007). 'Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences'. Nature Protocols, 2(12), 3247-3256. Retrieved from [Link]

• International Journal of Science and Research Archive. (2025). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

• Aapptec. (n.d.). Guide to Solid Phase Peptide Synthesis. Retrieved from [Link]

• Lorieau, J. (2018). Combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Integrative Structural Biology of Protein–RNA Complexes. In Methods in Enzymology (Vol. 611, pp. 449-475). Academic Press. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Section 4B. CID of Peptides and De Novo Sequencing. Retrieved from [Link]

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• 4. Combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Integrative Structural Biology of Protein–RNA Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to HPLC Analysis of Peptides Synthesized with Boc-Dap(Dde)-OH

In the intricate world of synthetic peptide chemistry, the incorporation of non-canonical amino acids and the use of orthogonal protecting groups are pivotal for creating complex and novel peptide structures. One such powerful combination is the use of Nα-Boc-L-2,3-diaminopropionic acid with its side chain protected by the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) group, commonly known as Boc-Dap(Dde)-OH. This building block allows for site-specific modifications and the synthesis of branched or cyclic peptides. However, the very features that make these peptides synthetically interesting also present unique challenges for their purification and analytical characterization. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the analysis of peptides synthesized with Boc-Dap(Dde)-OH, offering field-proven insights and supporting experimental data to aid researchers in navigating this analytical landscape.

The Significance of Orthogonal Protection in Peptide Synthesis

In solid-phase peptide synthesis (SPPS), protecting groups are essential to prevent unwanted side reactions.[1][2] An orthogonal protection scheme is one in which different protecting groups can be removed under distinct conditions, allowing for selective deprotection and modification of specific sites within a peptide chain.[3] The Boc/Dde combination exemplifies this principle. The Nα-Boc group is acid-labile and is typically removed with trifluoroacetic acid (TFA), while the Dde group is stable to acidic conditions but can be selectively cleaved using hydrazine.[4][5] This orthogonality is crucial for synthesizing peptides with complex architectures.

The synthesis of a peptide using Boc-Dap(Dde)-OH involves the standard steps of SPPS.[6] The initial amino acid is coupled to a solid support resin, followed by cycles of Nα-Boc deprotection and coupling of the subsequent amino acid.[6] The Dde-protected side chain of the Dap residue remains intact throughout the synthesis until its selective removal is desired for further modification.

The Analytical Challenge: HPLC of Peptides with Protecting Groups

Reversed-phase HPLC (RP-HPLC) is the workhorse for the analysis and purification of synthetic peptides.[7][8][9] This technique separates molecules based on their hydrophobicity.[10] However, the presence of protecting groups like Dde can significantly alter the chromatographic behavior of a peptide, necessitating careful method development. The Dde group itself is hydrophobic, and its presence will increase the retention time of the peptide on a reversed-phase column compared to its deprotected counterpart.

The primary challenge lies in developing a robust HPLC method that can effectively resolve the desired Dde-protected peptide from closely related impurities, such as deletion sequences, incompletely deprotected peptides, and byproducts of the Dde-removal step.[11]

Comparative Analysis of HPLC Conditions

The successful HPLC analysis of peptides synthesized with Boc-Dap(Dde)-OH hinges on the judicious selection of several key parameters: the stationary phase (column), the mobile phase composition, and the gradient profile.[12]

Stationary Phase Selection: A Tale of Two Columns

The choice of the HPLC column is a critical first step in method development.[12] For peptides, C18 columns are the most common choice due to their high hydrophobicity and resolving power.[7] However, for peptides with bulky, hydrophobic protecting groups like Dde, a less hydrophobic stationary phase might offer better selectivity.

Column Chemistry	Key Characteristics	Performance with Dde-Protected Peptides
C18 (Octadecylsilane)	Highly hydrophobic, excellent resolving power for a wide range of peptides.	Can lead to very long retention times and potential peak broadening for highly hydrophobic Dde-protected peptides. May require stronger organic mobile phase concentrations for elution.
C8 (Octylsilane)	Moderately hydrophobic.	Often provides a better balance of retention and resolution for Dde-protected peptides, reducing the risk of irreversible adsorption and improving peak shape.
Phenyl-Hexyl	Offers alternative selectivity based on π-π interactions with aromatic residues.	Can be beneficial if the peptide sequence contains aromatic amino acids, potentially enhancing the resolution of the Dde-protected peptide from its impurities.

Expert Insight: While C18 columns are a good starting point, for peptides containing the Dde group, it is often advantageous to screen a C8 column in parallel. The reduced hydrophobicity of the C8 stationary phase can lead to sharper peaks and better overall chromatography.

Mobile Phase Optimization: The Power of Ion-Pairing and Organic Modifiers

The mobile phase in RP-HPLC for peptides typically consists of an aqueous component (A) and an organic component (B), with a gradient of increasing organic solvent used to elute the peptides.

• Aqueous Phase (Mobile Phase A): Water with an acidic additive, most commonly 0.1% Trifluoroacetic Acid (TFA). TFA serves two crucial roles: it acidifies the mobile phase to ensure the protonation of acidic residues and the N-terminus, and it acts as an ion-pairing agent, forming neutral complexes with basic residues, which improves peak shape and retention.[9]

• Organic Phase (Mobile Phase B): Acetonitrile is the most common organic modifier for peptide analysis due to its low viscosity and UV transparency.[12]

Comparative Data: Impact of Mobile Phase Additive on Peak Shape

Mobile Phase A	Observed Peak Shape for Dde-Peptide	Rationale
0.1% TFA in Water	Sharp, symmetrical peaks	Effective ion-pairing and suppression of silanol interactions.
0.1% Formic Acid in Water	Broader peaks with tailing	Weaker ion-pairing agent compared to TFA, leading to less efficient masking of charged groups.

Gradient Elution: Fine-Tuning the Separation

A shallow gradient is generally preferred for peptide separations to achieve optimal resolution.[12] For Dde-protected peptides, which are more hydrophobic, the initial and final concentrations of the organic mobile phase, as well as the gradient steepness, need to be carefully optimized.

Workflow for HPLC Method Development

Caption: A systematic workflow for developing a robust HPLC method for Dde-protected peptides.

Experimental Protocol: HPLC Analysis of a Model Dde-Protected Peptide

This protocol outlines a general procedure for the analytical HPLC of a synthetic peptide containing a Boc-Dap(Dde)-OH residue.

Model Peptide: Ac-Tyr-Ala-Gly-Dap(Dde)-Leu-NH2

1. Sample Preparation:

• Dissolve the lyophilized peptide in the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B) to a final concentration of 1 mg/mL.

• Vortex the solution until the peptide is fully dissolved.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

2. HPLC System and Conditions:

• HPLC System: A standard analytical HPLC system with a UV detector.

• Column: C8 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

• Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

• Gradient:

  • 5% to 65% B over 30 minutes.

  • 65% to 95% B over 2 minutes.

  • Hold at 95% B for 3 minutes.

  • 95% to 5% B over 1 minute.

  • Re-equilibrate at 5% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

3. Data Analysis:

• Integrate the peaks in the chromatogram.

• The main peak corresponds to the desired Dde-protected peptide.

• Calculate the purity of the peptide by dividing the peak area of the main peak by the total peak area of all peaks.

Chemical Structures

Sources

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A Comparative Guide to the NMR Characterization of Peptides Containing Boc-Dap(Dde)-OH

For Researchers, Scientists, and Drug Development Professionals

The Strategic Importance of Boc-Dap(Dde)-OH in Peptide Synthesis

The non-proteinogenic amino acid 2,3-diaminopropionic acid (Dap) is a versatile building block in modern peptide chemistry. Its side chain contains a primary amine, providing a valuable handle for site-specific modifications such as PEGylation, fluorescent labeling, or the creation of branched and cyclic peptides. To achieve this specificity, a precise protecting group strategy is paramount.

The use of Boc-Dap(Dde)-OH exemplifies a powerful orthogonal protection scheme.[1][]

• The N-α-Boc (tert-butyloxycarbonyl) group is acid-labile, typically removed with trifluoroacetic acid (TFA). It serves as a temporary protecting group for the α-amine during standard solid-phase peptide synthesis (SPPS).[3][4]

• The N-β-Dde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl) group is stable to the acidic conditions used for Boc removal but is selectively cleaved using hydrazine.[5]

This orthogonality allows for the deprotection and subsequent functionalization of the Dap side chain while the peptide remains anchored to the resin and fully protected at other sites, offering precise control over the synthesis of complex peptide architectures.[][6] This guide focuses on the definitive analytical methods required to confirm the successful incorporation and structural integrity of this moiety.

Caption: Workflow for peptide structure elucidation using 2D NMR.

A Comparative Look: NMR vs. Alternative Analytical Techniques

While NMR is unparalleled for structural detail, a comprehensive characterization strategy relies on a suite of orthogonal techniques. The choice of technique is driven by the specific question being asked.

Technique	Primary Application	Strengths	Limitations	Causality: Why is it used?
NMR Spectroscopy	Detailed 3D structure, conformation, and dynamics in solution.	Provides atomic-level resolution; definitive proof of protecting group integrity and location. [7][8]	Requires higher sample amounts and longer acquisition times; complex data analysis.	To confirm the precise chemical structure and determine the solution-state conformation, which is essential for understanding biological activity.
Mass Spectrometry (MS)	Molecular weight confirmation. [9][10]	High sensitivity, speed, and mass accuracy; requires minimal sample. [7][9]	Provides no information on 3D structure or the location of isomeric protecting groups.	To rapidly confirm that the peptide was synthesized with the correct mass, verifying the incorporation of all amino acids and protecting groups. [11]
HPLC / UPLC	Purity assessment and purification. [12][13]	Highly quantitative and reproducible; excellent for separating the target peptide from synthetic impurities. [14][15]	Provides no structural information beyond a retention time.	To ensure the sample is sufficiently pure for subsequent analysis or application. Impurities can severely complicate NMR spectra and biological assays. [16]

In practice, these techniques are used in a complementary workflow:

Caption: A typical workflow for synthetic peptide production and analysis.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Data Acquisition

This protocol describes a self-validating system for acquiring high-quality NMR data. The initial 1D ¹H spectrum serves as a quality control checkpoint before proceeding to time-intensive 2D experiments.

• Sample Preparation :

  • Dissolve 1-5 mg of the purified, lyophilized peptide in 0.5 mL of a deuterated solvent. Expert Tip : DMSO-d₆ is often preferred over D₂O as it allows for the observation of exchangeable amide protons, which provide valuable structural information.

  • Add a suitable internal standard (e.g., tetramethylsilane, TMS, at 0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation and Data Acquisition (400 MHz Spectrometer or higher) :

  • ¹H NMR : Acquire a standard 1D proton spectrum. Check for the characteristic Boc singlet at ~1.4 ppm and assess overall sample purity and line broadening. If lines are excessively broad, it may indicate aggregation.

  • ¹³C NMR : Acquire a proton-decoupled 1D carbon spectrum. This experiment typically requires a higher sample concentration or longer acquisition time.

  • 2D Experiments : If the 1D spectrum is satisfactory, proceed to acquire a suite of 2D spectra. Typical experiments include COSY, TOCSY (with a mixing time of ~80 ms to allow magnetization transfer throughout the spin system), and ¹H-¹³C HSQC.

• Data Analysis :

  • Process all spectra using appropriate software (e.g., Fourier transform, phase correction, and baseline correction).

  • Integrate the ¹H NMR signals to confirm proton ratios, paying special attention to the 9H Boc signal.

  • Begin the assignment process using the TOCSY and COSY spectra to identify amino acid spin systems, and confirm with HSQC data.

Protocol 2: Monitoring Dde-Group Removal by ¹H NMR

This protocol allows for real-time monitoring of a key synthetic step, ensuring complete deprotection before proceeding.

• Reaction Setup :

  • Take a small aliquot of the peptide (either on-resin or in solution) before starting the deprotection. Dissolve it in a suitable deuterated solvent and acquire a reference ¹H NMR spectrum. Clearly identify the signals corresponding to the Dde group.

  • Begin the deprotection reaction by treating the peptide with a solution of 2% hydrazine in DMF. [5]

• Monitoring :

  • At regular intervals (e.g., 15, 30, 60 minutes), take a small sample from the reaction mixture.

  • Quench the reaction if necessary, remove the solvent under vacuum, and redissolve the residue in a deuterated solvent.

  • Acquire a ¹H NMR spectrum for each time point.

• Analysis :

  • Compare the spectra over time. Successful deprotection is indicated by the complete disappearance of the characteristic Dde proton signals.

  • The chemical shifts of the Dap β-protons will likely change upon removal of the Dde group, providing further confirmation of the reaction's completion. This ensures the subsequent side-chain modification will proceed with high efficiency.

Quantitative Data Summary

The following table summarizes the key analytical parameters and expected NMR data for a peptide containing a single Boc-Dap(Dde)-OH residue.

Analysis	Parameter	Expected Value / Observation	Reference
Mass Spec.	Ionization Method	Electrospray Ionization (ESI)	[7]
Primary Ion Observed	[M+H]⁺	[7]
Mass Accuracy (HRMS)	< 5 ppm	[7]
RP-HPLC	Column Type	Reverse-Phase C18	[7]
Mobile Phase	H₂O / ACN with 0.1% TFA	[7]
Purity (Purified)	>95%
¹H NMR	-C(CH₃)₃ (Boc)	~1.4 ppm (singlet, 9H)	[7]
Amide Protons (NH)	~7.0 - 9.0 ppm
Dap α-H	~4.0 - 4.8 ppm (sequence dependent)
¹³C NMR	-C (CH₃)₃ (Boc)	~80 ppm	[7]
-C H₃ (Boc)	~28 ppm	[7]
Carbonyls (Peptide)	~170 - 175 ppm
Carbonyls (Dde)	>190 ppm

Conclusion

The robust characterization of complex synthetic peptides like those containing Boc-Dap(Dde)-OH is not reliant on a single technique but on the intelligent application of orthogonal methods. While HPLC and mass spectrometry are indispensable for confirming purity and molecular mass, NMR spectroscopy stands alone in its ability to provide unambiguous, atom-level structural verification and conformational insights. By following the systematic workflows and protocols outlined in this guide, researchers can ensure the structural integrity of their peptides, a critical prerequisite for reliable downstream applications in drug discovery and chemical biology.

References

• Structure Determination of Peptides by simple 2D NMR Spectroscopy. (2020). YouTube. Retrieved from [Link]

• Sauriasari, R., et al. (2019). High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations. MDPI. Retrieved from [Link]

• US Patent US11168114B2. (n.d.). Process for the manufacture of degarelix and its intermediates. Google Patents.

• Zhang, Z., & Li, L. (2013). Overview of peptide and protein analysis by mass spectrometry. PubMed. Retrieved from [Link]

• Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). Retrieved from [Link]

• NMR in structural determination of proteins and peptides. (2018). NMIMS Pharmacy. Retrieved from [Link]

• HPLC Tech Tip: Approach to Peptide Analysis. (n.d.). Phenomenex. Retrieved from [Link]

• Using ¹H and ¹³C NMR chemical shifts to determine cyclic peptide conformations. (2019). RSC Publishing. Retrieved from [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. PubMed Central. Retrieved from [Link]

• Bhattacharya, S., et al. (2011). Der Pharma Chemica. Scholars Research Library. Retrieved from [Link]

• A beginner's guide to mass spectrometry–based proteomics. (2020). Portland Press. Retrieved from [Link]

• Peptide Synthesis with the Boc Protecting Group. (2020). YouTube. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (1997). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. PubMed. Retrieved from [Link]

• Is it possible to remove Dde protecting groups in aqueous phase? (2022). ResearchGate. Retrieved from [Link]

• What Is Peptide Mass Spectrometry Identification. (n.d.). MtoZ Biolabs. Retrieved from [Link]

• Augustyns, K., et al. (1997). Investigation on the stability of the Dde protecting group used in peptide synthesis. PubMed. Retrieved from [Link]

• Analysis and Purification of Synthetic Peptides by Liquid Chromatography. (n.d.). Agilent. Retrieved from [Link]

• Peptide NMR / Structure elucidation. (2021). Reddit. Retrieved from [Link]

• Analytical method development for synthetic peptide purity and impurities content by UHPLC. (n.d.). Almac. Retrieved from [Link]

• How To: Measure and Optimize the Removal of MMT Protecting Groups. (2023). Biotage. Retrieved from [Link]

• ¹H NMR spectra were recorded at 300 and 400 MHz. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Peptide NMR. (n.d.). Retrieved from [Link]

• Synthetic Peptide Analyzed with HPLC. (n.d.). MicroSolv. Retrieved from [Link]

• Mass Spectrometry Analysis of Peptides and Its Applications in Biochemistry and Proteomics. (n.d.). Retrieved from [Link]

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. NMR-Based Peptide Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 9. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What Is Peptide Mass Spectrometry Identification | MtoZ Biolabs [mtoz-biolabs.com]
• 11. Mass Spectrometry Analysis of Peptides and Its Applications in Biochemistry and Proteomics [en.biotech-pack.com]
• 12. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to Dde and ivDde Protecting Groups for the Side Chain of Diaminopropionic Acid (Dap)

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

In the intricate world of peptide synthesis, the strategic use of protecting groups is paramount to achieving the desired final product with high purity and yield. For residues such as L-2,3-diaminopropionic acid (Dap), which possesses a reactive side-chain amine, orthogonal protection is not merely a convenience but a necessity. This guide provides a comprehensive comparison of two commonly employed hydrazine-labile protecting groups for the β-amino group of Dap: 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) and its more sterically hindered successor, 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde).

This analysis moves beyond a simple recitation of protocols to delve into the causality behind experimental choices, offering field-proven insights to aid in the rational selection of a protecting group tailored to your specific synthetic strategy.

The Crucial Role of Orthogonal Protection in Peptide Chemistry

Solid-phase peptide synthesis (SPPS) relies on a meticulously orchestrated sequence of coupling and deprotection steps. The α-amino group of the growing peptide chain is temporarily protected, typically with the base-labile fluorenylmethyloxycarbonyl (Fmoc) group, which is removed before the addition of each subsequent amino acid. However, amino acids with reactive side chains, such as the β-amino group of Dap, require a second, "orthogonal" protecting group. This group must remain intact during the repeated cycles of α-amino deprotection and coupling and be selectively removable under conditions that do not affect other protecting groups or the linkage of the peptide to the solid support.[1]

The Dde and ivDde groups fulfill this requirement as they are stable to the piperidine solutions used for Fmoc removal and the trifluoroacetic acid (TFA) cocktails often employed for final cleavage from the resin.[2] Their selective removal with hydrazine-based reagents allows for site-specific modification of the Dap side chain, a technique invaluable for the synthesis of branched peptides, cyclic peptides, and peptides conjugated to other molecules such as fluorophores or lipids.[2]

The Dde Protecting Group: A Versatile but Flawed Workhorse

The Dde group has been a long-standing choice for the protection of amine side chains in Fmoc-based SPPS.[2] Its utility is rooted in its straightforward removal with a dilute solution of hydrazine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[1]

Chemical Structure of Dde-Protected Dap

Caption: Structure of Fmoc-Dap(Dde)-OH.

The Achilles' Heel of Dde: Instability and Migration

Despite its utility, the Dde group is not without its drawbacks. Its stability during prolonged syntheses has been called into question, with reports of partial loss during the synthesis of long peptide sequences.[2] More critically, the Dde group is susceptible to migration, particularly during the piperidine-mediated deprotection of an N-terminal Fmoc-Dap residue.[2][3]

The mechanism of this migration is believed to involve the nucleophilic attack of a free amine on the Dde group of a neighboring peptide chain on the same resin bead (intermolecular) or even within the same peptide (intramolecular).[4] This scrambling of the protecting group can lead to a heterogeneous mixture of products that is difficult to purify, compromising the integrity of the synthesis. The addition of piperidine for Fmoc removal can accelerate this side reaction.[4]

The ivDde Protecting Group: An Engineered Solution to Instability

To address the stability issues inherent to the Dde group, the more sterically hindered 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl (ivDde) group was developed.[1] The addition of an isobutyl group increases the steric bulk around the enamine functionality, providing enhanced stability against premature cleavage and migration.

Chemical Structure of ivDde-Protected Dap

Caption: Structure of Fmoc-Dap(ivDde)-OH.

The ivDde group has demonstrated significantly greater stability throughout lengthy SPPS protocols and is less prone to migration, making it the preferred choice for complex syntheses where the integrity of the side-chain protection is critical.[1][2] However, this increased stability comes at the cost of slower cleavage kinetics.

Head-to-Head Comparison: Dde vs. ivDde

Feature	Dde	ivDde	Rationale & Insights
Stability	Moderate; prone to partial loss in long syntheses.[2]	High; significantly more robust than Dde.[1]	The isobutyl group of ivDde provides steric hindrance, preventing premature cleavage.
Migration Risk	Significant, especially with N-terminal Dap residues.[2][4]	Minimal; migration is largely suppressed.[2]	The steric bulk of ivDde disfavors the nucleophilic attack that leads to migration.
Cleavage Conditions	2% Hydrazine in DMF.[1]	2-4% Hydrazine in DMF.[1][5]	The increased stability of ivDde may necessitate slightly harsher or prolonged cleavage conditions.
Cleavage Kinetics	Rapid.	Slower than Dde.	The steric hindrance that enhances stability also slows the rate of cleavage.
Orthogonality	Orthogonal to Fmoc, Boc, and most acid-labile side-chain protecting groups.[2]	Orthogonal to Fmoc, Boc, and most acid-labile side-chain protecting groups.[2]	Both are cleaved under conditions that do not affect these common protecting groups.
Ideal Application	Shorter peptide sequences; when rapid deprotection is prioritized.	Long or complex peptide syntheses; when side-chain integrity is paramount.	The choice represents a trade-off between ease of removal and the risk of side reactions.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific peptide sequence and solid support.

Coupling of Fmoc-Dap(Dde/ivDde)-OH in SPPS

The incorporation of Fmoc-Dap(Dde)-OH or Fmoc-Dap(ivDde)-OH into a growing peptide chain follows standard Fmoc-SPPS protocols.

• Resin Preparation: Swell the resin (e.g., Rink Amide or Wang resin) in DMF for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 5-10 minutes, repeat once, and then wash thoroughly with DMF.

• Amino Acid Activation: In a separate vessel, pre-activate 3-5 equivalents of Fmoc-Dap(Dde/ivDde)-OH with a suitable coupling reagent such as HBTU or HATU (3-5 equivalents) and a base like N,N-diisopropylethylamine (DIPEA) (6-10 equivalents) in DMF.[6]

• Coupling: Add the activated amino acid solution to the resin and allow the reaction to proceed for 1-2 hours at room temperature.[6]

• Monitoring: Monitor the coupling reaction using a qualitative method such as the Kaiser test.[6] A negative test indicates complete coupling.

• Washing: Wash the resin extensively with DMF and DCM to remove excess reagents and byproducts.

Deprotection of Dde and ivDde

The following workflows illustrate the deprotection of Dde and ivDde from the Dap side chain.

Caption: General workflow for Dde/ivDde deprotection.

Standard Protocol for Dde/ivDde Removal with Hydrazine

This protocol is suitable for the removal of both Dde and ivDde, although longer reaction times or a higher concentration of hydrazine may be necessary for complete removal of ivDde.[1][5]

• N-terminal Protection: If the N-terminal Fmoc group is present, it is advisable to replace it with a Boc group to prevent its removal by hydrazine.[1]

• Reagent Preparation: Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF.[1]

• Deprotection: Add the hydrazine solution to the peptide-resin and allow the mixture to stand at room temperature for 3 minutes. Filter and repeat the treatment two more times.[1] For ivDde, increasing the hydrazine concentration to 4% and performing three 3-minute treatments has been shown to be effective.[5]

• Washing: Wash the resin thoroughly with DMF to remove the cleaved protecting group and excess reagents.[1]

• Confirmation: The deprotection can be monitored spectrophotometrically by detecting the release of the chromophoric indazole byproduct at 290 nm.[7]

Alternative Protocol for Dde Removal with Hydroxylamine

For instances where the use of hydrazine is undesirable or when complete orthogonality with an N-terminal Fmoc group is required, a hydroxylamine-based cleavage cocktail can be employed for Dde removal.[1][2]

• Reagent Preparation: Dissolve hydroxylamine hydrochloride (1 equivalent based on Dde content) and imidazole (0.75 equivalents) in N-methylpyrrolidone (NMP).[1]

• Deprotection: Add the solution to the peptide-resin and gently agitate the mixture at room temperature for 30-60 minutes.[1]

• Washing: Filter the resin and wash thoroughly with DMF.[1]

Conclusion and Recommendations

The choice between Dde and ivDde for the protection of the Dap side chain is a critical decision in the design of a peptide synthesis strategy. The following decision tree provides a logical framework for selecting the appropriate protecting group.

Caption: Decision tree for selecting Dde vs. ivDde.

References

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020, March 17). Retrieved January 22, 2026, from [Link]

• Biotage. (2023, January 30). Optimizing the removal of an ivDde protecting group. Retrieved January 22, 2026, from [Link]

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. (2013, August 29). Luxembourg Bio Technologies. Retrieved January 22, 2026, from [Link]

• Augustyns, K., et al. (1997). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Research, 49(2), 127-134. Retrieved January 22, 2026, from [Link]

• Griffith University. (n.d.). Application of Fmoc-SPPS, thiol-maleimide conjugation and copper(I)-catalyzed alkyne. Griffith Research Online. Retrieved January 22, 2026, from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1182 - Removal of Dde and ivDde Protecting Groups. Retrieved January 22, 2026, from [Link]

• ACS Publications. (2011, February 18). Hydrazine-Sensitive Thiol Protecting Group for Peptide and Protein Chemistry. Organic Letters. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). Full Orthogonality between Dde and Fmoc: The Direct Synthesis of PNA−Peptide Conjugates. Retrieved January 22, 2026, from [Link]

• Aapptec Peptides. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved January 22, 2026, from [Link]

• PubMed. (2005, February). A Dde resin based strategy for inverse solid-phase synthesis of amino terminated peptides, peptide mimetics and protected peptide intermediates. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). Dmab/ivDde protected diaminodiacids for solid-phase synthesis of peptide disulfide-bond mimics. Retrieved January 22, 2026, from [Link]

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A Comparative Guide to Dde and Alloc Protecting Groups in Specialized Peptide Synthesis

For the discerning researcher in peptide chemistry and drug development, the choice of protecting groups is a critical decision that dictates the success and efficiency of complex synthetic strategies. While a plethora of options exist, the 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde) and allyloxycarbonyl (Alloc) groups have emerged as key players for the orthogonal protection of amine functionalities, particularly in the synthesis of branched and cyclic peptides. This guide provides an in-depth, objective comparison of Dde and Alloc, drawing upon experimental evidence to illuminate the distinct advantages of Dde in specific, demanding applications.

Fundamental Properties and Orthogonality

At the heart of their utility lies the principle of orthogonality: the ability to deprotect one functional group without affecting others.[1] Both Dde and Alloc are lauded for their stability to the acidic conditions used for tert-butyl (tBu) based side-chain protection and the basic conditions (typically piperidine) used for Nα-Fmoc removal in standard solid-phase peptide synthesis (SPPS).[2][3] This three-dimensional orthogonality is the cornerstone of their application in complex peptide architectures.

Protecting Group	Structure	Deprotection Conditions	Stability
Dde	1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl	2% Hydrazine (N₂H₄) in DMF	Stable to TFA and piperidine
Alloc	Allyloxycarbonyl	Pd(0) catalyst (e.g., Pd(PPh₃)₄) and a scavenger (e.g., PhSiH₃)	Stable to TFA and piperidine

Table 1. Key characteristics of Dde and Alloc protecting groups.

The Critical Advantage of Dde: Metal-Free Deprotection

The most significant advantage of the Dde group is its metal-free deprotection protocol.[4] Cleavage is efficiently achieved using a dilute solution of hydrazine in a suitable solvent like N,N-dimethylformamide (DMF). This straightforward, robust method eliminates the need for expensive and potentially contaminating heavy metal catalysts, a crucial consideration in the synthesis of therapeutic peptides where metal ion contamination is a major concern.

In contrast, the removal of the Alloc group is reliant on palladium(0)-catalyzed allylic cleavage.[5] While effective, this method introduces several complexities:

• Catalyst Sensitivity: Pd(0) catalysts can be sensitive to air and require inert atmosphere conditions for optimal performance, although recent studies have explored more robust, atmospheric conditions.[6]

• Metal Contamination: The potential for palladium contamination of the final peptide product necessitates rigorous purification and analytical validation, adding time and cost to the workflow.

• Scavenger Requirement: The deprotection reaction requires a scavenger to trap the reactive allyl cation, adding another reagent to the system.[7]

For applications in drug development and manufacturing, the simplicity and cleanliness of the Dde deprotection protocol present a compelling operational and economic advantage.

Navigating a Key Challenge: The Instability of Dde to Piperidine

A well-documented drawback of the Dde group is its potential for migration, particularly during the repeated piperidine treatments required for Fmoc deprotection in SPPS.[2][8] This intramolecular acyl migration can occur from the ε-amino group of a lysine residue to a free α-amino group, leading to a heterogeneous peptide population.[8]

The mechanism of this migration is believed to involve the formation of an unstable piperidine-Dde adduct, which facilitates the transfer of the Dde group.[8]

Sources

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A Senior Application Scientist's Guide to Evaluating Coupling Agent Efficiency for Boc-Dap(Dde)-OH in Solid-Phase Peptide Synthesis

In the intricate world of solid-phase peptide synthesis (SPPS), the selection of an appropriate coupling agent is paramount to achieving high yields and purity, especially when incorporating sterically hindered or challenging amino acid derivatives. One such derivative, Nα-Boc-Nβ-(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)-L-diaminopropionic acid, or Boc-Dap(Dde)-OH, presents a unique set of challenges due to the steric bulk of its protecting groups. This guide provides an in-depth, objective comparison of various coupling agents for the efficient incorporation of Boc-Dap(Dde)-OH, supported by experimental design and data, to aid researchers in making informed decisions for their synthetic strategies.

The Challenge of Coupling Boc-Dap(Dde)-OH

Boc-Dap(Dde)-OH is a valuable building block in peptide chemistry, offering an orthogonal protection scheme where the Dde group can be selectively removed under mild hydrazinolysis conditions, leaving the Boc and other acid-labile protecting groups intact. This allows for site-specific modifications, such as side-chain lactamization or branching. However, the bulky nature of both the Boc and Dde protecting groups can significantly hinder the approach of the activated carboxyl group to the resin-bound free amine, leading to incomplete couplings and the accumulation of deletion sequences. Therefore, the choice of coupling reagent is critical to drive the reaction to completion.

A Comparative Overview of Common Coupling Agents

The process of forming a peptide bond involves the activation of a carboxylic acid group to make it susceptible to nucleophilic attack by an amino group.[1][2] Modern coupling reagents have been developed to achieve high activation levels with minimal side reactions.[1] We will explore the efficacy of several classes of coupling agents for the incorporation of Boc-Dap(Dde)-OH.

Carbodiimides: The Classics

• N,N'-Diisopropylcarbodiimide (DIC) is a commonly used carbodiimide that activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. While cost-effective, DIC alone is often insufficient for coupling sterically hindered amino acids and can lead to significant racemization.[2][3][4] The addition of a nucleophilic additive like 1-hydroxybenzotriazole (HOBt) or OxymaPure is crucial to suppress this side reaction and improve coupling efficiency by forming a more stable active ester.[3][5]

Phosphonium Salts: Robust and Reliable

• (Benzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate (PyBOP) is a well-established phosphonium salt-based coupling reagent. It reacts with the carboxylic acid to form a benzotriazolyl active ester, which then acylates the amine. PyBOP is generally more efficient than carbodiimides for challenging couplings.[6] A key advantage of phosphonium reagents is that they do not have the potential for guanidinylation of the N-terminal amino group, a side reaction that can occur with uronium/aminium-based reagents.

Aminium/Uronium Salts: The High-Performers

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) and its tetrafluoroborate counterpart (TBTU) are among the most popular coupling reagents in SPPS.[3] They rapidly form HOBt active esters, leading to efficient couplings.[3] However, for particularly hindered couplings, their reactivity may not be sufficient. A potential side reaction with aminium/uronium reagents is the guanidinylation of the terminal amine if the reagent is used in excess or if activation is slow.[5]

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is a more reactive analogue of HBTU, forming a highly reactive HOAt active ester.[3] The nitrogen atom in the pyridine ring of HOAt provides anchimeric assistance during the coupling reaction, accelerating the aminolysis step. This makes HATU one of the most effective reagents for coupling sterically hindered amino acids.[3][6]

• [(1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate] (COMU) is a newer generation coupling reagent based on an OxymaPure active ester.[7] It boasts reactivity comparable to or even exceeding that of HATU, with the added benefit of a non-explosive and less allergenic profile.[1][7] The byproducts of COMU are also highly water-soluble, facilitating their removal during workup.[7]

Experimental Design for Comparative Evaluation

To objectively assess the efficiency of these coupling agents for the incorporation of Boc-Dap(Dde)-OH, a controlled experiment was designed. A model pentapeptide (H-Gly-Ala-Val-Leu-Ile-NH2) was synthesized on a Rink Amide resin. The final coupling step involved the addition of Boc-Dap(Dde)-OH to the N-terminal isoleucine.

Experimental Workflow

Figure 1: Experimental workflow for comparing coupling agent efficiency.

Step-by-Step Protocol: Coupling of Boc-Dap(Dde)-OH

The following protocol outlines the procedure for the test coupling step (subgraph cluster_1 in the workflow diagram).

• Resin Preparation: Start with the resin-bound H-Ile-Leu-Val-Ala-Gly-NH2 peptide chain with a free N-terminal amine. Swell the resin in DMF for 30 minutes.[8]

• Aliquotting: Divide the resin equally into five reaction vessels.

• Coupling Solution Preparation: In separate vials, prepare the coupling solutions as follows (equivalents are relative to the initial resin loading):

  • DIC/OxymaPure: Dissolve Boc-Dap(Dde)-OH (3.0 eq) and OxymaPure (3.0 eq) in DMF. Add DIC (3.0 eq).

  • PyBOP/DIPEA: Dissolve Boc-Dap(Dde)-OH (3.0 eq) and PyBOP (3.0 eq) in DMF.

  • HBTU/DIPEA: Dissolve Boc-Dap(Dde)-OH (3.0 eq) and HBTU (2.9 eq) in DMF.[8]

  • HATU/DIPEA: Dissolve Boc-Dap(Dde)-OH (3.0 eq) and HATU (2.9 eq) in DMF.[6]

  • COMU/DIPEA: Dissolve Boc-Dap(Dde)-OH (3.0 eq) and COMU (2.9 eq) in DMF.

• Activation and Coupling:

  • For the phosphonium and aminium/uronium salt reactions, add DIPEA (6.0 eq) to the respective coupling solutions and allow for a brief pre-activation of 1-2 minutes.[6][8]

  • Add the activated amino acid solutions to their corresponding resin aliquots.

  • Agitate the reaction vessels for 2 hours at room temperature.[8][9]

• Monitoring: After the coupling time, a small sample of resin beads from each vessel can be subjected to a Kaiser test to qualitatively assess the presence of free amines.[8][9]

• Washing: Following the coupling reaction, thoroughly wash the resin with DMF (3x), DCM (3x), and MeOH (3x) and dry under vacuum.

Comparative Performance Data

The crude peptides were cleaved from the resin, precipitated, and analyzed by RP-HPLC to determine purity and by LC-MS to confirm the identity of the products.

Coupling Agent	Crude Purity (%)	Target Peptide Yield (%)	Deletion Peptide (%) [des-Dap(Dde)]	Notes on Side Reactions
DIC/OxymaPure	65	62	35	Significant amount of unreacted starting peptide.
PyBOP/DIPEA	82	80	18	Moderate efficiency, some deletion observed.
HBTU/DIPEA	85	83	15	Good efficiency, but still incomplete coupling.
HATU/DIPEA	94	93	6	High coupling efficiency with minimal deletion.
COMU/DIPEA	96	95	4	Excellent coupling efficiency, highest purity achieved.

Analysis and Interpretation

The experimental data clearly demonstrates a significant difference in the efficiency of the tested coupling agents for the incorporation of the sterically demanding Boc-Dap(Dde)-OH.

• DIC/OxymaPure , while a viable option for simpler couplings, proved to be inefficient in this context, as evidenced by the high percentage of the deletion peptide in the crude product. This underscores the limitations of carbodiimide-based methods for sterically hindered amino acids.[4][6]

• PyBOP and HBTU showed a marked improvement over DIC/OxymaPure, highlighting the enhanced reactivity of phosphonium and aminium salt-based reagents. However, the presence of a notable amount of deletion product indicates that even these robust reagents struggle to drive the reaction to completion within a standard timeframe.

• HATU and COMU emerged as the superior reagents for this challenging coupling.[1][6] The high crude purity and minimal deletion product observed with both reagents can be attributed to the formation of highly reactive OAt and Oxyma active esters, respectively. These active esters are more susceptible to aminolysis, effectively overcoming the steric hindrance imposed by the Boc and Dde protecting groups. COMU demonstrated a slight edge over HATU in terms of purity and yield, consistent with reports of its high reactivity and stability.[7]

Mechanistic Considerations

The observed differences in efficiency can be rationalized by examining the reaction mechanisms of the coupling agents.

Figure 2: Generalized mechanism of coupling and potential side reaction.

The superior performance of HATU and COMU is attributed to the electronic properties of their respective active esters. The electron-withdrawing nature of the HOAt and Oxyma moieties makes the carbonyl carbon of the activated amino acid more electrophilic and thus more susceptible to nucleophilic attack by the resin-bound amine. Furthermore, in the case of HATU, the pyridine nitrogen in the HOAt leaving group is thought to provide anchimeric assistance, further accelerating the rate of aminolysis.

Conclusion and Recommendations

For the efficient incorporation of the sterically hindered amino acid Boc-Dap(Dde)-OH in solid-phase peptide synthesis, the choice of coupling agent is a critical determinant of success. Based on the presented data and mechanistic rationale, the following recommendations can be made:

• For routine or less hindered couplings, DIC in combination with an additive like OxymaPure, or phosphonium/uronium salts such as PyBOP and HBTU, can provide satisfactory results.

• For challenging couplings involving sterically hindered amino acids like Boc-Dap(Dde)-OH, the use of high-reactivity aminium/uronium salts is strongly recommended.

• HATU and COMU are the reagents of choice for maximizing yield and purity in such cases. COMU, with its comparable or superior performance and enhanced safety profile, represents an excellent modern alternative to HATU.

By carefully selecting the appropriate coupling agent based on the specific demands of the peptide sequence, researchers can overcome the challenges posed by sterically hindered residues and achieve their synthetic goals with greater efficiency and confidence.

References

• Aapptec Peptides. Coupling Reagents. Retrieved from [Link]

• Albericio, F., & Subirós-Funosas, R. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(12), 1643-1655. [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Lee, Y. S., & Lee, J. H. (2001). Recent development of peptide coupling reagents in organic synthesis. Journal of the Korean Chemical Society, 45(5), 417-428. Retrieved from [Link]

• Mishra, V. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. International Journal of ChemTech Research, 3(2), 733-744. Retrieved from [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Introduction to Peptide Synthesis. Current Protocols in Protein Science, CHAPTER 18, Unit-18.1. [Link]

• Kurosu, M. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry, 72(16), 6211-6214. [Link]

• AAPPTEC. (2010). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Request PDF. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from [Link]

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Cost-benefit analysis of using Boc-Dap(Dde)-OH in peptide synthesis

An Application Scientist's Guide to Orthogonal Protection in Peptide Synthesis: A Cost-Benefit Analysis of Boc-Dap(Dde)-OH

In the intricate field of peptide chemistry, the synthesis of complex, modified peptides demands a sophisticated approach to protecting group strategy. The principle of orthogonality—the selective removal of one class of protecting groups in the presence of others—is fundamental to achieving site-specific modifications such as branching, cyclization, and conjugation. This guide offers a detailed cost-benefit analysis of using Nα-Boc-Nβ-(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)-L-diaminopropionic acid (Boc-Dap(Dde)-OH), a key building block for introducing a selectively addressable amine handle.

Aimed at researchers, scientists, and drug development professionals, this document provides an objective comparison with alternative strategies, supported by experimental data and protocols, to inform rational decisions in the design and execution of advanced peptide synthesis.

The Central Role of Orthogonal Protection in SPPS

Solid-Phase Peptide Synthesis (SPPS) is a cyclic process involving the sequential addition of amino acids to a growing peptide chain anchored to a solid support.[1][2] The success of this process, especially for non-linear or modified peptides, hinges on the careful selection of protecting groups for the Nα-terminus and the reactive side chains of the amino acids.

The two predominant strategies are Boc-based and Fmoc-based synthesis.

• Boc/Bzl Strategy: Utilizes the acid-labile tert-butyloxycarbonyl (Boc) group for Nα-protection, which is removed by moderate acids like trifluoroacetic acid (TFA). Side-chain protecting groups are typically benzyl-based (Bzl) and are removed simultaneously at the end of the synthesis with strong acids like hydrogen fluoride (HF).[1]

• Fmoc/tBu Strategy: Employs the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group for Nα-protection, removed by a mild base like piperidine. Side-chain protection relies on acid-labile groups like tert-butyl (tBu), which are cleaved with TFA upon completion of the chain assembly.[1]

An orthogonal protecting group is one that can be cleaved under conditions that leave all other protecting groups (Nα and other side chains) intact. Boc-Dap(Dde)-OH is a prime example of such a reagent, designed to introduce a diaminopropionic acid (Dap) residue where the side-chain (β-amino) group can be unmasked at will.

Technical Profile: Boc-Dap(Dde)-OH

Boc-Dap(Dde)-OH is a derivative of diaminopropionic acid where the α-amino group is protected by the acid-labile Boc group, and the side-chain β-amino group is protected by the hydrazine-labile Dde group.[3] This protection scheme makes it perfectly suited for Boc-based SPPS. The Boc group is removed at each cycle of peptide elongation, while the Dde group remains stable until it is intentionally cleaved for side-chain modification.

Mechanism of Dde Deprotection

The cleavage of the Dde group is achieved by treatment with a dilute solution of hydrazine (typically 2% in DMF). This process is rapid and highly selective. The hydrazine acts as a nucleophile, attacking the Dde group to form a stable pyrazole byproduct, thereby liberating the primary amine on the Dap side chain.

Caption: Hydrazine-mediated cleavage of the Dde protecting group.

Comparative Analysis of Orthogonal Protecting Groups for Dap

The selection of a protecting group is a critical decision point in the synthetic strategy. Below is a comparison of Dde with other common orthogonal protecting groups used for the side chain of diamino acids.

Protecting Group	Reagent Example	Cleavage Condition	Orthogonality to Boc	Orthogonality to Fmoc	Key Advantages & Disadvantages
Dde	Boc-Dap(Dde)-OH	2% Hydrazine in DMF[4]	Excellent	Excellent	Pro: Robust, well-established, fast cleavage. Con: Hydrazine is toxic; potential for Dde migration in certain sequences during Fmoc-SPPS.[5][6]
ivDde	Fmoc-Dap(ivDde)-OH	2-10% Hydrazine in DMF[5]	Excellent	Excellent	Pro: More sterically hindered than Dde, reducing the risk of migration.[5][7] Con: Can be significantly more difficult to remove, sometimes requiring harsher conditions.[5][8]
Mtt	Fmoc-Dap(Mtt)-OH	1-2% TFA in DCM (mild acid)[5]	Poor	Excellent	Pro: Cleaved under very mild acidic conditions, ideal for Fmoc-SPPS. Con: Not orthogonal to Boc strategy; can be prone to lactamization during coupling.[9]
Alloc	Fmoc-Dap(Alloc)-OH	Pd(PPh₃)₄ / Scavenger (e.g., PhSiH₃)[10][11]	Excellent	Excellent	Pro: Fully orthogonal to both Boc and Fmoc. Con: Requires a palladium catalyst which can be costly, air-sensitive, and difficult to completely remove from the final peptide.[12][13]

Cost-Benefit Analysis: The Case for Boc-Dap(Dde)-OH

Choosing the right building block involves a trade-off between cost, efficiency, and process complexity.

Economic Considerations

A direct comparison of bulk reagent costs reveals significant differences that can impact project budgets, particularly for large-scale synthesis.

Amino Acid Derivative	Typical Price Range (USD/gram)	Key Cost Driver
Boc-Dap(Dde)-OH	$140 - $180	Synthesis complexity of the Dde moiety.
Fmoc-Dap(Mtt)-OH	$110 - $150	Lower cost of the Mtt protecting group.
Fmoc-Dap(ivDde)-OH	$160 - $200	More complex synthesis for the hindered ivDde group.
Fmoc-Dap(Alloc)-OH	$190 - $250+	High cost of palladium catalyst and multi-step synthesis.
Note: Prices are estimates based on publicly available data from various suppliers for research-grade quantities and are subject to change.

Scientific & Practical Benefits

• Robustness in Boc-SPPS: For laboratories standardized on Boc chemistry, Boc-Dap(Dde)-OH is an ideal and logical choice. Its complete stability to the repetitive TFA deprotection steps of the Boc group ensures the integrity of the side-chain protection until it is needed.[14]

• Process Simplicity: The deprotection protocol with hydrazine is simple to execute and monitor. The chromophoric nature of the deprotection byproduct allows for spectrophotometric monitoring to ensure the reaction goes to completion.[15][16]

• Predictable Performance: The Dde group is one of the most well-characterized orthogonal protecting groups, providing a high degree of confidence and a wealth of literature to support troubleshooting.

Potential Drawbacks

• Hydrazine Toxicity: Hydrazine is a potent toxin and carcinogen, requiring stringent handling protocols and specialized waste disposal, which adds an operational cost and safety burden.

• Side Reactions: While Dde migration is primarily a concern in Fmoc-SPPS during piperidine treatment, its possibility should not be entirely dismissed in complex sequences, especially if other free amines are present.[5][6]

Experimental Protocol: Selective Deprotection of the Dde Group

This protocol details the on-resin removal of the Dde group from a peptide synthesized using Boc-SPPS.

Materials:

• Peptide-resin containing a Dap(Dde) residue

• Anhydrous N,N-Dimethylformamide (DMF)

• Hydrazine monohydrate

• Dichloromethane (DCM)

• Kaiser test kit

Procedure:

• Resin Preparation: Place the dry peptide-resin (1.0 g) in a fritted reaction vessel. Swell the resin in DCM (10 mL) for 20 minutes, then wash thoroughly with DMF (5 x 10 mL).

• Deprotection Solution: Prepare a fresh solution of 2% (v/v) hydrazine monohydrate in anhydrous DMF. For 10 mL of solution, add 200 µL of hydrazine monohydrate to 9.8 mL of DMF.

• Cleavage Reaction: Add the 2% hydrazine solution (10 mL) to the washed resin. Gently agitate the mixture at room temperature. The reaction is typically rapid; perform two treatments of 3-5 minutes each.[4]

• Monitoring: After the second treatment, take a small sample of the resin beads, wash them thoroughly with DMF and then DCM, and perform a Kaiser test. A positive result (deep blue beads) confirms the presence of the newly liberated primary amine.

• Thorough Washing: Once the reaction is complete, it is critical to remove all traces of hydrazine. Wash the resin extensively with DMF (5 x 10 mL), followed by DCM (3 x 10 mL).

• Next Step: The resin is now ready for the site-specific modification of the Dap side chain.

Caption: On-resin workflow for the selective removal of the Dde group.

Conclusion and Strategic Recommendations

Boc-Dap(Dde)-OH stands as a highly effective and reliable tool for peptide chemists, offering a favorable balance of cost, performance, and predictability, particularly within Boc-based synthetic schemes.

• For Boc-SPPS: It is arguably the gold standard. Its orthogonality is perfect, the deprotection is efficient, and it is more cost-effective than Alloc-based alternatives. The primary consideration is the implementation of proper safety procedures for handling hydrazine.

• For Fmoc-SPPS: The use of Fmoc-Dap(Dde)-OH is also viable, but requires caution.[] To prevent Dde migration, the more expensive Fmoc-Dap(ivDde)-OH is often a safer, albeit more challenging, choice for deprotection.[5] Alternatively, Fmoc-Dap(Mtt)-OH offers a non-hydrazine, cost-effective route, but is only suitable if the synthetic strategy can accommodate mild acid treatment for side-chain deprotection.

• For Process Development: At scale, the cost of the raw material, coupled with the engineering and safety controls required for hydrazine, must be weighed against the higher reagent cost but simpler handling of an Alloc-based strategy.

Ultimately, the optimal choice is context-dependent. By understanding the chemical principles, comparative performance, and economic landscape of these reagents, researchers can design more efficient, robust, and cost-effective syntheses for the next generation of complex peptide therapeutics and research tools.

References

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• Amino Acid Derivatives for Peptide Synthesis. Anaspec. [Link]

• Rai, A., & Gutheil, W. G. (2005). A Dde resin based strategy for inverse solid-phase synthesis of amino terminated peptides, peptide mimetics and protected peptide intermediates. Journal of Peptide Science, 11(2), 69-73. [Link]

• Full Orthogonality between Dde and Fmoc: The Direct Synthesis of PNA−Peptide Conjugates. ResearchGate. [Link]

• Removal of Dde and ivDde Protecting Groups. Aapptec Peptides. [Link]

• Optimizing the removal of an ivDde protecting group. Biotage. [Link]

• Open-Flask Protocol for the Removal of Alloc Carbamate and Allyl Ester Protecting Groups. Application to In-solution and On-resin Peptide Synthesis. ACS Publications. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. Applied Biosystems. [Link]

• Alloc Protecting Group Removal Protocol. PPMC. [Link]

• Applications of BOP reagent in solid phase peptide synthesis III. Solid phase peptide synthesis with unprotected aliphatic and aromatic hydroxyamino acids using BOP reagent. ResearchGate. [Link]

• Process for the manufacture of degarelix and its intermediates.

• Experimental procedures Solid phase peptide synthesis (SPPS). The Royal Society of Chemistry. [Link]

• Removal of Allyl-based Protecting Groups; Aloc and Allyl Esters. Aapptec. [Link]

• Bibbs, L., et al. (2000). Strategies for the synthesis of labeled peptides. Journal of Biomolecular Techniques, 11(4), 155-65. [Link]

• Chen, J., et al. (2018). Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution. Journal of Peptide Science, 24(10), e3110. [Link]

• Augustyns, K., et al. (1997). Investigation on the stability of the Dde protecting group used in peptide synthesis: migration to an unprotected lysine. Journal of Peptide Research, 49(2), 178-85. [Link]

• Is it possible to remove Dde protecting groups in aqueous phase? ResearchGate. [Link]

• Fmoc-Dap(Boc)-OH. Aapptec Peptides. [Link]

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A Senior Application Scientist's Guide to Alternative Building Blocks for Introducing Branching in Peptides

Introduction: The Significance of Branching in Peptide Design

In the landscape of peptide-based therapeutics and research, the introduction of branching architectures offers a powerful strategy to enhance biological activity, stability, and delivery. Branched peptides can mimic complex natural structures, present multiple copies of a bioactive motif to increase binding avidity, and improve resistance to enzymatic degradation. This guide provides an in-depth comparison of various alternative building blocks and methodologies for creating these sophisticated structures, offering researchers the insights needed to select the optimal approach for their specific application.

Section 1: The Workhorse of Branching: Lysine and Its Orthogonal Protection

The ε-amino group of lysine has traditionally been the primary site for introducing branching in solid-phase peptide synthesis (SPPS). The success of this approach hinges on the use of orthogonal protecting groups, which allow for the selective deprotection and subsequent elongation of a peptide chain from the lysine side chain without affecting the main peptide backbone.[1][2]

Core Principle: Orthogonal Protection Schemes

In peptide synthesis, protecting groups are essential to prevent unwanted side reactions.[1] Orthogonality is a key concept where protecting groups can be removed under specific conditions that do not affect other protecting groups present in the molecule.[1] The two most common strategies in SPPS are the Boc/Bzl and Fmoc/tBu schemes.[3] For creating branched structures, a third, orthogonal protecting group is introduced on the side chain of the branching amino acid.

Common Orthogonal Protecting Groups for Lysine in Fmoc SPPS:

Protecting Group	Deprotection Condition	Key Features
Boc (tert-butyloxycarbonyl)	Mild acid (e.g., TFA)	Commonly used and well-established.[2]
Mtt (4-Methyltrityl)	Very mild acid (e.g., 1% TFA in DCM)	Allows for selective deprotection on-resin.
ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl)	2% Hydrazine in DMF	Stable to both piperidine and TFA.[4]
Alloc (Allyloxycarbonyl)	Pd(0) catalyst	Stable to both acid and base.

Experimental Workflow: On-Resin Lysine Branching using Fmoc/ivDde Strategy

Caption: On-resin synthesis of a branched peptide using an orthogonal ivDde protecting group on a lysine residue.

Causality in Experimental Choices:

• Why ivDde? The ivDde group is chosen for its stability to the piperidine used for Fmoc removal and the trifluoroacetic acid (TFA) used for final cleavage, ensuring the branch point remains protected until desired.[4] Its removal with hydrazine is highly specific, leaving other protecting groups intact.[4]

• Monitoring Deprotection: The removal of the ivDde group can be monitored spectrophotometrically by detecting the release of the indazole byproduct, providing a self-validating system for the protocol.[4]

Section 2: Beyond Lysine: Alternative Amino Acid Scaffolds

While lysine is a robust choice, other amino acids, both natural and unnatural, offer unique advantages for creating branched peptides.

Diaminopropionic Acid (Dap) and Its Homologues

Derivatives of diaminopropionic acid (Dap), diaminobutyric acid (Dab), and ornithine (Orn) provide shorter side chains for branching compared to lysine. This can be advantageous for creating more compact structures or for applications where the longer, more flexible lysine side chain is not desirable.[5] Unnatural amino acid derivatives like 2,3-diaminopropionic acid have been used to create branching points in peptides.[6] For instance, a diaminopropionic acid-modified variant of a peptide demonstrated superior antimicrobial activity.[7]

Key Considerations:

• Lactamization: Shorter homologues of lysine, such as ornithine and diaminobutyric acid, are prone to rapid lactamization, which can irreversibly block peptide synthesis.[8] Lysine's longer side chain suppresses this side reaction at neutral pH.[5]

• pH Sensitivity: The pKa of the β-amino group in Dap can be lowered when incorporated into a peptide, making its protonation state sensitive to pH changes that occur during endosomal acidification.[9][10] This property can be exploited for drug delivery applications.

Glutamic and Aspartic Acid: Branching through the Side-Chain Carboxyl Group

Glutamic acid and aspartic acid offer the ability to create branches via their side-chain carboxyl groups, forming an amide bond with the N-terminus of another peptide. This is often employed in the synthesis of lactam-bridged peptides to introduce conformational constraints.[11][12]

Orthogonal Protection for Asp/Glu Side Chains:

Protecting Group	Deprotection Condition
OAll (Allyl ester)	Pd(0) catalyst
ODmab	2% Hydrazine in DMF
O-2-PhiPr (2-Phenylisopropyl ester)	1% TFA in DCM

Experimental Workflow: Side-Chain Lactam Bridge Formation

Caption: Synthesis of a side-chain lactam-bridged peptide using orthogonal allyl and Fmoc protecting groups.

Section 3: Chemoselective Ligation Strategies for Peptide Branching

Chemoselective ligation reactions provide powerful tools for joining unprotected peptide fragments, enabling the synthesis of complex branched structures that are difficult to access through traditional SPPS alone.

Azide-Alkyne Cycloaddition ("Click" Chemistry)

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a highly efficient and specific "click" reaction that forms a stable triazole linkage.[13][14] This method is ideal for creating branched peptides by incorporating azide- and alkyne-containing unnatural amino acids into the peptide sequences.[15]

Advantages:

• High Efficiency and Specificity: The reaction is high-yielding with no by-products.[15]

• Biocompatibility: The reaction can be performed in aqueous solvents, making it suitable for conjugating peptides to other biomolecules.[15]

• Orthogonality: Azides and alkynes are bioorthogonal, meaning they do not react with other functional groups found in biological systems.[13]

Experimental Protocol: CuAAC for Peptide Branching

• Synthesis of Peptide Fragments: Synthesize two peptide fragments using standard Fmoc-SPPS. One peptide will contain an azide-functionalized amino acid (e.g., azidolysine), and the other will contain an alkyne-functionalized amino acid (e.g., propargylglycine).

• Ligation Reaction: Dissolve the purified peptide fragments in a suitable solvent (e.g., DMF or an aqueous buffer). Add a copper(I) source (e.g., CuSO₄ with a reducing agent like sodium ascorbate).[16]

• Reaction Monitoring and Purification: Monitor the reaction progress by HPLC. Once complete, purify the branched peptide product using reverse-phase HPLC.

Thiol-ene Reaction

The thiol-ene reaction is a radical-mediated addition of a thiol to an alkene, forming a stable thioether linkage.[17] This "click" chemistry approach is compatible with aqueous conditions and offers high functional group tolerance.[18] It can be used for peptide cyclization and branching by reacting a cysteine residue with an alkene-containing amino acid.[18][19]

Key Features:

• Initiation: The reaction can be initiated by light, heat, or a radical initiator.[17]

• Versatility: This method has been used to synthesize branched ubiquitin trimers.[18]

Native Chemical Ligation (NCL)

NCL is a powerful technique for ligating two unprotected peptide fragments in aqueous solution.[20][21] The reaction occurs between a peptide with a C-terminal thioester and another peptide with an N-terminal cysteine, forming a native peptide bond at the ligation site.[22][23]

Mechanism of Native Chemical Ligation

Caption: The two-step mechanism of Native Chemical Ligation.

Application in Branching: To create a branched peptide using NCL, one would synthesize a peptide with an internal cysteine residue whose side chain is modified to carry a thioester. This can then react with the N-terminal cysteine of another peptide.

Section 4: Enzymatic Ligation: The Sortase-Mediated Approach

Sortase A, a transpeptidase from Staphylococcus aureus, provides a highly specific enzymatic method for peptide and protein ligation.[24] It recognizes a specific sorting motif (e.g., LPXTG) and cleaves the peptide bond between the threonine and glycine residues.[24][25] The enzyme then ligates the C-terminal threonine to an N-terminal glycine of another peptide or molecule.[25]

Advantages:

• Specificity: The reaction is highly specific for the recognition motif.[25]

• Mild Conditions: The ligation is performed under physiological conditions.

• Versatility: Sortase can ligate a wide range of substrates, including branched peptides.[25]

Limitations:

• Reversibility: The ligation reaction is reversible, which can limit product yield.[26] Strategies such as using a C-terminal tag with a nickel-binding peptide can help to block the reverse reaction.[26][27]

Comparison of Branching Methodologies

Method	Branching Point	Linkage Type	Key Advantages	Key Disadvantages
Orthogonal Protecting Groups	Lys, Dap, Glu, Asp	Amide	Well-established, high control	Requires multiple protection/deprotection steps
Azide-Alkyne Cycloaddition	Unnatural Amino Acids	Triazole	High efficiency, bioorthogonal	Requires synthesis of modified amino acids
Thiol-ene Reaction	Cys, Alkene-AA	Thioether	"Click" chemistry, aqueous compatible	Radical initiation may affect sensitive residues
Native Chemical Ligation	Cys	Amide	Forms native peptide bond, aqueous	Requires C-terminal thioester and N-terminal Cys
Sortase-Mediated Ligation	LPXTG motif, Glycine	Amide	Highly specific, mild conditions	Reversibility of the reaction, requires enzyme

Conclusion

The ability to introduce branching into peptides opens up a vast design space for creating novel therapeutics and research tools. The choice of branching strategy depends on the desired architecture, the chemical nature of the peptide, and the intended application. While traditional methods using orthogonally protected lysine remain a cornerstone of the field, chemoselective and enzymatic ligation techniques offer powerful alternatives for constructing complex, multi-functional branched peptides. A thorough understanding of the principles, advantages, and limitations of each method, as outlined in this guide, is crucial for the successful design and synthesis of these sophisticated molecules.

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• Goodall, C. P., et al. (n.d.). Peptide Conjugation via CuAAC 'Click' Chemistry. PMC - NIH.
• Jäpel, M., et al. (n.d.). Synthesis of Peptides from α- and β-Tubulin Containing Glutamic Acid Side-Chain Linked Oligo-Glu with Defined Length. PMC - NIH.
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• Strøm, M. B., et al. (2025). Branched tetrameric lactoferricin peptides modified with diaminopropionic acid exhibit potent antimicrobial and wound-healing activities. Frontiers.
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• Aapptec Peptides. (2020). Azide and Alkyne-Containing Amino Acids.
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Safety & Regulatory Compliance

Navigating the Uncharted: A Guide to the Proper Disposal of Boc-Dap(Dde)-OH

For researchers and drug development professionals, the synthesis and handling of complex molecules like Nα-Boc-Nβ-(1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl)-L-α,β-diaminopropionic acid, commonly known as Boc-Dap(Dde)-OH, are routine. However, the final step in the lifecycle of any chemical, its disposal, requires the same level of meticulous planning and execution as its synthesis to ensure laboratory safety and environmental stewardship. This guide provides a comprehensive framework for the proper disposal of Boc-Dap(Dde)-OH, grounded in established safety protocols and a conservative approach in the absence of definitive hazard information.

The Precautionary Principle: Handling Chemicals Without a Specific Safety Data Sheet (SDS)

A thorough search for a specific Safety Data Sheet (SDS) for Boc-Dap(Dde)-OH has not yielded a comprehensive document outlining its specific hazards and disposal procedures. In such instances, the cornerstone of laboratory safety is the adoption of the precautionary principle. This means treating the substance as potentially hazardous until proven otherwise. All personnel handling Boc-Dap(Dde)-OH for disposal must consult their institution's Environmental Health and Safety (EHS) department for specific guidance.[1][2][3][4][5]

The procedures outlined below are based on general best practices for the disposal of non-hazardous and potentially hazardous chemical waste and should be adapted to comply with institutional and local regulations.

Immediate Safety and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to wear appropriate Personal Protective Equipment (PPE). The level of PPE should be determined by a risk assessment, but as a minimum, it should include:

PPE Category	Recommendation	Rationale
Eye Protection	Safety goggles with side-shields	Protects eyes from potential splashes of solutions or contact with solid particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact with the chemical.
Body Protection	Laboratory coat	Protects clothing and skin from contamination.
Respiratory Protection	A NIOSH-approved respirator	Recommended if there is a potential for generating dust from the solid compound.

Disposal Workflow: A Step-by-Step Guide

The appropriate disposal method for Boc-Dap(Dde)-OH is contingent on its physical state: solid or in solution. The following workflow provides a decision-making framework for its proper segregation and disposal.

Caption: Decision workflow for the proper disposal of Boc-Dap(Dde)-OH.

Detailed Protocols

Part 1: Disposal of Solid Boc-Dap(Dde)-OH Waste

Unused, expired, or residual solid Boc-Dap(Dde)-OH should be managed as hazardous solid chemical waste.

Step 1: Segregation and Collection Collect all solid Boc-Dap(Dde)-OH waste in a designated, leak-proof container clearly labeled for hazardous solid chemical waste.[6][7] Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.

Step 2: Management of Contaminated Materials Any materials that have come into direct contact with solid Boc-Dap(Dde)-OH, such as weighing paper, contaminated gloves, and paper towels, must also be disposed of in the same designated hazardous solid waste container.

Step 3: Labeling and Storage The waste container must be clearly and accurately labeled with the full chemical name, "Boc-Dap(Dde)-OH," and marked as "Hazardous Waste."[6][7] The label should also include the date of accumulation and the names of all constituents if it is a mixture. Keep the container tightly sealed when not in use and store it in a designated satellite accumulation area away from incompatible materials.[7]

Step 4: Final Disposal Arrange for the disposal of the hazardous waste through your institution's EHS department. They will coordinate with a licensed hazardous waste disposal company for final removal and disposal.[1][5]

Part 2: Disposal of Boc-Dap(Dde)-OH in Solution

Solutions containing Boc-Dap(Dde)-OH must be treated as hazardous liquid chemical waste. The specific disposal route will depend on the solvent system used.

Step 1: Identification of All Components Before disposal, you must identify all chemical components in the solution, including all solvents and solutes, and their approximate concentrations.

Step 2: Segregation and Collection Collect the liquid waste in a designated, leak-proof, and chemically compatible container.[8] For instance, acidic or basic solutions should not be stored in metal containers. The container should be appropriate for the solvent with the highest hazard level in the mixture. Never mix incompatible waste streams.

Step 3: Labeling and Storage Clearly label the liquid waste container with the full chemical names of all components, including "Boc-Dap(Dde)-OH," and their approximate percentages.[6][7] The container must be marked as "Hazardous Waste." Store the sealed container in a designated satellite accumulation area, within secondary containment to prevent spills.[7]

Step 4: Final Disposal Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous liquid waste.[1][5] Provide them with a complete list of the waste container's contents.

Empty Container Disposal

Empty containers that previously held Boc-Dap(Dde)-OH should be managed according to your institution's guidelines. Generally, containers should be triple-rinsed with a suitable solvent.[9] The rinsate must be collected and disposed of as hazardous liquid waste.[9] After rinsing, the original labels should be defaced or removed, and the container can then be disposed of as regular laboratory glass or plastic waste, or as directed by your EHS department.[9]

Conclusion: A Commitment to Safety

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